n-methyl-4-(tributylstannyl)imidazole

• CAS: 446285-73-0

Core Science & Biosynthesis

Introduction: A Pivotal Building Block in Modern Medicinal Chemistry

An In-Depth Technical Guide to the Synthesis and Application of N-Methyl-4-(tributylstannyl)imidazole

N-Methyl-4-(tributylstannyl)imidazole is a specialized organotin reagent that serves as a cornerstone in contemporary organic synthesis and drug development. Its significance lies in its ability to act as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[1] This functionality allows for the precise introduction of the 1-methylimidazol-4-yl moiety into complex molecular architectures. The imidazole ring itself is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals due to its unique electronic properties and ability to engage in critical hydrogen bonding interactions. This guide provides a comprehensive overview of the synthesis, mechanistic underpinnings, applications, and critical safety protocols associated with N-Methyl-4-(tributylstannyl)imidazole, tailored for researchers and professionals in the chemical and pharmaceutical sciences.

PART 1: Synthesis Protocol

The most reliable and regioselective synthesis of N-Methyl-4-(tributylstannyl)imidazole hinges on a lithium-halogen exchange reaction followed by quenching with an electrophilic tin species. This method circumvents the challenges associated with direct lithiation of the N-methylimidazole ring, which typically favors deprotonation at the C2 position. The use of a 4-halo-N-methylimidazole precursor, particularly the iodo-derivative, ensures the formation of the desired 4-substituted regioisomer.

Detailed Step-by-Step Methodology

Disclaimer: This protocol involves highly reactive and toxic substances. It must be performed by trained personnel in a controlled laboratory environment with appropriate safety measures.

• Preparation of the Reaction Vessel: A three-necked, round-bottomed flask is flame-dried under a vacuum and subsequently purged with an inert atmosphere (e.g., Argon or Nitrogen). This is crucial to exclude atmospheric moisture and oxygen, which would quench the highly reactive organolithium intermediate.

• Addition of Starting Material: 4-Iodo-1-methyl-1H-imidazole (1.0 equivalent) is added to the flask, followed by anhydrous tetrahydrofuran (THF) under a positive pressure of inert gas. The solution is stirred until the starting material is fully dissolved.

• Cooling: The reaction flask is immersed in a dry ice/acetone bath to bring the internal temperature to -78 °C. Maintaining this low temperature is critical to ensure the stability of the organolithium intermediate and prevent side reactions.

• Lithium-Halogen Exchange: n-Butyllithium (n-BuLi, typically a 1.6 M or 2.5 M solution in hexanes, 1.05 equivalents) is added dropwise via syringe. The addition should be slow to manage any exotherm. The reaction mixture is stirred at -78 °C for approximately 1 hour. Successful formation of the 4-lithio-1-methyl-1H-imidazole intermediate occurs during this step.

• Stannylation: Tributyltin chloride (Bu₃SnCl, 1.1 equivalents) is added dropwise to the reaction mixture, again ensuring the temperature remains at -78 °C. The lithiated imidazole acts as a nucleophile, attacking the electrophilic tin atom. The mixture is stirred for an additional 1-2 hours at this temperature.

• Warming and Quenching: The reaction is slowly allowed to warm to room temperature. Once warmed, it is cautiously quenched by the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup and Extraction: The aqueous layer is separated, and the remaining organic phase is extracted multiple times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product, a colorless to yellow liquid[2], is purified by vacuum distillation or column chromatography on silica gel to yield the final N-Methyl-4-(tributylstannyl)imidazole.

Quantitative Data Summary

Reagent	Molar Eq.	Key Parameters	Purpose
4-Iodo-1-methyl-1H-imidazole	1.0	N/A	Precursor
n-Butyllithium (n-BuLi)	1.05	-78 °C, Anhydrous THF	Lithium-Halogen Exchange
Tributyltin chloride (Bu₃SnCl)	1.1	-78 °C, Anhydrous THF	Stannylation Agent
Saturated NH₄Cl (aq)	Excess	Room Temperature	Quenching Agent

Experimental Workflow Diagram

Figure 1: Synthesis Workflow

PART 2: Mechanistic Insights

The success of this synthesis is rooted in the precise control of reactivity through low temperatures and the predictable nature of the lithium-halogen exchange mechanism.

• Causality of Low Temperature: The 4-lithio-N-methyl-imidazole intermediate is highly reactive and thermally unstable. Performing the reaction at -78 °C prevents its decomposition and minimizes side reactions, such as proton abstraction from the solvent (THF) or other starting materials.

• Lithium-Halogen Exchange: This is a well-established organometallic reaction. The carbon-iodine bond is polarized, and the more electronegative carbon atom is attacked by the nucleophilic butyl group from n-BuLi. This process is significantly faster than the direct deprotonation of any C-H bond on the imidazole ring, thus ensuring high regioselectivity for the 4-position.

• Electrophilic Quench (Stannylation): The newly formed carbon-lithium bond is highly polarized, rendering the carbon atom strongly nucleophilic. This nucleophile readily attacks the electron-deficient tin atom in tributyltin chloride, displacing the chloride ion and forming the desired carbon-tin bond.

Reaction Mechanism Diagram

Figure 3: Stille Coupling Catalytic Cycle

PART 4: Critical Safety, Handling, and Disposal Protocols

Authoritative Grounding: Organotin compounds, particularly trisubstituted variants like tributyltins (TBT), are notoriously toxic and require stringent safety protocols. [3]Exposure can lead to severe health effects, including neurotoxicity, immunotoxicity, and endocrine disruption. [3][4][5]They are also potent marine pollutants with long-term adverse effects on aquatic ecosystems. [6][7]

Trustworthiness: A Self-Validating Safety System

• Engineering Controls: All manipulations involving N-Methyl-4-(tributylstannyl)imidazole and its precursors (especially tributyltin chloride) MUST be conducted in a certified chemical fume hood to prevent inhalation of vapors. [6]* Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. [8] * Gloves: Wear appropriate chemical-resistant gloves (e.g., heavy-duty nitrile or neoprene). Always inspect gloves before use and remove them with care to avoid skin contamination. [6] * Eye Protection: Chemical safety goggles and a face shield are required.

  • Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential.

• Handling: Avoid all direct contact. Do not get in eyes, on skin, or on clothing. [6]In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes and remove contaminated clothing. [9]* Spill Management: In the event of a spill, evacuate the area. Use an absorbent material or spill pillow to contain the liquid. Place the contaminated material in a clearly labeled, sealed container for hazardous waste disposal. [9][10]Do not touch spilled material without appropriate protective clothing. [10]* Waste Disposal: All waste containing organotin compounds (residual reagent, contaminated labware, purification byproducts) is considered hazardous waste. It must be collected in a designated, sealed container and disposed of according to institutional and governmental regulations. [9]

PART 5: Characterization

The identity and purity of the synthesized N-Methyl-4-(tributylstannyl)imidazole should be confirmed using standard analytical techniques.

• Physical Properties: The compound is a colorless to yellow liquid. [2] * Density: ~1.04 - 1.128 g/mL at 25 °C [11] * Refractive Index (n20/D): ~1.488 - 1.509 [11]* Spectroscopic Methods:

  • NMR Spectroscopy: ¹H, ¹³C, and ¹¹⁹Sn NMR are definitive for structural confirmation.

  • Mass Spectrometry: Provides molecular weight verification (MW: ~371.15 g/mol ). [11][12]

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An In-depth Technical Guide to N-Methyl-4-(tributylstannyl)imidazole: Properties, Reactivity, and Applications in Modern Synthesis

This guide provides a comprehensive technical overview of N-methyl-4-(tributylstannyl)imidazole, a key organotin reagent. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the compound's core chemical properties, reactivity profile, and its strategic application in synthetic chemistry, with a particular focus on palladium-catalyzed cross-coupling reactions. The information herein is synthesized from established chemical data and peer-reviewed literature to ensure scientific integrity and practical utility.

Core Chemical Identity and Structural Elucidation

N-methyl-4-(tributylstannyl)imidazole is an organometallic compound featuring a tributyltin group attached to the C4 position of a 1-methylimidazole ring. This unique structure makes it a valuable building block for introducing the N-methylimidazole moiety into complex organic molecules.

• Synonyms : (1-Methyl-1H-imidazol-4-yl)tributyltin, 1-Methyl-4-(tributylstannanyl)-1H-imidazole, Tributyl(1-methylimidazol-4-yl)stannane[1]

• CAS Number : 446285-73-0[1][2][3]

• Molecular Formula : C₁₆H₃₂N₂Sn[1][3]

• Molecular Weight : 371.15 g/mol [1][3][4]

Caption: 2D Structure of N-methyl-4-(tributylstannyl)imidazole.

Physicochemical Properties

The compound is typically supplied as a colorless to yellow liquid.[5] Its physical properties are summarized in the table below. The high boiling point and density are characteristic of organotin compounds of this molecular weight.

Property	Value	Source(s)
Appearance	Colorless to yellow liquid	[5]
Form	Liquid	[1]
Density	1.128 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.509	[1]
Exact Mass	372.158752 Da	[3]
Topological Polar Surface Area	17.8 Ų	[3]
Flash Point	Not applicable	[1]

Its solubility profile is dictated by the large, nonpolar tributyl groups, rendering it miscible with many common organic solvents such as tetrahydrofuran (THF), dioxane, and toluene, which are frequently used in the cross-coupling reactions where it is employed.[6]

Core Reactivity and Synthetic Applications

The primary utility of N-methyl-4-(tributylstannyl)imidazole lies in its function as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[1][4] Organotin reagents are valued for their stability to air and moisture and their tolerance of a wide variety of functional groups, often eliminating the need for protecting groups in complex syntheses.[7][8]

The Stille Cross-Coupling Reaction

The Stille reaction facilitates the formation of a new carbon-carbon bond by coupling the organostannane with an organic electrophile, typically an organic halide (I, Br, Cl) or triflate.[7][8] In this context, N-methyl-4-(tributylstannyl)imidazole serves to transfer the "1-methylimidazol-4-yl" group to the electrophile.

The catalytic cycle, a cornerstone of modern organometallic chemistry, proceeds through three fundamental steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-electrophile bond (R¹-X), forming a Pd(II) intermediate.

• Transmetalation : The organostannane reagent transfers its organic group (in this case, the N-methylimidazole moiety) to the palladium center, displacing the halide and forming a new Pd(II)-R² species. The tributyltin halide is released as a byproduct.

• Reductive Elimination : The two organic groups on the palladium center couple and are eliminated from the metal, forming the desired product (R¹-R²) and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[8]

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Significance in Medicinal Chemistry

The imidazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products (e.g., histidine, histamine) and FDA-approved drugs.[9][10][11] Its unique electronic properties and ability to act as a hydrogen bond donor and acceptor allow it to bind effectively to a variety of biological targets like enzymes and receptors.[9][12] Consequently, N-methyl-4-(tributylstannyl)imidazole is a powerful tool for drug discovery, enabling the incorporation of this valuable pharmacophore into novel drug candidates for indications including cancer, microbial infections, and inflammatory diseases.[9][11]

Illustrative Experimental Protocol: Stille Coupling

The following is a generalized, field-proven protocol for the Stille cross-coupling of an aryl bromide with N-methyl-4-(tributylstannyl)imidazole. This protocol is designed as a self-validating system; successful product formation confirms the reactivity of the components under these conditions.

Objective: To synthesize a 4-aryl-1-methylimidazole derivative.

Materials:

• Aryl bromide (1.0 eq)

• N-methyl-4-(tributylstannyl)imidazole (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, or DMF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide, the palladium catalyst, and a magnetic stir bar.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. Stir the mixture for 5-10 minutes to ensure dissolution.

• Reagent Addition: Add N-methyl-4-(tributylstannyl)imidazole to the reaction mixture via syringe.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate.

  • Wash the solution with an aqueous solution of potassium fluoride (KF) to remove tin byproducts as insoluble tributyltin fluoride.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 4-aryl-1-methylimidazole.

Caption: Experimental workflow for a typical Stille coupling reaction.

Spectroscopic Characterization Insights

Characterization of N-methyl-4-(tributylstannyl)imidazole and its reaction products relies on standard spectroscopic techniques.

• NMR Spectroscopy :

  • ¹H NMR: Expect signals for the imidazole ring protons, the N-methyl group (a singlet typically around 3.6-3.8 ppm), and the complex multiplets of the three butyl groups on the tin atom.[13][14][15]

  • ¹³C NMR: Signals corresponding to the imidazole carbons, the N-methyl carbon, and the four distinct carbons of the butyl chains will be present.

  • ¹¹⁹Sn NMR: A single resonance would confirm the tin environment.

• Mass Spectrometry : Electron ionization (EI) mass spectrometry would show the molecular ion peak and characteristic fragmentation patterns, including the loss of butyl groups.[16][17]

Safety, Handling, and Storage

N-methyl-4-(tributylstannyl)imidazole is a hazardous substance and must be handled with extreme care by trained personnel.[18] Organotin compounds are known for their toxicity.

• Personal Protective Equipment (PPE) : Always wear protective gloves, clothing, and eye/face protection.[18][19] Work should be conducted in a well-ventilated chemical fume hood.[19]

• Storage : Store in a tightly sealed container in a dry, well-ventilated place.[19] It is classified under Storage Class 6.1C (Combustible, acute toxic Cat. 3 / toxic compounds).[1]

• Disposal : Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[19]

GHS Hazard and Precautionary Statements

Code	Statement	Source(s)
H301	Toxic if swallowed	[3][18]
H312	Harmful in contact with skin	[3][18]
H315	Causes skin irritation	[3][18]
H319	Causes serious eye irritation	[3][18]
H360FD	May damage fertility. May damage the unborn child.	[1]
H372	Causes damage to organs through prolonged or repeated exposure	[3][18]
H410	Very toxic to aquatic life with long lasting effects	[18]
P202	Do not handle until all safety precautions have been read and understood	[1]
P273	Avoid release to the environment	[18]
P280	Wear protective gloves/protective clothing/eye protection/face protection	[18]
P301+P310	IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician	[18]
P302+P352	IF ON SKIN: Wash with plenty of water	[18]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[18]

References

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• N-Methyl-4-(tributylstannyl)imidazole. (n.d.). Rlavie. Retrieved from [Link]

• On the Configurational Stability of Chiral Heteroatom-Substituted [D1]Methylpalladium Complexes as Intermediates of Stille and Suzuki–Miyaura Cross-Coupling Reactions. (n.d.). European Journal of Organic Chemistry. Retrieved from [Link]

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An In-depth Technical Guide to N-Methyl-4-(tributylstannyl)imidazole (CAS No. 446285-73-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methyl-4-(tributylstannyl)imidazole, identified by CAS number 446285-73-0, is a pivotal organotin reagent in modern organic synthesis. Its primary utility lies in its function as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Stille and Negishi reactions. This guide provides a comprehensive overview of its chemical and physical properties, detailed insights into its application in synthetic methodologies, and its role in the synthesis of complex, biologically active molecules. Particular emphasis is placed on the practical aspects of its use, including reaction protocols and safety considerations, to empower researchers in leveraging this reagent for their synthetic endeavors.

Compound Profile: Chemical and Physical Properties

N-Methyl-4-(tributylstannyl)imidazole is a liquid at room temperature, characterized by the following properties:[1][2]

Property	Value	Reference(s)
CAS Number	446285-73-0	[1][2][3][4]
Molecular Formula	C₁₆H₃₂N₂Sn	[2][4]
Molecular Weight	371.15 g/mol	[1][4]
Appearance	Colorless to yellow liquid	[5]
Density	1.128 g/mL at 25 °C	[1][2]
Refractive Index	n20/D 1.509	[1]
Boiling Point	>100 °C at 1 mmHg	[2]
Melting Point	>10 °C	[2]
Flash Point	>110 °C	[2]
Solubility	Soluble in common organic solvents.
SMILES	CCCC(CCCC)c1cn(C)cn1	[1]
InChI	1S/C4H5N2.3C4H9.Sn/c1-6-3-2-5-4-6;31-3-4-2;/h3-4H,1H3;31,3-4H2,2H3;	[1]

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The synthetic utility of N-Methyl-4-(tributylstannyl)imidazole is predominantly realized through its participation in palladium-catalyzed cross-coupling reactions. These reactions are foundational in organic synthesis for the formation of carbon-carbon bonds.

The Stille Reaction: A Mechanistic Overview

The Stille reaction is a versatile and widely used method for the formation of C-C bonds by coupling an organotin compound with an organic halide or triflate in the presence of a palladium catalyst. The general catalytic cycle for the Stille reaction is depicted below. The key steps involve the oxidative addition of the organic halide to the Pd(0) catalyst, followed by transmetalation with the organotin reagent, and finally, reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Reactivity and Experimental Considerations

The imidazole moiety in N-Methyl-4-(tributylstannyl)imidazole can influence the reactivity of the C-Sn bond. The electron-rich nature of the imidazole ring can affect the rate of transmetalation. When designing a synthesis using this reagent, several factors should be considered:

• Catalyst Choice: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] and bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] are commonly used catalysts.

• Solvent: Anhydrous and degassed solvents such as toluene, dioxane, or DMF are typically employed to prevent catalyst deactivation and side reactions.

• Additives: In some cases, the addition of a copper(I) salt (e.g., CuI) can accelerate the transmetalation step.

• Temperature: Reactions are often conducted at elevated temperatures (80-110 °C) to ensure a reasonable reaction rate.

Exemplary Synthetic Protocol: Stille Coupling

The following is a representative, step-by-step protocol for a Stille coupling reaction using N-Methyl-4-(tributylstannyl)imidazole. This protocol is intended as a general guideline and may require optimization for specific substrates.

Reaction: Coupling of an Aryl Iodide with N-Methyl-4-(tributylstannyl)imidazole.

Materials:

• Aryl iodide (1.0 eq)

• N-Methyl-4-(tributylstannyl)imidazole (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Anhydrous, degassed toluene

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Vessel Preparation: Under a stream of inert gas, add the aryl iodide (1.0 eq) and Pd(PPh₃)₄ (0.05 eq) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous, degassed toluene to the flask to achieve a suitable concentration (typically 0.1-0.5 M).

• Reagent Addition: Add N-Methyl-4-(tributylstannyl)imidazole (1.1 eq) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent such as ethyl acetate and wash with an aqueous solution of potassium fluoride (KF) to remove the tin byproducts. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford the desired coupled product.

Application in the Synthesis of Bioactive Molecules

The utility of N-Methyl-4-(tributylstannyl)imidazole extends to the synthesis of complex molecules with significant biological activity, highlighting its importance in drug discovery and development.

Synthesis of Methylthiopyrazole Epothilone B Analogues

N-Methyl-4-(tributylstannyl)imidazole has been utilized as a key reagent in the synthesis of methylthiopyrazole epothilone B, a potent anticancer agent.[1][6][7] Epothilones are a class of microtubule-stabilizing agents that have shown promise in cancer chemotherapy.[8] The Stille coupling reaction enables the efficient introduction of the N-methylimidazole moiety into the epothilone scaffold, a crucial step in the total synthesis of these complex natural product analogues.[9]

Synthesis of NLRP3 Inflammasome Inhibitors

The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate immune response and has been implicated in a variety of inflammatory diseases.[10][11][12] Consequently, inhibitors of the NLRP3 inflammasome are of significant therapeutic interest.[13] N-Methyl-4-(tributylstannyl)imidazole has been employed in the synthesis of novel NLRP3 inhibitors, demonstrating its value in the construction of new chemical entities for the treatment of inflammatory disorders.[9]

Safety and Handling

N-Methyl-4-(tributylstannyl)imidazole is a hazardous substance and must be handled with appropriate safety precautions.

Hazard Classifications: [1]

• Acute Toxicity, Oral (Category 3)

• Acute Toxicity, Dermal (Category 4)

• Skin Irritation (Category 2)

• Serious Eye Irritation (Category 2)

• Reproductive Toxicity (Category 1B)

• Specific Target Organ Toxicity — Repeated Exposure (Category 1)

• Hazardous to the Aquatic Environment, Acute (Category 1)

• Hazardous to the Aquatic Environment, Chronic (Category 1)

Precautionary Measures: [14][15]

• Engineering Controls: Work in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and safety goggles.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Do not eat, drink, or smoke when using this product.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere.[16] Keep away from incompatible materials such as strong oxidizing agents and acids.[16]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information before handling this compound.[14]

Conclusion

N-Methyl-4-(tributylstannyl)imidazole is a valuable and versatile reagent for the construction of carbon-carbon bonds in organic synthesis. Its application in palladium-catalyzed cross-coupling reactions has enabled the synthesis of complex and biologically important molecules. A thorough understanding of its properties, reactivity, and handling requirements is essential for its safe and effective use in the research and development of new chemical entities.

References

• N-Methyl-4-(tributylstannyl)imidazole | CAS#:446285-73-0. Chemsrc. [Link]

• N-Methyl-4-(tributylstannyl)imidazole 70% | CAS:446285-73-0. Autech Industry Co.,Limited. [Link]

• US20230255966A1 - A combination of a cbp/p300 bromodomain inhibitor and an egfr inhibitor for use in treating egfr-mutant nsclc.

• N-Methyl-4-(tributylstannyl)imidazole - [M6226]. Synthonix, Inc. [Link]

• Design, Synthesis and Evaluation of Oxazaborine Inhibitors of the NLRP3 Inflammasome. ChemMedChem. [Link]

• CN115485026A - Nlrp3 inflammasome pathway inhibitor pyrazolo[1,2-d][1][3]triazin-2-yl-acetamide. Google Patents.

• Design, synthesis, and screening of sulfonylurea-derived NLRP3 inflammasome inhibitors. PMC. [Link]

• Synthesis and NLRP3-Inflammasome Inhibitory Activity of the Naturally Occurring Velutone F and of Its Non-Natural Regioisomeric Chalconoids. NIH. [Link]

• Design, synthesis, and screening of sulfonylurea-derived NLRP3 inflammasome inhibitors. ResearchGate. [Link]

• Chemical synthesis and biological evaluation of novel epothilone B and trans-12,13-cyclopropyl epothilone B analogues. CIB (CSIC). [Link]

• Synthesis and antitumor activity of epothilone B. PubMed. [Link]

• CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole. Rlavie. [Link]

• 1-Methyl-4-(tributylstannyl)-1H-imidazole. Apollo Scientific. [Link]

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• 3. benthamdirect.com [benthamdirect.com]
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• 7. epothilone b suppliers USA [americanchemicalsuppliers.com]
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• 10. Design, Synthesis and Evaluation of Oxazaborine Inhibitors of the NLRP3 Inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Synthesis and NLRP3-Inflammasome Inhibitory Activity of the Naturally Occurring Velutone F and of Its Non-Natural Regioisomeric Chalconoids - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Structure Elucidation of N-Methyl-4-(tributylstannyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the methodologies and analytical techniques required for the synthesis and complete structure elucidation of N-methyl-4-(tributylstannyl)imidazole. With full editorial control, this document is structured to offer not just procedural steps, but a deep, causal understanding behind the experimental choices, ensuring a self-validating system of protocols for researchers in the field.

Introduction and Significance

N-methyl-4-(tributylstannyl)imidazole is a key organotin reagent, primarily utilized as a versatile building block in organic synthesis. Its significance lies in its application in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, enabling the introduction of a methyl-imidazole moiety into complex organic molecules. This functionality is of particular interest in medicinal chemistry and drug development, where the imidazole ring is a common pharmacophore.

The precise structural confirmation of this reagent is paramount to ensure reaction specificity and product purity. This guide will walk through a plausible synthetic route and the subsequent, rigorous process of structural verification using modern spectroscopic techniques.

Synthesis of N-Methyl-4-(tributylstannyl)imidazole

The synthesis of N-methyl-4-(tributylstannyl)imidazole can be approached through the stannylation of a suitable N-methylimidazole precursor. A common and effective method involves the reaction of 4-iodo-1-methylimidazole with a tributyltin source.

Proposed Synthetic Protocol

This protocol is based on established methods for the synthesis of organostannanes.

Materials:

• 4-iodo-1-methylimidazole

• n-Butyllithium (n-BuLi) in hexanes

• Tributyltin chloride (Bu₃SnCl)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Schlenk line or glovebox

• Round-bottom flasks

• Syringes and needles

• Magnetic stirrer and stir bars

• Low-temperature bath (e.g., dry ice/acetone)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon inlet is charged with 4-iodo-1-methylimidazole (1.0 eq) and anhydrous THF. The solution is cooled to -78 °C in a dry ice/acetone bath.

• Lithiation: n-Butyllithium (1.1 eq) is added dropwise via syringe over 15 minutes, ensuring the internal temperature remains below -70 °C. The reaction mixture is stirred at -78 °C for 1 hour. This step generates a lithiated imidazole intermediate.

• Stannylation: Tributyltin chloride (1.2 eq) is added dropwise to the reaction mixture at -78 °C. The reaction is allowed to slowly warm to room temperature and stirred overnight.

• Workup: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution. The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by vacuum distillation or column chromatography on silica gel to yield N-methyl-4-(tributylstannyl)imidazole as a colorless to yellow liquid.[1]

Safety First: Handling Organotin Compounds

Organotin compounds, including tributyltin derivatives, are highly toxic and require careful handling in a well-ventilated fume hood.[2][3] Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves.[4] These compounds can be harmful if swallowed, inhaled, or absorbed through the skin, and may cause damage to organs through prolonged or repeated exposure.[5] All waste materials must be disposed of as hazardous waste according to institutional protocols.[2]

Structure Elucidation Workflow

The definitive identification of the synthesized N-methyl-4-(tributylstannyl)imidazole relies on a combination of spectroscopic methods. The following sections detail the expected outcomes from Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), which together provide an unambiguous structural confirmation.

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• 1. CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole [rlavie.com]
• 2. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 3. delvallelab.weebly.com [delvallelab.weebly.com]
• 4. fishersci.fr [fishersci.fr]
• 5. 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of N-Methyl-4-(tributylstannyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Knowns and Unknowns

In the landscape of chemical research and development, the comprehensive characterization of reagents is paramount. N-Methyl-4-(tributylstannyl)imidazole stands as a valuable building block in organic synthesis, particularly in cross-coupling reactions. A thorough understanding of its spectroscopic properties is crucial for reaction monitoring, quality control, and mechanistic studies. This guide endeavors to provide a detailed overview of the available spectroscopic data for this compound.

It is important to note at the outset that while fundamental properties and safety information for N-Methyl-4-(tributylstannyl)imidazole are accessible through commercial suppliers, detailed, publicly available experimental spectra (¹H NMR, ¹³C NMR, and Mass Spectrometry) are not readily found in the scientific literature or common databases as of the latest search. This guide will therefore synthesize the available information and provide a framework for the expected spectroscopic characteristics based on the known structure and data from analogous compounds. This approach is intended to offer practical insights while maintaining transparency about the current data limitations.

Compound Profile: N-Methyl-4-(tributylstannyl)imidazole

N-Methyl-4-(tributylstannyl)imidazole is an organotin compound featuring a tributylstannyl group attached to the C4 position of an N-methylimidazole ring. This structure makes it a versatile reagent, primarily utilized as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, to introduce the N-methylimidazol-4-yl moiety into various organic molecules.

Molecular Structure:

Caption: 2D structure of N-Methyl-4-(tributylstannyl)imidazole.

Physicochemical Properties:

Property	Value	Source
CAS Number	446285-73-0
Molecular Formula	C₁₆H₃₂N₂Sn
Molecular Weight	371.15 g/mol
Appearance	Colorless to yellow liquid
Density	1.128 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.509	[1]

Spectroscopic Characterization: An Analytical Framework

While specific experimental data is not publicly available, this section outlines the expected spectroscopic characteristics based on the molecule's structure. This framework serves as a guide for researchers in interpreting their own analytical data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is anticipated to be complex due to the presence of both the aromatic imidazole ring and the aliphatic tributylstannyl group.

Expected Chemical Shifts and Multiplicities:

Protons	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Notes
Imidazole H-2	~7.5 - 7.8	Singlet (s)	-	Expected to be the most downfield of the imidazole protons due to the influence of two adjacent nitrogen atoms.
Imidazole H-5	~6.8 - 7.2	Singlet (s)	-
N-Methyl (N-CH₃)	~3.6 - 3.9	Singlet (s)	-
α-Methylene (-Sn-CH₂-)	~0.9 - 1.2	Triplet (t)	J(H-H) ≈ 8, J(Sn-H) satellites	Tin-proton coupling (²J(Sn-H)) satellites are expected, providing a key diagnostic feature.
β-Methylene (-CH₂-CH₂-Sn-)	~1.4 - 1.6	Multiplet (m)	-
γ-Methylene (-CH₂-CH₂-CH₃)	~1.2 - 1.4	Sextet (sxt)	J(H-H) ≈ 7
Terminal Methyl (-CH₃)	~0.8 - 1.0	Triplet (t)	J(H-H) ≈ 7

Experimental Protocol: Acquiring ¹H NMR Spectra

• Sample Preparation: Dissolve approximately 5-10 mg of N-Methyl-4-(tributylstannyl)imidazole in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Pay attention to the spectral width to encompass all signals, including potential tin satellites.

• Data Processing:

  • Apply Fourier transformation to the free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the signals to determine the relative number of protons.

Workflow for ¹H NMR Analysis:

Caption: Standard workflow for obtaining and analyzing a ¹H NMR spectrum.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The presence of tin will result in observable carbon-tin couplings (J(Sn-C)).

Expected Chemical Shifts:

Carbon	Expected Chemical Shift (ppm)	Coupling to Sn	Notes
Imidazole C2	~138 - 142	²J(Sn-C)
Imidazole C4	~145 - 150	¹J(Sn-C)	Direct attachment to tin will result in a large one-bond coupling constant.
Imidazole C5	~120 - 125	²J(Sn-C)
N-Methyl (N-CH₃)	~33 - 36	-
α-Carbon (-Sn-CH₂-)	~9 - 12	¹J(Sn-C)
β-Carbon (-CH₂-CH₂-Sn-)	~29 - 32	²J(Sn-C)
γ-Carbon (-CH₂-CH₂-CH₃)	~27 - 30	³J(Sn-C)
Terminal Methyl (-CH₃)	~13 - 15	⁴J(Sn-C)

Experimental Protocol: Acquiring ¹³C NMR Spectra

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of solvent) is typically required for ¹³C NMR compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Instrument Setup:

  • Tune the probe to the ¹³C frequency.

  • Use a standard proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to singlets for each unique carbon.

• Data Acquisition:

  • A larger number of scans is necessary to obtain a good signal-to-noise ratio.

  • The spectral width should be set to encompass the entire expected range of carbon chemical shifts (typically 0-220 ppm).

• Data Processing:

  • Similar processing steps as for ¹H NMR are applied.

  • Chemical shifts are referenced to the solvent signal or an internal standard.

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation pattern of the molecule.

Expected Observations:

• Molecular Ion (M⁺): The mass spectrum should show a characteristic cluster of peaks for the molecular ion due to the multiple stable isotopes of tin. The most abundant isotopes of tin are ¹¹⁶Sn, ¹¹⁷Sn, ¹¹⁸Sn, ¹¹⁹Sn, ¹²⁰Sn, ¹²²Sn, and ¹²⁴Sn. This isotopic pattern is a definitive signature for tin-containing compounds. The exact mass of the most abundant isotopologue is 372.1588 amu.[2]

• Fragmentation Pattern: Common fragmentation pathways for tributyltin compounds involve the loss of butyl groups. Expected fragment ions would include:

  • [M - C₄H₉]⁺

  • [M - 2(C₄H₉)]⁺

  • [M - 3(C₄H₉)]⁺ (resulting in the tin-imidazole fragment)

  • Fragments corresponding to the imidazole moiety.

Experimental Protocol: Acquiring Mass Spectra

• Sample Introduction: The sample can be introduced via direct infusion or through a chromatographic method like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization Method: Electron Ionization (EI) is a common method that will induce fragmentation. Electrospray Ionization (ESI) or Chemical Ionization (CI) are softer ionization techniques that are more likely to preserve the molecular ion.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is advantageous for determining the exact mass and confirming the elemental composition.

Logical Flow of Spectroscopic Analysis:

Caption: A logical workflow demonstrating the complementary nature of different spectroscopic techniques for structural elucidation.

Synthesis and Purity Assessment

N-Methyl-4-(tributylstannyl)imidazole is typically synthesized via the stannylation of N-methylimidazole. A common method involves the deprotonation of N-methylimidazole with a strong base, such as n-butyllithium, followed by quenching with tributyltin chloride.

Purity Assessment:

The purity of N-Methyl-4-(tributylstannyl)imidazole is critical for its successful application in synthesis. The spectroscopic techniques outlined above are essential for purity assessment:

• ¹H NMR: Can be used to detect and quantify proton-containing impurities. The presence of unreacted N-methylimidazole or residual solvents would be evident.

• GC-MS: Can separate volatile impurities and provide their mass spectra for identification.

Commercial sources typically offer this compound at a purity of 95% or higher.[1]

Conclusion and Future Outlook

The lack of published, peer-reviewed spectroscopic data represents a gap in the chemical literature. Future work by researchers synthesizing or utilizing this compound should aim to publish this data to benefit the wider scientific community. A complete and verified dataset would enhance the utility of this important synthetic building block.

References

Sources

• 1. N-メチル-4-(トリブチルスタンニル)イミダゾール 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safe Handling of N-Methyl-4-(tributylstannyl)imidazole

Executive Summary

N-methyl-4-(tributylstannyl)imidazole is a valuable organotin reagent frequently employed in palladium-catalyzed cross-coupling reactions, such as Stille and Negishi couplings, for the synthesis of complex organic molecules.[1] Its utility, however, is matched by its significant toxicity, a characteristic primarily dictated by the tributyltin (TBT) moiety. This guide provides a comprehensive framework for the safe handling, storage, and disposal of this compound, grounded in the principles of risk mitigation and scientific causality. It is intended for researchers, chemists, and drug development professionals who may handle this or structurally similar organotin reagents. Adherence to these protocols is critical not only for operator safety but also for ensuring environmental protection and data integrity.

Hazard Identification and Toxicological Profile

A foundational understanding of the hazards associated with N-methyl-4-(tributylstannyl)imidazole is non-negotiable for its safe use. The primary risk is derived from the high systemic and environmental toxicity of tributyltin compounds.

Chemical and Physical Properties

A summary of the key physical and chemical identifiers for N-methyl-4-(tributylstannyl)imidazole is provided below.

Property	Value	Source(s)
CAS Number	446285-73-0	[2][3]
Molecular Formula	C₁₆H₃₂N₂Sn	[3]
Molecular Weight	371.15 g/mol
Appearance	Colorless to yellow liquid	[4]
Density	1.128 g/mL at 25 °C	[5][6]
Refractive Index	n20/D 1.509	[5]

GHS Hazard Classification

The compound is classified under multiple hazard categories, underscoring its potential to cause severe health effects upon exposure.

Hazard Class	Category	Signal Word	Hazard Statement	Source(s)
Acute Toxicity, Oral	3	Danger	H301: Toxic if swallowed	[2][3]
Acute Toxicity, Dermal	4	Warning	H312: Harmful in contact with skin	[2][3]
Skin Corrosion/Irritation	2	Warning	H315: Causes skin irritation	[2][3]
Serious Eye Damage/Irritation	2	Warning	H319: Causes serious eye irritation	[2][3]
Reproductive Toxicity	1B	Danger	H360FD: May damage fertility. May damage the unborn child.
STOT (Repeated Exposure)	1	Danger	H372: Causes damage to organs through prolonged or repeated exposure	[2][3]
Aquatic Hazard, Acute	1	Warning	H400: Very toxic to aquatic life	[3]
Aquatic Hazard, Chronic	1	Warning	H410: Very toxic to aquatic life with long lasting effects	[2]

Toxicological Profile of the Tributyltin (TBT) Moiety

The causality behind the stringent handling protocols lies in the well-documented toxicology of TBT compounds.

• Dermal and Oral Toxicity : Tributyltin compounds are moderately toxic through both ingestion and dermal absorption.[7] They are potent skin irritants, capable of causing severe chemical burns in high concentrations, particularly affecting hair follicles.[7] Occupational exposures have resulted in symptoms including skin irritation, dizziness, and respiratory distress.[7]

• Immunotoxicity and Endocrine Disruption : TBT is a potent immunotoxic agent, primarily targeting the thymus gland in animal studies.[8] It is also a known endocrine disruptor, famously causing imposex (the development of male characteristics in females) in marine snails even at extremely low concentrations.[9]

• Reproductive and Developmental Toxicity : In vivo studies on mice have demonstrated that tributyltin oxide can be embryotoxic and teratogenic, though these effects may be linked to maternal toxicity.[8]

• Ecotoxicity : TBT is an aggressive biocide that is extremely toxic to non-target aquatic organisms. Due to its lipophilic nature, it readily bioaccumulates in fatty tissues of organisms, posing a significant risk to the food chain.

The Hierarchy of Controls: A Risk Mitigation Framework

A systematic approach to safety involves implementing controls at various levels, from most to least effective. This "Hierarchy of Controls" provides a logical and authoritative framework for managing the risks associated with N-methyl-4-(tributylstannyl)imidazole.

Caption: Hierarchy of Controls applied to organotin safety.

Elimination and Substitution

While complete elimination is unlikely given the compound's specific reactivity, researchers should always consider if a less hazardous reagent could achieve the desired chemical transformation. This represents the most effective safety control.

Engineering Controls

This is the primary method for isolating the operator from the hazard.

• Chemical Fume Hood : All manipulations of N-methyl-4-(tributylstannyl)imidazole, including transfers, reaction setup, and workup, must be performed inside a certified chemical fume hood.[10] This is critical to prevent inhalation of any aerosols or vapors. The ventilation system should be designed to prevent recirculation and be checked regularly (e.g., every 3 months) to ensure effectiveness.[11]

• Glovebox : For operations requiring a strictly inert atmosphere, a glovebox provides an even higher level of containment.

Administrative Controls

These are work practices and procedures that reduce the likelihood of exposure.

• Designated Area : A specific area within the fume hood should be demarcated for organotin use to prevent cross-contamination.[10]

• Standard Operating Procedures (SOPs) : A detailed, written SOP for handling this compound must be available and understood by all users.

• Training : Personnel must be trained on the specific hazards, handling techniques, and emergency procedures for organotin compounds before beginning work.[10][11]

• Prohibition of Solitary Work : Never work with organotin reagents alone.[10]

• Hygiene : Do not eat, drink, or smoke in the laboratory.[2] Always wash hands and forearms thoroughly with soap and water after handling the reagent, even if gloves were worn.[2][11]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.

• Eye and Face Protection : Chemical safety goggles and a full-face shield (minimum 8 inches) are mandatory to protect against splashes.[11]

• Hand Protection : Chemically resistant gloves (e.g., nitrile or neoprene, check manufacturer's compatibility data) must be worn. Inspect gloves for defects before use and change them immediately if contamination is suspected.

• Body Protection : A lab coat (cotton or flame-retardant material), long pants, and closed-toe shoes are required.[10] For larger-scale operations or situations with a high splash risk, an impervious apron and boots should be used.[11]

• Respiratory Protection : While engineering controls should be sufficient, appropriate respiratory protection (e.g., a respirator with a P3 filter) must be available for emergency situations like a large spill.

Standard Operating Procedures (SOPs)

The following protocols provide a self-validating system for the safe use of N-methyl-4-(tributylstannyl)imidazole from receipt to disposal.

Pre-Experiment Preparations

• Ensure the chemical fume hood is operational and the sash is at the lowest practical height.

• Clear the designated work area of all unnecessary equipment and chemicals.[10]

• Assemble all necessary glassware and equipment. Ensure glassware is dry, as some organotin reagents can react with water.[10][12]

• Prepare separate, clearly labeled waste containers for liquid organotin waste, solid organotin waste, and decontamination solutions (e.g., bleach).

• Locate the nearest emergency shower and eyewash station.[11] Ensure the path is unobstructed.

• Don all required PPE as described in Section 3.4.

Step-by-Step Handling and Transfer Protocol

This compound is often supplied in a Sure/Seal™ bottle and should be handled under an inert atmosphere to maintain its integrity and prevent exposure.

• Secure the reagent bottle in the designated area of the fume hood.

• Establish an inert atmosphere (e.g., Argon or Nitrogen) in the reaction flask.

• Using a clean, dry needle, create a positive pressure of inert gas in the reagent bottle via a bubbler to prevent air entry during transfer.

• Use a clean, dry syringe with a needle of appropriate gauge to pierce the septum of the reagent bottle.

• Slowly withdraw the required volume of N-methyl-4-(tributylstannyl)imidazole into the syringe.

• Withdraw the syringe from the reagent bottle and immediately insert it into the septum of the reaction flask.

• Dispense the reagent into the reaction mixture.

• Immediately after transfer, rinse the syringe and needle. Draw a quenching/cleaning solvent (e.g., hexanes or toluene) into the syringe and dispense it into the designated liquid organotin waste container.[10] Repeat this process at least three times.

• Remove the inert gas needle from the reagent bottle and cover the puncture holes in the septum with tape or paraffin film before replacing the cap.[10]

Storage Requirements

• Store N-methyl-4-(tributylstannyl)imidazole in its original, tightly sealed container.[11]

• Keep in a dry, well-ventilated, and secured location, such as a locked cabinet designated for highly toxic materials.

• The designated storage class is 6.1C (Combustible, acute toxic).

• Store away from incompatible materials, particularly strong oxidizers.[11]

Waste Management and Decontamination Protocol

Improper disposal and decontamination are major sources of exposure and environmental release.

• Waste Segregation : All materials contaminated with the organotin reagent (excess reagent, reaction mixtures, contaminated solvents, paper towels, gloves, silica gel) must be collected in a clearly labeled, sealed hazardous waste container.[12]

• Glassware Decontamination : This is a critical step to prevent cross-contamination of future experiments and protect personnel.

  • Step A: Initial Rinse : After the experiment, rinse the glassware with a suitable organic solvent (e.g., acetone or toluene) directly into the liquid organotin waste container.

  • Step B: Oxidative Quench : Immerse all contaminated glassware, stir bars, and spatulas in a dedicated bath of commercial bleach (sodium hypochlorite solution) or a 10% hydrogen peroxide solution.[13][14] Let it soak for at least 12-24 hours. This process oxidizes the tributyltin species to significantly less toxic tin oxides.[14]

  • Step C: Post-Quench Cleaning : After soaking, the bleach or peroxide solution should be disposed of as a separate hazardous waste stream. The glassware can then be washed using standard laboratory procedures (e.g., soap and water, followed by solvent rinses).[14]

Emergency Procedures

Immediate and correct response to an emergency is vital to minimize harm.

Caption: Decision workflow for organotin-related emergencies.

Spill Response

• Evacuate and alert personnel in the immediate area.

• If the spill is large or ventilation is inadequate, call for emergency response and evacuate the lab.

• For small, manageable spills, don appropriate PPE, including respiratory protection if necessary.[12]

• Contain and absorb the spill using an inert material like sand, vermiculite, or a spill pillow.[2][12]

• Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.[2][12]

• Clean the spill area thoroughly. Prevent all spill cleanup materials from entering drains.[2]

Fire Response

• Organotin compounds may emit toxic fumes in a fire.[12]

• If the fire is small and you are trained to do so, use a dry chemical, carbon dioxide (CO₂), or foam extinguisher. DO NOT use water , as some organotin reagents can react with it.[10]

• For any larger fire, activate the alarm, evacuate the area, and close the doors.

First Aid for Exposures

Speed is essential. First-aiders must protect themselves from secondary contamination.

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[12][15]

• Skin Contact : Immediately remove all contaminated clothing while flushing the affected skin with copious amounts of water for at least 15 minutes, preferably under an emergency shower.[11][12] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with large amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[2][15] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[12]

Conclusion

N-methyl-4-(tributylstannyl)imidazole is a potent chemical tool whose utility demands a commensurate level of respect and caution. Its high acute toxicity, potential for chronic organ damage, and severe environmental impact necessitate a multi-layered safety approach. By integrating robust engineering controls, strict administrative protocols, and diligent use of personal protective equipment, researchers can effectively mitigate the risks. The causality is clear: the inherent toxicity of the tributyltin moiety requires these measures not as suggestions, but as fundamental requirements for safe and responsible science.

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A Comprehensive Technical Guide to the Solubility of N-Methyl-4-(tributylstannyl)imidazole in Organic Solvents

Executive Summary

N-Methyl-4-(tributylstannyl)imidazole is a critical organotin reagent, indispensable for the construction of complex molecular architectures via palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[1] The efficacy of this reagent—from reaction kinetics to product yield and purification—is inextricably linked to its behavior in solution. A profound understanding of its solubility profile across a spectrum of organic solvents is therefore not merely academic, but a prerequisite for methodological optimization and rational experimental design. This guide provides an in-depth analysis of the solubility characteristics of N-Methyl-4-(tributylstannyl)imidazole, grounded in fundamental physicochemical principles. We present a theoretical solubility framework, a detailed, self-validating experimental protocol for precise solubility determination, and discuss the profound implications of solvent selection on synthetic outcomes.

Introduction: The Synthetic Imperative for Solubility Data

The imidazole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds.[2][3] The ability to functionalize this core is paramount for drug discovery and development. N-Methyl-4-(tributylstannyl)imidazole serves as a potent building block, enabling the introduction of the N-methylimidazol-4-yl moiety onto various organic substrates.[1] Its utility is most pronounced in Stille cross-coupling reactions, a powerful method for forming carbon-carbon bonds.[4][5]

The success of a Stille coupling hinges on the careful orchestration of multiple components in a single phase: the organostannane, the organic halide, the palladium catalyst, and any additives. The solvent is not a passive medium but an active participant that must:

• Co-solubilize all reactants: Ensure a homogeneous reaction environment for efficient molecular interaction.

• Modulate catalyst activity: Influence the stability and reactivity of the catalytic species.

• Facilitate product isolation: Allow for straightforward separation of the desired product from byproducts and unreacted starting materials.

An incomplete understanding of the reagent's solubility can lead to failed reactions, low yields, and complex purification challenges. This guide aims to provide the foundational knowledge and practical tools necessary to master the use of N-Methyl-4-(tributylstannyl)imidazole.

Core Physicochemical Properties

Understanding the intrinsic properties of N-Methyl-4-(tributylstannyl)imidazole provides the basis for predicting its solubility behavior.

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₂N₂Sn	[6]
Molecular Weight	371.15 g/mol	[7]
Appearance	Colorless to yellow liquid	[6]
Density	1.128 g/mL at 25 °C
Refractive Index	n20/D 1.509	[8]
CAS Number	446285-73-0	[6]

Theoretical Principles of Solubility

The solubility of N-Methyl-4-(tributylstannyl)imidazole is dictated by its hybrid molecular structure, which features two distinct domains:

• A Lipophilic/Nonpolar Domain: The tin atom is appended with three butyl (-C₄H₉) chains. These long alkyl groups create a large, nonpolar surface area, which dominates the molecule's overall character. This structure is analogous to other tetra-alkyltin compounds known to be soluble in nonpolar solvents.[9][10] The hydrophobicity of organotin compounds generally increases with the number and length of the alkyl chains.[10]

• A Polar Domain: The N-methylimidazole ring is a polar heterocyclic system. The presence of two nitrogen atoms, one of which possesses a lone pair of electrons, allows for dipole-dipole interactions and potential hydrogen bond acceptance.[2]

The overarching principle of "like dissolves like" governs its solubility. Solvents that can effectively solvate both the extensive nonpolar tributyltin moiety and, to a lesser extent, the polar imidazole ring will be most effective. We can predict that its solubility will be highest in nonpolar and moderately polar aprotic solvents, where van der Waals forces can interact with the butyl chains. Conversely, its solubility may be limited in highly polar, protic solvents like water, where the energetic cost of disrupting the solvent's strong hydrogen-bonding network is not sufficiently compensated by the solvation of the molecule.

Predicted Qualitative Solubility Profile

While exhaustive quantitative data is not publicly available, a qualitative solubility profile can be expertly inferred from the molecule's structure and general principles of organotin chemistry.[9][10] This table serves as a practical starting point for solvent screening.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene	Miscible	Strong van der Waals interactions between the solvent and the extensive tributyl chains.
Ethereal	Diethyl Ether, THF	Miscible	Excellent balance of nonpolar character to dissolve the alkyl chains and Lewis basicity to interact with the tin atom.
Chlorinated	Dichloromethane (DCM)	Miscible	Effective at dissolving a wide range of organic compounds with moderate polarity.
Polar Aprotic	DMF, Acetonitrile	Soluble / Miscible	The polarity can solvate the imidazole ring, while the organic nature interacts with the alkyl groups.
Polar Protic	Ethanol, Methanol	Sparingly Soluble	The solvent's strong hydrogen-bonding network is not easily disrupted by the largely nonpolar solute.

Experimental Protocol for Quantitative Miscibility/Solubility Determination

To move beyond prediction, direct experimental measurement is required. The following protocol, adapted from established methods for solubility determination, is designed for the quantitative analysis of a liquid analyte like N-Methyl-4-(tributylstannyl)imidazole.[11][12] Given that many organotin compounds are sensitive to air and moisture, all manipulations should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk line or glovebox techniques.[13][14]

Objective

To determine the concentration at which N-Methyl-4-(tributylstannyl)imidazole is fully miscible or, if a solubility limit exists, to quantify that limit in a given solvent at a specified temperature (e.g., 25 °C).

Materials & Equipment

• N-Methyl-4-(tributylstannyl)imidazole

• High-purity anhydrous organic solvents

• Inert atmosphere glovebox or Schlenk line

• Calibrated positive displacement pipettes or gas-tight syringes

• 2 mL glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge (if phase separation occurs)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS) for quantification.

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Under an inert atmosphere, prepare a stock solution of N-Methyl-4-(tributylstannyl)imidazole in a fully miscible solvent (e.g., THF) at a precisely known concentration (e.g., 100 mg/mL).

  • Perform serial dilutions of the stock solution to create a set of calibration standards (e.g., 50, 25, 10, 5, 1 mg/mL). These will be used to generate a calibration curve for HPLC analysis.

• Sample Preparation (Test for Miscibility):

  • Into a series of pre-weighed 2 mL glass vials, add a fixed volume of the test solvent (e.g., 1.0 mL).

  • To each vial, add incrementally increasing amounts of N-Methyl-4-(tributylstannyl)imidazole to achieve a range of target concentrations (e.g., 10, 50, 100, 200, 500 mg/mL).

  • Securely cap each vial.

• Equilibration:

  • Vortex each vial vigorously for 2 minutes to ensure thorough mixing.

  • Allow the vials to equilibrate at a constant temperature (e.g., 25 °C) for at least 1 hour. Longer times may be necessary to ensure equilibrium is reached.[12]

• Observation and Phase Separation:

  • Visually inspect each vial for signs of immiscibility (e.g., cloudiness, schlieren lines, phase separation).

  • If a sample appears homogeneous, it is considered miscible at that concentration.

  • If phase separation or cloudiness is observed, centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to separate the layers.

• Quantification of Solute:

  • For samples that showed phase separation, carefully extract an aliquot from the clear supernatant (the solvent-rich phase) using a gas-tight syringe.

  • Dilute this aliquot with a known volume of a suitable solvent (e.g., THF) to bring the concentration within the range of the calibration curve.

  • Analyze the diluted sample and the calibration standards by HPLC to determine the precise concentration of the solute in the saturated solution.[11]

Data Reporting

• For miscible systems, report as "miscible at concentrations up to X mg/mL."

• For systems with a solubility limit, report the solubility in mg/mL or mol/L at the specified temperature.

Caption: Experimental workflow for determining the solubility/miscibility of a liquid analyte.

Implications for Synthetic Applications (Stille Coupling)

The choice of solvent is a critical parameter for optimizing Stille cross-coupling reactions. The solubility profile of N-Methyl-4-(tributylstannyl)imidazole directly informs this choice.

• Reaction Homogeneity: Solvents like THF, Toluene, and DMF , in which the organostannane is highly soluble, are excellent choices as they can also dissolve the palladium catalyst and a wide range of organic halides, ensuring a homogeneous reaction mixture. This is essential for achieving high reaction rates and yields.[5]

• Catalyst Stability and Activity: The polarity of the solvent can influence the stability of the active Pd(0) species and the rates of the key steps in the catalytic cycle (oxidative addition, transmetalation, reductive elimination). Nonpolar solvents like toluene are often used, but more polar aprotic solvents like DMF can sometimes accelerate the reaction, particularly the transmetalation step.

• Byproduct Removal: A significant challenge in Stille couplings is the removal of stoichiometric tin byproducts. Choosing a reaction solvent from which these byproducts may precipitate upon completion, or a solvent system that facilitates their removal via aqueous extraction or chromatography, is a key consideration for purification.

• Microwave Chemistry: For microwave-assisted reactions, solvents with a high dielectric constant (e.g., DMF) are often preferred for efficient energy absorption. The high solubility of N-Methyl-4-(tributylstannyl)imidazole in such solvents makes it well-suited for these advanced synthetic methods.[5]

Caption: Logical relationship between high reagent solubility and positive synthetic outcomes.

Conclusion

N-Methyl-4-(tributylstannyl)imidazole is a powerful reagent whose effective application is critically dependent on its solubility characteristics. Based on its hybrid polar/nonpolar structure, it is predicted to be highly soluble to miscible in a wide range of common nonpolar and polar aprotic organic solvents, including THF, toluene, and DMF. This broad solubility profile makes it a versatile tool for synthetic chemists. For applications demanding the highest level of precision, the robust experimental protocol provided herein offers a clear pathway to generating quantitative solubility data. By leveraging a deep understanding of solubility, researchers can enhance the reliability, efficiency, and scalability of synthetic routes employing this essential building block.

References

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• Al-Nahrain Journal of Science. (2021). Chemistry of Some Organotin Compounds. Al-Nahrain Journal of Science, 24(3), 56-65. Retrieved January 7, 2026, from [Link]

• Dibutyltin oxide - Wikipedia. (n.d.). Retrieved January 7, 2026, from [Link]

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• N-Methyl-4-(tributylstannyl)imidazole, 95%. (n.d.). Scientific Laboratory Supplies. Retrieved January 7, 2026, from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Wipf Group, University of Pittsburgh. Retrieved January 7, 2026, from [Link]

• Working with air and moisture sensitive compounds. (2008). Molecular Inorganic Chemistry, Leiden University. Retrieved January 7, 2026, from [Link]

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• ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. (2003). National Institute of Environmental Health Sciences. Retrieved January 7, 2026, from [Link]

• Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13... (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• 1-Methyl-4-(tributylstannyl)-1H-imidazole. (n.d.). PubChem. Retrieved January 7, 2026, from [Link]

• The Suzuki cross-coupling reaction of 4H-imidazole N-oxide 1 with... (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• N-Methyl-4-(tributylstannyl)imidazole, 95%. (n.d.). Scientific Laboratory Supplies (Ireland) Ltd. Retrieved January 7, 2026, from [Link]

• Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5-Bis(trimethylstannyl)tellurophene. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Implementation of N-Methyl-4-(tributylstannyl)imidazole in Stille Coupling for Advanced Synthesis

Introduction: The Strategic Value of the Imidazole Moiety in Modern Chemistry

The palladium-catalyzed Stille cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable functional group tolerance and reliability.[1][2][3] This reaction involves the coupling of an organostannane (organotin) compound with an organic electrophile, typically a halide or triflate.[4][5] Within the vast arsenal of organostannane reagents, N-methyl-4-(tributylstannyl)imidazole has emerged as a particularly valuable building block. Its utility lies in its ability to introduce the N-methyl-imidazole scaffold, a privileged heterocycle ubiquitous in pharmaceuticals, natural products, and advanced materials.[6]

The imidazole ring is a key pharmacophore in numerous biologically active molecules due to its ability to act as a proton donor/acceptor and coordinate with metal ions in enzymes. This guide provides an in-depth exploration of the application of N-methyl-4-(tributylstannyl)imidazole in Stille coupling, offering a blend of mechanistic insights and detailed, field-proven protocols for researchers, scientists, and drug development professionals.

The Stille Coupling Catalytic Cycle: A Mechanistic Overview

The efficacy of the Stille coupling reaction is rooted in a well-defined catalytic cycle centered on a palladium(0) complex.[1][7] Understanding this mechanism is paramount for troubleshooting and optimizing reaction conditions. The cycle proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle initiates with the reaction of the active 14-electron Pd(0) catalyst with the organic electrophile (R¹-X). This step involves the insertion of the palladium atom into the R¹-X bond, resulting in a square planar 16-electron Pd(II) intermediate.[4][5] The reactivity of the electrophile typically follows the trend: I > OTf > Br >> Cl.[5][8]

• Transmetalation: This is often the rate-determining step of the cycle.[1] The organostannane reagent, in this case, N-methyl-4-(tributylstannyl)imidazole (R²-SnBu₃), exchanges its organic group (the N-methyl-imidazolyl moiety) with the halide or triflate on the Pd(II) complex. This forms a new Pd(II) intermediate with both organic partners (R¹ and R²) attached. The non-transferable butyl groups on the tin atom are crucial for selectivity.[4]

• Reductive Elimination: In the final step, the two organic groups (R¹ and R²) are coupled, forming the desired C-C bond (R¹-R²). This process reduces the palladium back to its active Pd(0) state, which can then re-enter the catalytic cycle.[1][7]

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Reagent Profile: N-Methyl-4-(tributylstannyl)imidazole

A thorough understanding of the reagent's properties is essential for its effective use and safe handling.

Property	Value	Source
CAS Number	446285-73-0	[9][10][11]
Molecular Formula	C₁₆H₃₂N₂Sn	[10][11]
Molecular Weight	371.15 g/mol	[10]
Appearance	Colorless to yellow liquid	[11]
Density	1.128 g/mL at 25 °C	[9][10]
Refractive Index	n20/D 1.509	[9][10]
Synonyms	(1-Methyl-1H-imidazol-4-yl)tributyltin, Tributyl(1-methylimidazol-4-yl)stannane	[9][11]

Safety Note: Organotin compounds are highly toxic.[1][2] They can be absorbed through the skin and are harmful if swallowed or inhaled. Always handle N-methyl-4-(tributylstannyl)imidazole in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Detailed Experimental Protocol

This protocol provides a general procedure for the Stille coupling of an aryl bromide with N-methyl-4-(tributylstannyl)imidazole. Reaction conditions may require optimization based on the specific substrate.

4.1 Materials and Reagents

• Aryl bromide (1.0 mmol, 1.0 equiv)

• N-Methyl-4-(tributylstannyl)imidazole (1.1-1.2 mmol, 1.1-1.2 equiv)[12]

• Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)[12]

• Co-catalyst (optional), e.g., Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• Anhydrous, degassed solvent, e.g., Toluene, Dioxane, or DMF (5-10 mL)[12]

• Schlenk flask or sealed reaction vial

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen) supply

4.2 Experimental Workflow

Caption: Step-by-step workflow for a typical Stille coupling experiment.

4.3 Step-by-Step Procedure

• Preparation: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 equiv) and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%). If using a co-catalyst like CuI, it can be added at this stage.[7]

• Inerting the System: Seal the flask and evacuate and backfill with inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., Toluene, 5 mL) via syringe. Stir the mixture for 5-10 minutes. Following this, add N-methyl-4-(tributylstannyl)imidazole (1.1 equiv) dropwise via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup - Tin Removal: Upon completion, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent like ethyl acetate. To remove the toxic tributyltin byproducts, wash the organic phase with a saturated aqueous solution of potassium fluoride (KF).[7] Stirring this two-phase mixture for 30-60 minutes will precipitate the tin as a fluoride salt, which can often be removed by filtration through a pad of Celite.

• Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired N-methyl-imidazolyl-coupled product.

Optimization and Troubleshooting

Achieving high yields and purity in Stille couplings often requires careful optimization. The causality behind experimental choices is critical for success.

Parameter	Rationale & Expert Insights
Catalyst/Ligand	Pd(PPh₃)₄ is a common and effective choice as it is an air-stable precursor to the active Pd(0) species.[2] For less reactive electrophiles (e.g., aryl chlorides), more electron-rich and bulky phosphine ligands like XPhos, combined with a precursor like Pd(OAc)₂, can significantly improve reaction rates and yields.[3][8]
Solvent	Aprotic, non-polar to polar solvents like Toluene, Dioxane, or DMF are standard.[12] The choice can influence the solubility of reagents and the stability of catalytic intermediates. DMF, being more polar, can sometimes accelerate the transmetalation step. All solvents must be rigorously dried and degassed, as oxygen can deactivate the Pd(0) catalyst.
Additives	Copper(I) Iodide (CuI): CuI is a widely used co-catalyst that can dramatically accelerate the rate-limiting transmetalation step, a phenomenon known as the "copper effect".[13][14] Lithium Chloride (LiCl): LiCl can facilitate the reaction by breaking up tin-aggregate species and promoting a more reactive "ate" complex, or by stabilizing intermediates in the catalytic cycle.[5]
Temperature	Reaction temperatures typically range from 80 °C to 110 °C . Higher temperatures can overcome activation barriers but may also lead to side reactions like stannane homocoupling or product decomposition, especially with sensitive substrates.

Common Issues and Solutions

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst (oxidation); Poorly reactive electrophile; Insufficient temperature.	Ensure the reaction is run under strictly inert conditions. Switch to a more active ligand system (e.g., Pd(OAc)₂/XPhos). Increase the reaction temperature or switch to a higher-boiling solvent.
Homocoupling of Stannane	Reaction of the organostannane with the Pd(II) precatalyst or radical processes.[1]	Lower the catalyst loading. Add the stannane slowly to the reaction mixture. Ensure the system is free of oxygen.
Incomplete Reaction	Insufficient reaction time or temperature; Catalyst deactivation.	Extend the reaction time. Incrementally increase the temperature. Add a fresh portion of the catalyst.
Difficulty Removing Tin	Inefficient workup procedure.	Use a KF wash, which is generally effective.[7] Alternatively, chromatography on silica gel with eluents containing a small amount of triethylamine can help remove tin residues.[7]

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• Optimized Stille Coupling Reactions Catalyzed by Palladium on Carbon with CuI as Cocatalyst. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. (2011). Organic Syntheses, 88, 197. Retrieved January 7, 2026, from [Link]

• Stannylation Reactions and Palladium Catalysis in the Syntheses of Unsymmetrical Biheteroaryls. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Stille Reaction: An Important Tool in the Synthesis of Complex Natural Products. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Stille coupling via C–N bond cleavage. (2016, September 30). PMC - NIH. Retrieved January 7, 2026, from [Link]

• Optimization of the reaction conditions of imidazole (2a) with acyclic MBH 1a. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13... (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• CAS 446285-73-0|N-Methyl-4-(tributylstannyl)Imidazole. (n.d.). Rlavie. Retrieved January 7, 2026, from [Link]

• Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. (2023, May 30). PMC - NIH. Retrieved January 7, 2026, from [Link]

• Optimization of the reaction conditions for the C-H/C-Li cross-coupling... (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Pharmacophore Optimization of Imidazole Chalcones to Modulate Microtubule Dynamics. (n.d.). PMC - NIH. Retrieved January 7, 2026, from [Link]

• Optimization of reaction condition for the formation of imidazo pyridine. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• A versatile protocol for Stille–Migita cross coupling reactions. (n.d.). RSC Publishing. Retrieved January 7, 2026, from [Link]

• Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. (n.d.). PMC - NIH. Retrieved January 7, 2026, from [Link]

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• 4. Stille Coupling | OpenOChem Learn [learn.openochem.org]
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Application Notes and Protocols for Stille Cross-Coupling with n-Methyl-4-(tributylstannyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Imidazole Moiety and the Power of Stille Cross-Coupling

The imidazole ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active molecules. Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug design. The efficient and predictable synthesis of substituted imidazoles is therefore a critical endeavor in the development of new therapeutic agents.

The Stille cross-coupling reaction stands as a powerful and versatile method for the formation of carbon-carbon bonds.[1] Developed by John Kenneth Stille, this palladium-catalyzed reaction offers exceptional functional group tolerance, allowing for the coupling of complex molecular fragments under relatively mild conditions.[2][3] A key advantage of the Stille coupling is the use of organostannane reagents, which are generally stable to air and moisture, facilitating their handling and storage.[1][2]

This application note provides a comprehensive guide to the use of n-methyl-4-(tributylstannyl)imidazole in Stille cross-coupling reactions. We will delve into the mechanistic underpinnings of the reaction, provide a detailed, field-tested protocol, and offer insights into reaction optimization and troubleshooting.

Mechanistic Overview: The Catalytic Cycle of Stille Cross-Coupling

The Stille reaction proceeds through a well-established catalytic cycle involving a palladium(0) species. The cycle can be broken down into three key steps: oxidative addition, transmetalation, and reductive elimination.[1][4]

• Oxidative Addition: The active Pd(0) catalyst reacts with an organic halide (R¹-X), inserting itself into the carbon-halide bond to form a Pd(II) intermediate.[4]

• Transmetalation: The organostannane reagent (R²-SnBu₃), in this case, n-methyl-4-(tributylstannyl)imidazole, exchanges its organic group with the halide on the palladium center. This step forms a new Pd(II) complex containing both organic partners.

• Reductive Elimination: The two organic groups (R¹ and R²) are eliminated from the palladium center, forming the desired carbon-carbon bond in the final product (R¹-R²). This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4]

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Coupling of n-Methyl-4-(tributylstannyl)imidazole with 2-Bromopyridine

This protocol provides a representative procedure for the Stille cross-coupling of n-methyl-4-(tributylstannyl)imidazole with an aryl bromide, in this case, 2-bromopyridine. The conditions are based on established methodologies for similar heteroaryl couplings and can be adapted for other substrates.[5]

Materials and Reagents:

• n-Methyl-4-(tributylstannyl)imidazole (95%)

• 2-Bromopyridine

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Toluene

• Saturated aqueous solution of potassium fluoride (KF)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Celite®

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Inert gas supply (Argon or Nitrogen) with manifold

• Magnetic stirrer with heating plate

• Syringes and needles for transfer of anhydrous solvents and reagents

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Flash chromatography system

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere of argon, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and copper(I) iodide (0.1 eq).

  • Add the aryl halide, 2-bromopyridine (1.0 eq).

  • Add anhydrous, degassed N,N-dimethylformamide (DMF) to achieve a concentration of approximately 0.1 M with respect to the aryl halide.

  • Stir the mixture at room temperature for 10-15 minutes until the solids have dissolved.

• Addition of the Organostannane:

  • Using a syringe, add n-methyl-4-(tributylstannyl)imidazole (1.1 eq) to the reaction mixture.

  • Purge the reaction flask with argon for an additional 5 minutes.

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C with vigorous stirring. The optimal temperature may need to be determined empirically for different substrates.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) (3 x 50 mL). Vigorous stirring with the KF solution for at least 30 minutes per wash is recommended to facilitate the precipitation of tributyltin fluoride.[4]

  • A gelatinous precipitate of tributyltin fluoride will form. Filter the mixture through a pad of Celite® to remove the solid. Wash the filter cake with ethyl acetate.

  • Wash the combined organic filtrate with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Optimization and Key Parameters

The success of a Stille coupling reaction often depends on the careful optimization of several parameters. The following table summarizes key variables and provides general guidance for the coupling of n-methyl-4-(tributylstannyl)imidazole.

Parameter	Recommended Range/Options	Rationale and Expert Insights
Palladium Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂	Pd(PPh₃)₄ is a reliable choice for many applications as it is a pre-formed Pd(0) source. Pd₂(dba)₃ or Pd(OAc)₂ can also be effective but require in-situ reduction, often facilitated by the phosphine ligand.[3]
Ligand	PPh₃, AsPh₃, P(furyl)₃	Triphenylphosphine (PPh₃) is a standard and effective ligand. For challenging couplings, more electron-rich or sterically demanding ligands may improve reaction rates and yields. Triphenylarsine (AsPh₃) can sometimes accelerate the rate-limiting transmetalation step.[6]
Solvent	DMF, Toluene, Dioxane, NMP	DMF is a common choice due to its high polarity and boiling point. Toluene is a less polar option that can be advantageous for some substrates. Anhydrous and degassed solvents are crucial to prevent catalyst deactivation.
Temperature	60 - 120 °C	The reaction temperature is substrate-dependent. Electron-deficient aryl halides may react at lower temperatures, while more electron-rich or sterically hindered partners may require higher temperatures.
Additives	CuI, LiCl	Copper(I) iodide is a common co-catalyst that can significantly accelerate the rate of transmetalation, particularly for less reactive organostannanes.[6] Lithium chloride can also be beneficial, especially when using vinyl or aryl triflates as electrophiles.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst and ensure anhydrous and anaerobic conditions. Consider using a different palladium source or ligand.
Low reaction temperature	Gradually increase the reaction temperature in 10 °C increments.
Poorly reactive aryl halide	Aryl chlorides are generally less reactive than bromides and iodides. Higher temperatures, more electron-rich ligands, and longer reaction times may be necessary.
Homocoupling of the Stannane	Reaction conditions too harsh	Lower the reaction temperature. Reduce the amount of palladium catalyst.
Difficulty in Removing Tin Byproducts	Incomplete precipitation of tin fluoride	Increase the number of KF washes and ensure vigorous stirring for an extended period. Use a more concentrated KF solution.
Co-elution during chromatography	Add a small amount of triethylamine (~1-2%) to the eluent during column chromatography to help retard the tin species.

Safety Precautions: Handling Organotin Compounds

Organotin compounds, including n-methyl-4-(tributylstannyl)imidazole and the resulting tributyltin byproducts, are toxic and should be handled with appropriate safety precautions.

• Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Waste Disposal: All organotin waste, including residual reaction mixtures, contaminated glassware, and purification materials, must be disposed of as hazardous waste according to institutional guidelines.

• Decontamination: Glassware that has come into contact with organotin compounds should be rinsed with a solution of potassium fluoride to precipitate any residual tin before standard cleaning.

References

• Stille Coupling. (n.d.). In NROChemistry. Retrieved from [Link]

• Myers, A. (n.d.). The Stille Reaction. Chem 115. Retrieved from [Link]

• Stille Coupling. (n.d.). In Organic Chemistry Portal. Retrieved from [Link]

• Stannylation of Aryl Halides, Stille Cross-Coupling, and One-Pot Two-Step Stannylation/Stille Cross-Coupling Reactions under Solvent-Free Conditions. (2018). ResearchGate. Retrieved from [Link]

• Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings. (2016). National Institutes of Health. Retrieved from [Link]

• Hanamoto, T., et al. (2005). Palladium catalyzed cross-coupling reaction of 5-tributylstannyl-4-fluoropyrazole. Chemical Communications, (16), 2041-2043. Retrieved from [Link]

• Stille reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13... (n.d.). ResearchGate. Retrieved from [Link]

• ChemInform Abstract: Synthesis of 4-Substituted Imidazoles via Palladium-Catalyzed Cross-Coupling Reactions. (2010). ResearchGate. Retrieved from [Link]

• Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5-Bis(trimethylstannyl)tellurophene. (2018). ResearchGate. Retrieved from [Link]

• Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. (2013). DSpace@MIT. Retrieved from [Link]

• Synthesis of trisubstituted imidazoles by palladium-catalyzed cyclization of O-pentafluorobenzoylamidoximes: application to amino acid mimetics with a C-terminal imidazole. (2005). PubMed. Retrieved from [Link]

• Cross-Coupling Methods for the Large-Scale Preparation of an Imidazole−Thienopyridine: Synthesis of [2-(3-Methyl-3H-imidazol-4-yl)- thieno[3,2-b]pyridin-7-yl]-(2-methyl-1H-indol-5-yl)-amine. (2001). ResearchGate. Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of 3-Tributylstannylsulfolene. (1994). ResearchGate. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

The Versatile Reagent: N-Methyl-4-(tributylstannyl)imidazole in Modern Organic Synthesis

Introduction: In the landscape of modern organic synthesis, the quest for efficient and selective methods to construct complex molecular architectures is paramount. The imidazole nucleus, a ubiquitous motif in pharmaceuticals, natural products, and functional materials, presents a continual challenge and opportunity for synthetic chemists. N-Methyl-4-(tributylstannyl)imidazole has emerged as a key reagent for the direct and versatile introduction of the N-methyl-4-imidazolyl moiety. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the practical applications and experimental protocols for this valuable organostannane reagent, with a primary focus on its utility in palladium-catalyzed Stille cross-coupling reactions.

Physicochemical Properties and Safety Considerations

N-Methyl-4-(tributylstannyl)imidazole is a liquid organotin compound with the empirical formula C₁₆H₃₂N₂Sn.[1][2] Its stability to air and moisture makes it a convenient reagent in various synthetic settings. However, as with all organotin compounds, it is crucial to handle this reagent with appropriate safety precautions due to its toxicity.

Table 1: Physicochemical Data for N-Methyl-4-(tributylstannyl)imidazole [1][2]

Property	Value
CAS Number	446285-73-0
Molecular Formula	C₁₆H₃₂N₂Sn
Molecular Weight	371.15 g/mol
Appearance	Colorless to yellow liquid
Density	1.128 g/mL at 25 °C
Refractive Index	n20/D 1.509

Safety Precautions: N-Methyl-4-(tributylstannyl)imidazole is toxic if swallowed and harmful in contact with skin. It is also suspected of damaging fertility or the unborn child and causes damage to organs through prolonged or repeated exposure.[1] It is imperative to handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All waste containing organotin residues must be disposed of according to institutional and regulatory guidelines.

Core Application: The Stille Cross-Coupling Reaction

The Stille reaction is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organostannane and an organic halide or pseudohalide (e.g., triflate).[3] N-Methyl-4-(tributylstannyl)imidazole serves as the organostannane partner, enabling the facile synthesis of 4-aryl- and 4-heteroaryl-N-methylimidazoles.

The Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism for the Stille coupling reaction proceeds through a catalytic cycle involving a palladium(0) species.

Figure 1: Catalytic cycle of the Stille cross-coupling reaction.

The cycle initiates with the oxidative addition of an organic electrophile (Ar-X) to the active palladium(0) catalyst, forming a palladium(II) intermediate. This is followed by transmetalation , where the N-methylimidazolyl group is transferred from the tin reagent to the palladium center, displacing the halide and forming a new palladium(II) intermediate. The cycle concludes with reductive elimination , which forms the desired carbon-carbon bond of the 4-aryl-N-methylimidazole product and regenerates the palladium(0) catalyst.

Experimental Protocols: Stille Coupling with N-Methyl-4-(tributylstannyl)imidazole

The following protocols provide detailed, step-by-step methodologies for the Stille coupling of N-methyl-4-(tributylstannyl)imidazole with representative aryl halides. These protocols are intended as a starting point and may require optimization based on the specific substrate.

Protocol 1: Coupling with an Aryl Bromide

This protocol describes a typical procedure for the coupling of N-methyl-4-(tributylstannyl)imidazole with an aryl bromide, a common class of electrophiles in Stille reactions.

Materials:

• N-Methyl-4-(tributylstannyl)imidazole (1.1 eq)

• Aryl bromide (1.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, or DMF)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide and tetrakis(triphenylphosphine)palladium(0).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add the anhydrous and degassed solvent via syringe, followed by the addition of N-methyl-4-(tributylstannyl)imidazole.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The removal of organotin byproducts is a critical step. A common method is to treat the reaction mixture with a saturated aqueous solution of potassium fluoride (KF). Stir vigorously for 1-2 hours, which precipitates the tributyltin fluoride. Filter the mixture through a pad of Celite®, washing with an organic solvent (e.g., ethyl acetate). The organic layer is then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Protocol 2: Coupling with an Aryl Iodide with Copper(I) Co-catalysis

The addition of a copper(I) salt can often accelerate the rate of Stille couplings, particularly with less reactive substrates.

Materials:

• N-Methyl-4-(tributylstannyl)imidazole (1.1 eq)

• Aryl iodide (1.0 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

• Copper(I) iodide (CuI) (0.1 eq)

• Anhydrous and degassed solvent (e.g., NMP or DMF)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl iodide, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Solvent and Reagent Addition: Add the anhydrous and degassed solvent, followed by N-methyl-4-(tributylstannyl)imidazole via syringe.

• Reaction: Heat the reaction mixture (typically 60-100 °C) and monitor its progress.

• Work-up and Purification: Follow the work-up and purification procedure as described in Protocol 1.

Troubleshooting and Optimization

Table 2: Common Issues and Solutions in Stille Couplings with N-Methyl-4-(tributylstannyl)imidazole

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	Inactive catalyst, insufficient temperature, poor solvent choice.	Use a fresh batch of palladium catalyst. Increase the reaction temperature. Screen different solvents (e.g., toluene, dioxane, DMF, NMP).
Homocoupling of the stannane	Reaction temperature is too high, or the palladium catalyst is not optimal.	Lower the reaction temperature. Try a different palladium catalyst or ligand.
Difficulty in removing tin byproducts	Incomplete precipitation with KF.	Increase the stirring time with KF solution. Use alternative work-up procedures, such as treatment with DBU and iodine followed by chromatography.

Workflow for a Typical Stille Coupling Experiment

Figure 2: A generalized workflow for performing a Stille cross-coupling reaction.

Conclusion

N-Methyl-4-(tributylstannyl)imidazole is a highly effective reagent for the synthesis of 4-substituted-N-methylimidazoles via the Stille cross-coupling reaction. Its stability and reactivity make it a valuable tool for medicinal chemists and researchers in drug discovery. By understanding the reaction mechanism and following robust experimental protocols, scientists can efficiently incorporate the N-methylimidazole scaffold into a wide array of complex molecules, facilitating the exploration of new chemical space and the development of novel therapeutic agents. Careful attention to safety precautions and purification techniques is essential for the successful and safe implementation of this powerful synthetic methodology.

References

• Sigma-Aldrich. N-Methyl-4-(tributylstannyl)
• Fisher Scientific. N-Methyl-4-(tributylstannyl)
• Stille, J. K. Angew. Chem. Int. Ed. Engl.1986, 25, 508–524.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]

The Alchemist's Precursor: Applications of N-Methyl-4-(tributylstannyl)imidazole in Medicinal Chemistry

Foreword for the Modern Drug Hunter

In the intricate tapestry of medicinal chemistry, the development of novel therapeutics is often a tale of precise molecular construction. Among the vast arsenal of reagents available to the modern chemist, certain molecules stand out for their unique utility and transformative potential. N-Methyl-4-(tributylstannyl)imidazole is one such compound. While its name may be a mouthful, its role is elegantly simple: it is a potent and versatile building block, primarily revered for its ability to introduce the N-methylimidazole moiety into complex molecular scaffolds.

This guide is designed for the hands-on researcher, the process chemist, and the drug development professional. It moves beyond a simple recitation of facts to provide a deeper understanding of why and how this reagent is used. We will delve into its most significant application—the synthesis of radiotracers for Positron Emission Tomography (PET)—and provide the technical insights and detailed protocols necessary to harness its power in the laboratory. Our focus will be on the causality behind experimental choices, ensuring that each protocol is not just a set of instructions, but a self-validating system grounded in robust chemical principles.

Section 1: The Core Utility — A Gateway to Bioactive Imidazoles via Stille Coupling

At its heart, the utility of N-methyl-4-(tributylstannyl)imidazole lies in its function as a nucleophilic partner in the palladium-catalyzed Stille cross-coupling reaction.[1] This powerful carbon-carbon bond-forming reaction allows for the efficient connection of two organic fragments: an organostannane (in this case, our imidazole reagent) and an organic electrophile, typically an aryl or vinyl halide (or triflate).[1]

The N-methylimidazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous bioactive compounds and clinical drug candidates. Its value stems from its ability to act as a hydrogen bond acceptor, a metal-chelating ligand, and a bioisostere for other functional groups. The Stille coupling provides a reliable and functional-group-tolerant method to install this valuable fragment, often late in a synthetic sequence.[1]

The Mechanism of Action: A Palladium-Catalyzed Dance

Understanding the "why" of the protocol requires a grasp of the catalytic cycle. The Stille reaction proceeds through a well-established sequence of steps involving a palladium catalyst, which is the workhorse of the transformation.

dot graph Stille_Mechanism { graph [rankdir="LR", splines=ortho, nodesep=0.6, pad="0.5,0.5", dpi=100, bgcolor="#F1F3F4", label="Figure 1: Catalytic Cycle of the Stille Cross-Coupling Reaction", fontname="Roboto", fontsize=12, fontcolor="#202124", labelloc="b"]; node [shape=box, style="filled", fontname="Roboto", fontsize=10, margin="0.2,0.1"]; edge [fontname="Roboto", fontsize=9, color="#5F6368"];

// Nodes Pd0 [label="Pd(0)Ln\n(Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OA_Complex [label="R¹-Pd(II)(X)Ln\n(Oxidative Addition)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TM_Complex [label="R¹-Pd(II)(R²)Ln\n(Transmetalation)", fillcolor="#FBBC05", fontcolor="#202124"]; RE_Product [label="R¹-R²\n(Coupled Product)", shape=ellipse, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Invisible nodes for edge routing R1X [label="R¹-X\n(Aryl Halide)", shape=plaintext, fontcolor="#202124"]; R2SnBu3 [label="R²-SnBu₃\n(Stannane Reagent)", shape=plaintext, fontcolor="#202124"]; SnBu3X [label="X-SnBu₃\n(Tin Byproduct)", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OA_Complex [label=" Oxidative\n Addition"]; R1X -> OA_Complex [style=dashed, arrowhead=none]; OA_Complex -> TM_Complex [label=" Transmetalation"]; R2SnBu3 -> TM_Complex [style=dashed, arrowhead=none]; TM_Complex -> SnBu3X [dir=back, label=" "]; TM_Complex -> RE_Product [label=" Reductive\n Elimination"]; RE_Product -> Pd0 [style=invis]; // for layout TM_Complex -> Pd0 [label=" "];

// Positioning text labels subgraph { rank=same; R1X; OA_Complex; } subgraph { rank=same; R2SnBu3; TM_Complex; } } .dot Figure 1: Catalytic Cycle of the Stille Cross-Coupling Reaction

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R¹-X), forming a Pd(II) intermediate.

• Transmetalation: The organostannane reagent (R²-SnBu₃, our N-methyl-4-(tributylstannyl)imidazole) exchanges its organic group (the N-methylimidazole) with the halide on the palladium center. This is often the rate-limiting step.

• Reductive Elimination: The two organic fragments (R¹ and R²) coupled on the palladium center are expelled as the final product (R¹-R²). This step regenerates the active Pd(0) catalyst, allowing the cycle to begin anew.

Section 2: Primary Application — Forging Radiotracers for Positron Emission Tomography (PET)

The most impactful application of N-methyl-4-(tributylstannyl)imidazole in medicinal chemistry is in the synthesis of PET radiotracers. PET is a powerful non-invasive imaging technique that allows for the visualization and quantification of biochemical processes in vivo. This requires molecules labeled with a positron-emitting radionuclide, most commonly Carbon-11 (¹¹C).

Due to the short half-life of ¹¹C (t½ ≈ 20.4 minutes), radiolabeling reactions must be extremely fast, efficient, and high-yielding. The Stille coupling is exceptionally well-suited for this challenge. By reacting N-methyl-4-(tributylstannyl)imidazole with a suitable precursor labeled with [¹¹C]methyl iodide ([¹¹C]CH₃I), chemists can rapidly construct complex PET tracers.

Application Example: Synthesis of Precursors for Enzyme Inhibitors

N-methyl-4-(tributylstannyl)imidazole is used to synthesize key intermediates for various enzyme inhibitors, including those targeting Cyclooxygenase-2 (COX-2) and Phosphodiesterase 10A (PDE10A). For instance, it can be coupled with an aryl halide precursor to generate a molecule containing the N-methylimidazole pharmacophore, which can then be further elaborated or used directly as a PET tracer. The overexpression of COX-2 in various malignant tumors makes it a prime target for imaging in oncology.

Section 3: Protocols and Methodologies

Disclaimer: The handling of organotin compounds requires specialized safety precautions. These compounds are highly toxic and should only be handled by trained personnel in a designated fume hood with appropriate personal protective equipment (PPE).

General Protocol: Stille Coupling of N-Methyl-4-(tributylstannyl)imidazole with an Aryl Halide

This protocol is a representative example based on established methodologies for Stille couplings in small-scale synthesis, adapted from procedures described in the literature. It serves as a template for the synthesis of non-radioactive reference compounds or for optimization studies prior to radiolabeling.

Materials and Equipment:

• N-Methyl-4-(tributylstannyl)imidazole (Reagent)

• Aryl halide (e.g., 2-chloro-4-pyridinenitrile) (Substrate)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (Catalyst)

• Anhydrous, degassed solvent (e.g., Toluene or DMF)

• Schlenk flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and heating mantle/block or microwave synthesizer

• Standard glassware for workup and purification (e.g., silica gel chromatography)

Step-by-Step Procedure:

• Vessel Preparation: To a dry Schlenk flask or microwave vial under an inert atmosphere, add the aryl halide (1.0 eq).

• Reagent Addition: Add N-methyl-4-(tributylstannyl)imidazole (1.1 - 1.5 eq) and the palladium catalyst, Pd(PPh₃)₄ (0.05 - 0.10 eq).

• Solvent Addition: Add anhydrous, degassed solvent to achieve a suitable concentration (typically 0.1 - 0.5 M).

• Reaction: Seal the vessel and heat the reaction mixture with vigorous stirring. A typical condition is 130 °C. The reaction progress should be monitored by TLC or LC-MS. Reaction times can vary from 30 minutes to several hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of potassium fluoride (KF) to remove tin byproducts. The organic layer is then washed with brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the desired coupled product.

Causality Note: The use of an inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst. Degassed solvents are used to remove dissolved oxygen. The excess of the organostannane reagent helps to drive the reaction to completion. The KF wash is an effective method for removing the toxic tributyltin halide byproduct by precipitating it as insoluble tributyltin fluoride.

Conceptual Protocol: [¹¹C]-Radiolabeling Workflow

This conceptual protocol outlines the key steps for synthesizing a [¹¹C]-labeled PET tracer using a Stille coupling approach. This process is typically performed in an automated synthesis module within a shielded hot cell.

dot graph Radiosynthesis_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.5, pad="0.5,0.5", dpi=100, bgcolor="#F1F3F4", label="Figure 2: General Workflow for [¹¹C]-PET Tracer Synthesis", fontname="Roboto", fontsize=12, fontcolor="#202124", labelloc="b"]; node [shape=box, style="filled", fontname="Roboto", fontsize=10, margin="0.2,0.1"]; edge [fontname="Roboto", fontsize=9, color="#5F6368"];

// Nodes Cyclotron [label="1. [¹¹C]CO₂ Production\n(Cyclotron)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Methylation [label="2. Synthesis of [¹¹C]CH₃I\n(Gas Phase Reaction)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Coupling [label="3. Stille Coupling Reaction\n(Automated Module)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Purification [label="4. HPLC Purification", fillcolor="#FBBC05", fontcolor="#202124"]; Formulation [label="5. Formulation\n(SPE & Sterile Filtration)", fillcolor="#34A853", fontcolor="#FFFFFF"]; QC [label="6. Quality Control\n(HPLC, GC, etc.)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Cyclotron -> Methylation; Methylation -> Coupling; Coupling -> Purification; Purification -> Formulation; Formulation -> QC; } .dot Figure 2: General Workflow for [¹¹C]-PET Tracer Synthesis

• [¹¹C] Production: Carbon-11 is produced as [¹¹C]CO₂ in a medical cyclotron via the ¹⁴N(p,α)¹¹C nuclear reaction.[1]

• [¹¹C]Methyl Iodide Synthesis: The [¹¹C]CO₂ is converted online to [¹¹C]CH₄, which is then reacted with iodine to produce the key labeling agent, [¹¹C]CH₃I.

• Stille Coupling: The [¹¹C]CH₃I is used to methylate a precursor, which then undergoes a rapid Stille coupling with N-methyl-4-(tributylstannyl)imidazole. Alternatively, the stannane itself could be coupled with a [¹¹C]-labeled aryl halide. The reaction is performed in an automated synthesizer at elevated temperatures for a short duration (e.g., 5-10 minutes).

• Purification: The crude reaction mixture is injected onto a semi-preparative HPLC system to separate the desired [¹¹C]-labeled product from unlabeled precursors, catalyst residues, and byproducts.

• Formulation: The collected HPLC fraction containing the radiotracer is reformulated into a biocompatible solution (e.g., saline with ethanol) for injection, typically using solid-phase extraction (SPE).

• Quality Control: The final product undergoes rigorous quality control tests to determine its radiochemical purity, chemical purity, specific activity, and sterility before it can be used for in vivo imaging.

Parameter	Typical Value	Rationale / Importance
Radiochemical Yield (RCY)	20-60% (decay-corrected)	Measures the efficiency of the radiolabeling reaction. Crucial due to the short half-life of ¹¹C.
Specific Activity (SA)	> 37 GBq/µmol (>1 Ci/µmol)	Ratio of radioactivity to the total mass of the compound. High SA is vital to avoid pharmacological effects from the injected tracer mass.
Radiochemical Purity	> 95%	Ensures that the detected PET signal originates from the desired tracer and not from radioactive impurities.
Total Synthesis Time	25-45 minutes	The entire process must be completed within 2-3 half-lives of ¹¹C to retain sufficient radioactivity for imaging.

Table 1: Typical Quality Control Parameters for a [¹¹C]-Labeled PET Tracer.

Section 4: Critical Safety and Handling Protocols

Authoritative Insight: Organotin compounds, including N-methyl-4-(tributylstannyl)imidazole, are neurotoxins and pose a significant health risk. They are highly toxic by ingestion, inhalation, and skin contact. All handling procedures must be designed to prevent any possible exposure.

Mandatory Safety Procedures:

• Designated Area: All work with organotin compounds must be conducted in a designated, well-ventilated fume hood.

• Personal Protective Equipment (PPE): A lab coat, splash goggles, and heavy-duty nitrile or neoprene gloves are mandatory. Double-gloving is recommended.

• Handling: Transfer the liquid reagent using a syringe or cannula under an inert atmosphere. Never work alone when handling these compounds.

• Waste Disposal: All contaminated materials (glassware, syringes, gloves, etc.) and excess reagent must be quenched and disposed of as hazardous chemical waste according to institutional guidelines. A common quenching procedure involves reacting the tin compound with iodine in an organic solvent to convert it to the less volatile tin iodide.

• Spill Response: In case of a spill, evacuate the area and alert safety personnel. Small spills can be absorbed with an inert material, placed in a sealed container, and disposed of as hazardous waste. Respiratory protection may be required.

Conclusion

N-Methyl-4-(tributylstannyl)imidazole is a powerful reagent whose primary value in medicinal chemistry is unlocked through the Stille cross-coupling reaction. Its most prominent and high-impact application is in the rapid synthesis of ¹¹C-labeled PET radiotracers, enabling non-invasive imaging of critical biological targets like COX-2. While its utility is immense, its high toxicity demands the utmost respect and adherence to rigorous safety protocols. By understanding the underlying chemical principles and embracing a culture of safety, researchers can effectively leverage this versatile building block to advance the frontiers of drug discovery and molecular imaging.

References

• Histone demethylase inhibitors. (2016). Google Patents.
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• Del Valle Lab. Standard Operating Procedures - Organotin reagents. University of Notre Dame. Retrieved from [Link]

• Dolle, F., & Hinnen, F. (2017). State of art in 11C labelled radiotracers synthesis. Current pharmaceutical design, 23(26), 3843–3871.
• Uddin, J., et al. (2011). Synthesis and preliminary in vitro biological evaluation of new carbon-11-labeled celecoxib derivatives as candidate PET tracers for imaging of COX-2 expression in cancer. European Journal of Medicinal Chemistry, 46(9), 3791-3799.
• Takashima-Hirano, M., et al. (2011). Efficient sequential synthesis of PET Probes of the COX-2 inhibitor [11C]celecoxib and its major metabolite [11C]SC-62807 and in vivo PET evaluation. Bioorganic & Medicinal Chemistry, 19(9), 2949-2956.
• Dannoon, S., & Pretze, M. (2020).
• van der Wildt, B., et al. (2019). Synthesis and Preclinical Evaluation of the First Carbon-11 Labeled PET Tracers Targeting Substance P1–7. ACS Chemical Neuroscience, 10(9), 4071–4083.

• F- and 11C-Labeled Radiopharmaceuticals. The University of New Mexico. Retrieved from [Link]

• Mossine, A. V., et al. (2016). Synthesis of Diverse 11C-Labeled PET Radiotracers via Direct Incorporation of [11C]CO2.
• Helbert, A., et al. (2020). Cross-coupling of [11C]methyllithium for 11C-labelled PET tracer synthesis.
• Shao, X., et al. (2019). Synthesis and Evaluation of a Novel PET Radioligand for Imaging Glutaminyl Cyclase Activity as a Biomarker for Detecting Alzheimer's Disease. ACS omega, 4(2), 2921–2931.
• Suzuki, M., et al. (2005). Rapid methylation of terminal acetylenes by the Stille coupling of methyl iodide with alkynyltributylstannanes: a general protocol potentially useful for the synthesis of short-lived 11CH3-labeled PET tracers with a 1-propynyl group. Organic & Biomolecular Chemistry, 3(19), 3543-3553.
• Dahl, K., & Halldin, C. (2017). New methodologies for the preparation of carbon-11 labeled radiopharmaceuticals. EJNMMI radiopharmacy and chemistry, 2(1), 5.

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling Reactions Involving N-Methyl-4-(tributylstannyl)imidazole

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the Imidazole Moiety and its Stannane Precursor

The imidazole ring is a cornerstone of medicinal chemistry, appearing in a vast array of natural products and synthetic drugs, including the amino acid histidine, antifungal agents like ketoconazole, and antibiotics such as metronidazole.[1][2][3] Its unique electronic properties and ability to act as a hydrogen bond donor and acceptor make it a privileged scaffold for interacting with biological targets. Consequently, the development of robust synthetic methods to incorporate the imidazole nucleus into complex molecules is of paramount importance in drug discovery.

N-methyl-4-(tributylstannyl)imidazole has emerged as a key building block for this purpose. It is an air- and moisture-stable organostannane reagent that serves as an effective nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[4] This allows for the direct and efficient formation of a carbon-carbon bond at the C4 position of the N-methylimidazole ring, providing a reliable pathway to novel 4-substituted imidazole derivatives.

This guide provides an in-depth analysis of the Stille cross-coupling reaction using N-methyl-4-(tributylstannyl)imidazole, including mechanistic insights, detailed protocols, and practical advice for researchers.

Table 1: Properties of N-Methyl-4-(tributylstannyl)imidazole

Property	Value	Reference
CAS Number	446285-73-0	[5][6]
Molecular Formula	C₁₆H₃₂N₂Sn	[6]
Molecular Weight	371.15 g/mol	[6][7]
Appearance	Colorless to yellow liquid	[8]
Density	1.128 g/mL at 25 °C	[6][7]
Refractive Index	n20/D 1.509	[6][7]

The Stille Cross-Coupling Reaction: Mechanism and Causality

The Stille reaction is a powerful and versatile palladium-catalyzed reaction that couples an organostannane with an organic electrophile, such as a halide or triflate.[4][9] Its broad functional group tolerance and relatively mild reaction conditions make it a workhorse in complex molecule synthesis.[10][11][12]

The Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a Pd(0) species as the active catalyst. The cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[4][10][11]

• Oxidative Addition: The cycle begins with the coordinatively unsaturated 14-electron Pd(0) catalyst (often generated in situ from a Pd(II) precatalyst or a Pd(0) complex like Pd(PPh₃)₄) reacting with the organic electrophile (R¹-X).[10][13] This step involves the insertion of the palladium atom into the R¹-X bond, forming a 16-electron square planar Pd(II) intermediate. The rate of this step is highly dependent on the nature of the leaving group X (I > Br > OTf > Cl) and the organic group R¹.

• Transmetalation: This is often the rate-determining step. The organostannane, N-methyl-4-(tributylstannyl)imidazole, transfers its imidazole group to the palladium center, displacing the halide (X). The tributyltin halide (Bu₃Sn-X) is formed as a stoichiometric byproduct. This step is believed to proceed through an associative mechanism where the organostannane coordinates to the palladium, forming a transient pentavalent intermediate before ligand exchange occurs.[4]

• Reductive Elimination: The final step involves the two organic groups (R¹ and the N-methylimidazolyl group) coupling together and leaving the palladium center. This forms the desired C-C bond in the product (R¹-N-methylimidazole) and regenerates the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][10]

Diagram of the Stille Catalytic Cycle

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Application Protocol: Stille Coupling of 4-Iodoanisole with N-Methyl-4-(tributylstannyl)imidazole

This protocol details a representative Stille coupling reaction. It is designed to be a self-validating system, with clear steps for setup, monitoring, and purification.

Materials and Reagents

Reagent	MW ( g/mol )	Amount	Mmol	Eq.
4-Iodoanisole	234.04	234 mg	1.0	1.0
N-Methyl-4-(tributylstannyl)imidazole	371.15	408 mg	1.1	1.1
Pd(PPh₃)₄	1155.56	58 mg	0.05	0.05
Anhydrous, Degassed Toluene	-	10 mL	-	-

Causality Behind Choices:

• Equivalents: A slight excess (1.1 eq.) of the organostannane is used to ensure complete consumption of the limiting electrophile and to compensate for any potential homocoupling side reactions.[11]

• Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a common and reliable catalyst for Stille couplings.[9][13] It is an 18-electron complex that readily dissociates ligands in solution to form the active 14-electron species.[10]

• Solvent: Toluene is a standard non-polar aprotic solvent for Stille reactions. It must be anhydrous and degassed (e.g., by sparging with argon or nitrogen) because oxygen can oxidize and deactivate the Pd(0) catalyst.

Experimental Workflow Diagram

Caption: Standard experimental workflow for a Stille cross-coupling reaction.

Step-by-Step Procedure

• Reaction Setup (Inert Atmosphere):

  • To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-iodoanisole (234 mg, 1.0 mmol) and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

  • Seal the flask with a septum, and evacuate and backfill with argon or nitrogen gas three times.

• Reagent Addition:

  • Under a positive pressure of inert gas, add anhydrous, degassed toluene (10 mL) via syringe.

  • Add N-methyl-4-(tributylstannyl)imidazole (408 mg, 1.1 mmol) via syringe. The solution may turn from a light yellow to a darker color.

• Reaction Execution:

  • Immerse the flask in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 30-50% ethyl acetate in hexanes. The starting materials and product can be visualized with a potassium permanganate (KMnO₄) stain. The reaction is typically complete within 4-12 hours.

• Workup and Purification:

  • Once the reaction is complete (as judged by the consumption of the limiting reagent), cool the mixture to room temperature.

  • Crucial Step (Tin Removal): Dilute the reaction mixture with ethyl acetate (20 mL) and stir vigorously with a saturated aqueous solution of potassium fluoride (KF) (15 mL) for 1-2 hours. A precipitate of tributyltin fluoride (Bu₃SnF) will form.[11]

  • Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel, wash with brine (2 x 20 mL), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford the pure product, 4-(4-methoxyphenyl)-1-methyl-1H-imidazole.

• Characterization:

  • Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficient temperature.3. Poor quality solvent or reagents.	1. Ensure rigorous inert atmosphere technique; use fresh catalyst.2. Increase reaction temperature in 10 °C increments.3. Use freshly distilled/degassed solvent.
Significant Homocoupling of Stannane	1. Reaction conditions are too harsh.2. Oxygen present in the reaction.	1. Lower the reaction temperature.2. Improve degassing procedure of the solvent and inert atmosphere setup.
Difficulty Removing Tin Byproducts	1. Incomplete precipitation with KF.2. Bu₃SnX is co-eluting with the product.	1. Increase the duration and vigor of the KF wash.2. If KF wash fails, try washing with 1M HCl (if product is base-stable) or using DBU/I₂ workup. Adjust chromatography eluent to be less polar if possible.
Reaction Stalls	1. Catalyst deactivation.2. Ligand dissociation/decomposition.	1. Add a second portion of the catalyst (e.g., 1-2 mol%).2. Consider using more robust phosphine ligands or N-heterocyclic carbene (NHC) ligands.

Broader Context: Other Palladium-Catalyzed Reactions

While N-methyl-4-(tributylstannyl)imidazole is primarily used in Stille couplings, the imidazole core can participate in other important palladium-catalyzed reactions when functionalized differently.

• Suzuki-Miyaura Coupling: Haloimidazoles (e.g., 4-bromo-1-methylimidazole) can be coupled with boronic acids. This is a highly popular alternative to the Stille reaction due to the low toxicity of boron-based reagents.[14][15][16]

• Sonogashira Coupling: Haloimidazoles can also be coupled with terminal alkynes in the presence of a palladium catalyst and a copper(I) co-catalyst to synthesize alkynyl-imidazoles, which are valuable synthetic intermediates.[17][18][19]

The choice between these methods often depends on the availability of starting materials, functional group tolerance, and concerns about reagent toxicity. The Stille coupling remains a highly reliable option, particularly when the required organostannane is commercially available or easily synthesized.[4][12]

References

• Stille reaction. Wikipedia.[Link]

• Stille Coupling. OpenOChem Learn.[Link]

• Stille Coupling. NROChemistry.[Link]

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• Stille Cross-Coupling. J&K Scientific LLC.[Link]

• Stille Coupling. Chemistry LibreTexts.[Link]

• N-Methyl-4-(tributylstannyl)imidazole | CAS#:446285-73-0. Chemsrc.[Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles | Request PDF. ResearchGate.[Link]

• N-Methyl-4-(tributylstannyl)imidazole molecular information. Cas Number Lookup.[Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health (NIH).[Link]

• The Suzuki–Miyaura reaction as a tool for modification of phenoxyl-nitroxyl radicals of the 4H-imidazole N-oxide series. National Institutes of Health (NIH).[Link]

• The Suzuki cross-coupling reaction of 4H-imidazole N-oxide 1 with... ResearchGate.[Link]

• Palladium(II) Chloride Complexes of N,N′-Disubstituted Imidazole-2-thiones: Syntheses, Structures, and Catalytic Performances in Suzuki–Miyaura and Sonogashira Coupling Reactions. Inorganic Chemistry - ACS Publications.[Link]

• Synthesis of 4-Alkynyl-1,2-dimethyl-5-nitro-1H-imidazoles via Microwave-Assisted Sonogashira Cross-Coupling Reactions. Semantic Scholar.[Link]

• Substrate scope for C–N cross coupling reaction for Imidazole(s) and arylboronic acids. ResearchGate.[Link]

• Copper-Free Palladium-Catalyzed Sonogashira and Hiyama Cross-Couplings Using Aryl Imidazol-1-ylsulfonates | Request PDF. ResearchGate.[Link]

• Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13... ResearchGate.[Link]

• Palladium-Catalyzed Coupling Reactions of 3 and 4. ResearchGate.[Link]

• Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne. Organic Letters - ACS Publications.[Link]

• Palladium catalyzed cross-coupling reaction of 5-tributylstannyl-4-fluoropyrazole. Chemical Communications (RSC Publishing).[Link]

• Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. MDPI.[Link]

• Synthesis, Reactions and Medicinal Uses of Imidazole. Pharmaguideline.[Link]

• Synthesis of Imidazole - Reactions of Imidazole - Medicinal uses of Imidazole. SlideShare.[Link]

• A versatile protocol for Stille–Migita cross coupling reactions. RSC Publishing.[Link]

• Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. PMC - NIH.[Link]

• CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole. Rlavie.[Link]

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Application Notes and Protocols for N-Methyl-4-(tributylstannyl)imidazole in Cross-Coupling Reactions

Introduction: The Versatility of N-Methyl-4-(tributylstannyl)imidazole in Modern Synthesis

N-Methyl-4-(tributylstannyl)imidazole is a key organotin reagent in contemporary organic synthesis, particularly valued for its role in palladium-catalyzed cross-coupling reactions.[1] The presence of the N-methylimidazole moiety makes it an important building block for the synthesis of complex molecules in medicinal chemistry, as the imidazole scaffold is a core component of numerous biologically active compounds and FDA-approved drugs.[2][3][4][5] This document provides a detailed guide for researchers, scientists, and drug development professionals on the experimental setup for reactions involving this versatile reagent, with a primary focus on the Stille cross-coupling reaction.[6][7]

The utility of organostannanes like N-methyl-4-(tributylstannyl)imidazole in Stille couplings stems from their stability to air and moisture, and their compatibility with a wide array of functional groups, which often negates the need for protecting groups.[6][8][9] This protocol will provide a foundation for the effective and safe use of this reagent, grounded in established mechanistic principles and field-proven practices.

PART 1: Reagent Properties and Safety Considerations

Physicochemical Properties

N-Methyl-4-(tributylstannyl)imidazole is typically a colorless to yellow liquid.[10] Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₆H₃₂N₂Sn	[10][11]
Molecular Weight	371.15 g/mol
Density	1.128 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.509	[1]
CAS Number	446285-73-0	[1][10]

Critical Safety and Handling Protocols

Organotin compounds, including N-methyl-4-(tributylstannyl)imidazole, are highly toxic and require stringent safety measures.[7][12][13][14] The primary hazards include high acute toxicity via ingestion, inhalation, and skin contact.[12] These compounds can affect the central nervous system and cause skin and eye irritation.[12]

Mandatory Handling Procedures:

• Ventilation: All manipulations must be conducted in a well-ventilated fume hood.[13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.[15]

• Inert Atmosphere: While many organostannanes are air-stable, handling under an inert atmosphere (e.g., argon or nitrogen) is recommended, especially when using anhydrous solvents.[13]

• Waste Disposal: Dispose of all organotin-containing waste in clearly labeled, dedicated containers according to institutional guidelines.[12]

• Spill Management: In case of a spill, absorb the material with a spill pillow or other absorbent material, place it in a sealed container, and dispose of it as hazardous waste.[12]

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and copious amounts of water and remove contaminated clothing.[12][15]

  • Eye Contact: Flush with water for at least 15 minutes and seek immediate medical attention.[12][15]

  • Ingestion: Seek immediate medical attention.[12]

PART 2: The Stille Cross-Coupling Reaction: Mechanism and Experimental Design

The Stille reaction is a powerful C-C bond-forming reaction that couples an organotin compound with an organic halide or pseudohalide, catalyzed by a palladium complex.[6][7][16]

The Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[7]

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the organic electrophile (R¹-X) to form a Pd(II) complex.[7][14]

• Transmetalation: The organostannane (R²-SnR₃) transfers its organic group (R²) to the palladium center, displacing the halide or pseudohalide.[7]

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex are coupled, forming the desired product (R¹-R²) and regenerating the active Pd(0) catalyst.[7][14]

Caption: A typical experimental workflow for the Stille coupling reaction.

• Glassware Preparation: To a flame-dried, 25 mL Schlenk flask equipped with a magnetic stir bar and a condenser, add 4-bromoacetophenone (199 mg, 1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon three times.

• Solvent Addition: Add anhydrous, degassed toluene (10 mL) via syringe.

• Reagent Addition: Add N-methyl-4-(tributylstannyl)imidazole (410 mg, 1.1 mmol) dropwise via syringe.

• Reaction: Heat the reaction mixture to 100 °C in an oil bath and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) (2 x 20 mL) to remove tin byproducts, followed by brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. [17]7. Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Conclusion

N-Methyl-4-(tributylstannyl)imidazole is a highly effective reagent for the synthesis of N-methyl-4-arylimidazoles via the Stille cross-coupling reaction. The protocols outlined in this document provide a robust framework for its application. Adherence to stringent safety protocols is paramount due to the toxicity of organotin compounds. By carefully controlling the reaction parameters, researchers can leverage this powerful building block for the efficient construction of complex molecules relevant to drug discovery and materials science.

References

• Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). (n.d.).
• Standard Operating Procedures - Del Valle Lab. (n.d.).
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The Strategic Application of N-Methyl-4-(tributylstannyl)imidazole in the Synthesis of Complex Natural Products

Introduction: A Versatile Building Block for Intricate Molecular Architectures

In the realm of natural product synthesis, the quest for efficient and selective methods to construct complex molecular frameworks is a perpetual endeavor. Among the arsenal of synthetic tools available to the modern organic chemist, palladium-catalyzed cross-coupling reactions have emerged as a cornerstone for the formation of carbon-carbon bonds. The Stille reaction, in particular, offers a robust and versatile platform for the union of diverse organic fragments.[1] This application note delves into the strategic use of a specialized organostannane reagent, N-methyl-4-(tributylstannyl)imidazole , in the synthesis of intricate natural products, with a focus on marine alkaloids. This reagent has proven instrumental in the construction of key structural motifs found in biologically active compounds, underscoring its significance for researchers, scientists, and drug development professionals.[2]

N-Methyl-4-(tributylstannyl)imidazole is an air- and moisture-stable organotin compound that serves as a versatile nucleophilic partner in Stille cross-coupling reactions.[1] Its utility lies in the ability to introduce a C4-linked N-methylimidazole moiety, a common heterocyclic core in a variety of natural products with significant biological activities. The tributyltin group, while imparting toxicity that necessitates careful handling, provides a good balance of reactivity and stability, allowing for predictable and high-yielding transformations under relatively mild conditions.[1][3]

This guide provides a comprehensive overview of the preparation of N-methyl-4-(tributylstannyl)imidazole, detailed protocols for its application in the Stille reaction, and a case study on its pivotal role in the total synthesis of the marine natural product Dragmacidin D.

Synthesis of N-Methyl-4-(tributylstannyl)imidazole: A Preparative Protocol

While N-methyl-4-(tributylstannyl)imidazole is commercially available, an in-house preparation is often desirable for cost-effectiveness and quality control. The synthesis typically involves a two-step sequence starting from N-methylimidazole: iodination followed by stannylation.

Step 1: Synthesis of 4-Iodo-1-methylimidazole

The regioselective iodination of N-methylimidazole at the C4 position is a critical first step. This can be achieved using various iodinating agents. A common and effective method involves the use of iodine in the presence of a base.

Experimental Protocol: 4-Iodo-1-methylimidazole

Reagent	Molar Equiv.	MW ( g/mol )	Amount
1-Methylimidazole	1.0	82.10	5.0 g
Iodine (I₂)	1.1	253.81	17.2 g
Sodium Hydroxide (NaOH)	2.5	40.00	6.1 g
Dichloromethane (CH₂Cl₂)	-	-	100 mL
Water (H₂O)	-	-	100 mL

Procedure:

• To a solution of 1-methylimidazole (5.0 g, 60.9 mmol) in dichloromethane (100 mL), add a solution of sodium hydroxide (6.1 g, 152.3 mmol) in water (100 mL).

• Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

• Slowly add iodine (17.2 g, 67.8 mmol) portion-wise over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution (2 x 50 mL) to quench any remaining iodine, followed by brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 4-iodo-1-methylimidazole as a crystalline solid.

Step 2: Synthesis of N-Methyl-4-(tributylstannyl)imidazole

The final step involves the conversion of the iodoimidazole to the corresponding tributylstannyl derivative. This is typically achieved via a lithium-halogen exchange followed by quenching with tributyltin chloride.

Experimental Protocol: N-Methyl-4-(tributylstannyl)imidazole

Reagent	Molar Equiv.	MW ( g/mol )	Amount
4-Iodo-1-methylimidazole	1.0	207.99	5.0 g
n-Butyllithium (n-BuLi)	1.1	64.06	(as a solution)
Tributyltin chloride (Bu₃SnCl)	1.2	325.49	8.2 mL
Anhydrous Tetrahydrofuran (THF)	-	-	100 mL

Procedure:

• To a solution of 4-iodo-1-methylimidazole (5.0 g, 24.0 mmol) in anhydrous THF (100 mL) under an inert atmosphere (argon or nitrogen), cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise via syringe, maintaining the temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 1 hour.

• Add tributyltin chloride (8.2 mL, 28.8 mmol) dropwise to the reaction mixture at -78 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford N-methyl-4-(tributylstannyl)imidazole as a colorless to pale yellow oil.[2]

The Stille Cross-Coupling Reaction: Mechanism and Key Considerations

The Stille reaction is a palladium-catalyzed cross-coupling of an organostannane with an organic electrophile, typically an aryl or vinyl halide or triflate.[1] The catalytic cycle is generally understood to proceed through a sequence of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: Catalytic cycle of the Stille cross-coupling reaction.

Causality Behind Experimental Choices:

• Catalyst: The choice of palladium catalyst and ligands is crucial. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a commonly used precatalyst that generates the active Pd(0) species in situ.[4] For more challenging couplings, other phosphine ligands such as triphenylarsine (AsPh₃) or more electron-rich and bulky phosphines can be employed to facilitate the oxidative addition and reductive elimination steps.

• Solvent: Aprotic polar solvents like N,N-dimethylformamide (DMF), tetrahydrofuran (THF), or dioxane are typically used to dissolve the reactants and facilitate the reaction.

• Additives: In some cases, additives are used to accelerate the transmetalation step, which is often the rate-determining step. Copper(I) salts, such as copper(I) iodide (CuI), can act as co-catalysts, and their presence can be particularly beneficial when using less reactive organostannanes or electrophiles.[5]

• Temperature: The reaction temperature can vary widely depending on the reactivity of the coupling partners. While some reactions proceed at room temperature, others may require heating to drive the reaction to completion.

Expertise & Experience Insights:

The electron-rich nature of the N-methylimidazole ring in N-methyl-4-(tributylstannyl)imidazole can influence its reactivity. The lone pair of electrons on the non-methylated nitrogen can potentially coordinate to the palladium center, which could either facilitate or hinder the transmetalation step depending on the specific reaction conditions and ligands. Careful optimization of the reaction parameters is therefore essential to achieve high yields and avoid side reactions such as homocoupling of the organostannane.

Application in Natural Product Synthesis: The Total Synthesis of Dragmacidin D

A prominent example showcasing the strategic importance of N-methyl-4-(tributylstannyl)imidazole is the total synthesis of the marine alkaloid Dragmacidin D, reported by Stoltz and coworkers. Dragmacidin D is a complex bis-indole alkaloid isolated from the marine sponge Dragmacidon sp. and exhibits a range of biological activities, including antiviral and cytotoxic properties.

In their synthetic strategy, the Stoltz group envisioned a key fragment coupling to assemble the intricate core of Dragmacidin D. This crucial step involved a Stille cross-coupling reaction between a complex vinyl iodide and N-methyl-4-(tributylstannyl)imidazole to introduce the C4-linked N-methylimidazole moiety.

Figure 2: Retrosynthetic analysis of Dragmacidin D highlighting the key Stille coupling.

Experimental Protocol: Stille Coupling in the Total Synthesis of Dragmacidin D

The following protocol is adapted from the supporting information of the publication by Garg, Sarpong, and Stoltz in the Journal of the American Chemical Society.

Reagent	Molar Equiv.	MW ( g/mol )	Amount
Vinyl Iodide Intermediate	1.0	-	(as synthesized)
N-Methyl-4-(tributylstannyl)imidazole	1.5	371.15	(as synthesized or purchased)
Tetrakis(triphenylphosphine)palladium(0)	0.1	1155.56	(as needed)
Triphenylarsine (AsPh₃)	0.2	306.24	(as needed)
Copper(I) Iodide (CuI)	0.2	190.45	(as needed)
Anhydrous N,N-Dimethylformamide (DMF)	-	-	(to desired concentration)

Procedure:

• To a solution of the vinyl iodide intermediate in anhydrous DMF under an inert atmosphere, add N-methyl-4-(tributylstannyl)imidazole (1.5 equiv.).

• To this mixture, add copper(I) iodide (0.2 equiv.), triphenylarsine (0.2 equiv.), and tetrakis(triphenylphosphine)palladium(0) (0.1 equiv.).

• Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates complete consumption of the starting vinyl iodide.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Trustworthiness of the Protocol:

This self-validating protocol incorporates several key features to ensure its success and reproducibility. The use of a combination of Pd(PPh₃)₄ and AsPh₃ as ligands provides a robust catalytic system. The addition of CuI is a critical element that facilitates the often rate-limiting transmetalation step, particularly with the potentially coordinating imidazole substrate. The reaction is performed under an inert atmosphere to protect the catalyst and reagents from degradation. Progress is monitored by TLC, allowing for precise determination of the reaction endpoint.

Broader Applications and Future Outlook

Beyond the seminal synthesis of Dragmacidin D, N-methyl-4-(tributylstannyl)imidazole has found application in the synthesis of other marine alkaloids possessing the imidazole core, such as those in the sceptrin and ageliferin families.[6] The principles and protocols outlined in this guide are broadly applicable to the synthesis of a wide range of natural products and their analogues.

The continued development of more efficient and environmentally benign cross-coupling methodologies will undoubtedly further enhance the utility of reagents like N-methyl-4-(tributylstannyl)imidazole. As our understanding of the intricate mechanisms of these reactions deepens, so too will our ability to design and execute ever more ambitious and elegant total syntheses of nature's most complex and medicinally important molecules.

References

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 1986 , 25 (6), 508–524. [Link]

• Milstein, D.; Stille, J. K. A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed by palladium. J. Am. Chem. Soc.1978 , 100 (11), 3636–3638. [Link]

• Garg, N. K.; Sarpong, R.; Stoltz, B. M. The First Total Synthesis of Dragmacidin D. J. Am. Chem. Soc.2002 , 124 (44), 13179–13184. [Link]

• Espinet, P.; Echavarren, A. M. The Mechanisms of the Stille Reaction. Angew. Chem. Int. Ed.2004 , 43, 4704-4734. [Link]

• Mee, S. P. H.; Lee, V.; Baldwin, J. E. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angew. Chem. Int. Ed.2004 , 43, 1132-1136. [Link]

• Baran, P. S.; O'Malley, D. P.; Zografos, A. L. Sceptrin as a Potential Biosynthetic Precursor to Complex Pyrrole-Imidazole Alkaloids: The Total Synthesis of Ageliferin. Angew. Chem. Int. Ed.2004 , 43, 2674-2677. [Link]

• Farina, V. New perspectives in the cross-coupling reactions of organostannanes. Pure and Applied Chemistry, 1996 , 68 (1), 73-78. [Link]

• Li, J.-H.; Liang, Y.; Wang, D.-P.; Liu, W.-J.; Xie, Y.-X.; Yin, D.-L. Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. J. Org. Chem.2005 , 70, 2832-2834. [Link]

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• Baran, P. S.; O'Malley, D. P.; Zografos, A. L. Sceptrin as a potential biosynthetic precursor to complex pyrrole-imidazole alkaloids: the total synthesis of ageliferin. Angew. Chem. Int. Ed. Engl.2004 , 43, 2674-7. [Link]

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• National Center for Biotechnology Information. Advances in Biosynthesis of Natural Products from Marine Microorganisms. [Link]

• MDPI. Synthesis of Marine Natural Products and Molecules Inspired by Marine Substances. [Link]

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microwave-assisted synthesis with n-methyl-4-(tributylstannyl)imidazole

Application Note: Accelerating Imidazole Scaffold Synthesis

A Researcher's Guide to High-Efficiency Microwave-Assisted Stille Coupling with N-Methyl-4-(tributylstannyl)imidazole

Abstract

The imidazole ring is a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Accelerating the synthesis of novel imidazole-containing compounds is therefore a critical objective in drug discovery. This guide provides a detailed protocol and scientific rationale for the use of N-methyl-4-(tributylstannyl)imidazole in palladium-catalyzed Stille cross-coupling reactions, leveraging the transformative power of microwave-assisted synthesis. We will explore the fundamental principles of microwave heating and the Stille reaction mechanism, offering field-proven insights into reaction optimization, setup, and the critical post-synthesis purification required to remove organotin residues. This application note is designed for researchers, scientists, and drug development professionals seeking to harness this powerful combination of technologies to expedite the creation of complex molecular libraries.

The Scientific Foundation: Synergy of Microwaves and Organometallics

Principles of Microwave-Assisted Synthesis

Conventional laboratory heating relies on external heat sources, transferring energy via conduction and convection, which can lead to uneven temperature gradients and localized overheating. Microwave synthesis, in contrast, utilizes dielectric heating.[3] Microwave radiation interacts directly with polar molecules or ions within the reaction mixture, causing them to rapidly align with the oscillating electromagnetic field.[3][4] This rapid molecular rotation and ionic conduction generates heat volumetrically and uniformly throughout the sample.[5]

This mechanism confers several significant advantages over traditional methods:

• Rapid Reaction Rates: Reactions can be completed in minutes rather than hours, dramatically increasing throughput.[6][7]

• Higher Yields & Purity: Uniform heating often minimizes the formation of side products, leading to cleaner reactions and higher isolated yields.[4][8]

• Energy Efficiency: Direct heating of the reaction mixture is more energy-efficient than heating an entire oil bath and apparatus.[6]

• Green Chemistry: The speed and efficiency of microwave synthesis often reduce solvent use and waste generation, aligning with the principles of sustainable chemistry.[4][9]

The Stille Cross-Coupling Reaction: A Robust C-C Bond Forming Tool

The Stille reaction is a versatile palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organostannane (organotin) compound and an organic electrophile, typically a halide or triflate.[10][11] Discovered by John Kenneth Stille, its primary strength lies in its remarkable tolerance for a wide array of functional groups, including acids, esters, amines, and ketones, making it invaluable in complex total synthesis.[11][12]

The reaction proceeds via a catalytic cycle involving a palladium(0) species.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R'-X), forming a Pd(II) intermediate.[12][13]

• Transmetalation: The organostannane (R''-SnR₃) transfers its organic group (R'') to the palladium center, displacing the halide, which then binds to the tin.[10][14] This is often the rate-determining step.

• Reductive Elimination: The two organic groups (R' and R'') are coupled and eliminated from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst.[12][13]

N-Methyl-4-(tributylstannyl)imidazole: A Privileged Scaffold Precursor

N-Methyl-4-(tributylstannyl)imidazole (CAS 446285-73-0) is the key reagent for this application.[15][16] It serves as the nucleophilic partner in the Stille coupling, delivering the synthetically valuable 1-methylimidazol-4-yl moiety. Imidazole-based structures are prevalent in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors and to coordinate with metal ions in enzymes.[1][2] This reagent is an air- and moisture-stable liquid, making it easier to handle than many other organometallic compounds.[10][11] However, it is crucial to recognize that all organotin compounds are toxic and must be handled with appropriate safety precautions.[10][17]

Application Protocol: Microwave-Assisted Synthesis

This section provides a detailed, step-by-step methodology for a general Stille coupling reaction using N-methyl-4-(tributylstannyl)imidazole under microwave irradiation.

Materials, Reagents, and Safety

• Reagents:

  • N-Methyl-4-(tributylstannyl)imidazole, 95%[15]

  • Aryl Halide (e.g., 4-Bromoacetophenone, Iodobenzene)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

  • Anhydrous, degassed solvent (e.g., DMF, Dioxane, Toluene)

  • Optional Additive: Copper(I) Iodide (CuI)

• Equipment:

  • Microwave synthesis reactor with appropriate pressure-rated glass vials and caps

  • Magnetic stir bars

  • Syringes and needles for inert atmosphere techniques

  • Standard laboratory glassware

  • Rotary evaporator

  • Flash chromatography system

• Safety Precautions:

  • Toxicity: Organotin compounds are highly toxic, particularly via inhalation and skin contact.[17] Always handle N-methyl-4-(tributylstannyl)imidazole in a certified chemical fume hood. Wear nitrile gloves, a lab coat, and safety glasses.

  • Pressure: Microwave reactions are performed in sealed vessels and can generate significant pressure. Use only vials rated for microwave synthesis and never exceed the recommended fill volume (typically 1/3 to 1/2 of the vial's total volume).

Experimental Workflow

The overall process can be visualized as a streamlined workflow from setup to analysis.

Caption: Standard workflow for microwave-assisted Stille coupling.

Detailed Step-by-Step Protocol

This is a representative protocol. Molar ratios and conditions should be optimized for each specific substrate.

• Vial Preparation: To a 10 mL pressure-rated microwave vial containing a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.) and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv., 5 mol%).

• Reagent Addition: In a fume hood, add N-methyl-4-(tributylstannyl)imidazole (1.1 mmol, 1.1 equiv.) via syringe.

• Solvent Addition: Add 4 mL of degassed, anhydrous DMF. The solvent choice is critical; polar solvents like DMF are excellent for absorbing microwave energy.

• Sealing and Purging: Securely crimp the vial cap. Purge the vial with an inert gas (Argon or Nitrogen) for 5-10 minutes by inserting inlet and outlet needles through the septum.

• Microwave Irradiation: Place the vial in the microwave reactor cavity. Set the reaction parameters:

  • Temperature: 150 °C (Ramp time: 2 min)

  • Hold Time: 15 minutes

  • Power: Dynamic (reactor automatically adjusts power to maintain temperature)

  • Stirring: High

• Work-up: After the reaction has cooled to room temperature, quench the mixture by adding 20 mL of a saturated aqueous solution of potassium fluoride (KF). Stir vigorously for 1 hour.

  • Rationale: The fluoride ions react with the tributyltin halide byproduct to form insoluble tributyltin fluoride, which can be removed by filtration.[13] This is a critical step for simplifying purification.

• Extraction: Filter the mixture through a pad of celite, washing with ethyl acetate (3 x 20 mL). Transfer the filtrate to a separatory funnel, wash with brine (2 x 30 mL), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Data, Optimization, and Expected Outcomes

The power of microwave synthesis lies in its ability to rapidly screen conditions and optimize reactions.

Table of Optimization Parameters

Parameter	Typical Range	Rationale & Expert Insights
Temperature	120 - 180 °C	Higher temperatures accelerate the reaction, especially the transmetalation step. Microwave heating allows access to temperatures above the solvent's boiling point in sealed vessels.
Time	5 - 30 min	Drastically reduced from the 12-48 hours often required for conventional heating.[6][7]
Catalyst Loading	1 - 5 mol%	Lower loadings are preferable but may require longer reaction times or higher temperatures. 5 mol% is a robust starting point for new substrates.
Solvent	DMF, Dioxane, Toluene	Polar aprotic solvents (DMF, DMAc) are generally superior due to their high dielectric constant, which facilitates efficient microwave absorption.
Additives	CuI, LiCl	For less reactive halides (e.g., chlorides), CuI can accelerate the transmetalation step. LiCl can assist by breaking up tin aggregates and facilitating halide exchange on the palladium center.

Comparative Analysis: Microwave vs. Conventional Heating

The following table illustrates the typical advantages observed when converting a conventional Stille coupling protocol to a microwave-assisted one.

Metric	Conventional Heating (Oil Bath)	Microwave-Assisted Synthesis	Advantage
Reaction Time	18 hours	15 minutes	>70x faster
Temperature	100 °C	150 °C	Higher temp, faster kinetics
Isolated Yield	65%	92%	Significantly Higher
Purity Profile	Moderate (side products observed)	High (cleaner reaction)	Reduced Purification Time

Data are representative based on typical outcomes reported in the literature.[6][7][18]

Conclusion

The integration of microwave irradiation with the Stille cross-coupling reaction provides a powerful and highly efficient platform for the synthesis of complex imidazole derivatives. By leveraging N-methyl-4-(tributylstannyl)imidazole as a key building block, researchers can dramatically reduce reaction times, improve yields, and increase the overall throughput of their discovery campaigns.[5][19] While the toxicity of organotin reagents necessitates careful handling and purification, the strategic advantages offered by this methodology position it as an indispensable tool for modern medicinal chemistry and drug development.

References

• Eduzone. Microwave-Assisted Synthesis of Heterocyclic Drug Candidates: A Green Chemistry Perspective.
• OpenOChem Learn. Stille Coupling.
• Fantini, M., et al. (2009). Microwave Assisted Efficient Synthesis of Imidazole-Based Privileged Structures. ACS Combinatorial Science.
• Wikipedia. Stille reaction.
• International Journal of Pharmaceutical Sciences. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds.
• PubMed Central. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds.
• J&K Scientific LLC. Stille Cross-Coupling.
• Journal of Pharmaceutical Negative Results. MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY.
• Chawla, A., et al. (2012). Review: A convenient approach for the synthesis of imidazole derivatives using microwaves. Der Pharma Chemica, 4(1), 116-140.
• Microwave synthesis: a green method for benzofused nitrogen heterocycles. (2024).
• NROChemistry. Stille Coupling.
• National Institutes of Health. (2021). Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a]pyrimidine containing tri/tetrasubstituted imidazole derivatives.
• Chemistry LibreTexts. (2023). Stille Coupling.
• Arab-German Young Academy. Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions.
• Oriental Journal of Chemistry. (2024). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach.
• Kushwaha, P., et al. (2025). Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. Current Microwave Chemistry.
• Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. (n.d.).
• ResearchGate. (2021). Recent Advances in Microwave‐assisted Cross‐Coupling Reactions.
• MDPI. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond.
• RSC Publishing. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds.
• Sigma-Aldrich. N-Methyl-4-(tributylstannyl)imidazole 95%.
• Sunway Pharm Ltd. N-methyl-4-(tributylstannyl)imidazole.
• PubMed. (2002). Microwave-assisted Stille-coupling of steroidal substrates. Steroids, 67(8), 709-13.
• Fisher Scientific. Sigma Aldrich N-Methyl-4-(Tributylstannyl)Imidazole 1 g.
• Rlavie. CAS 446285-73-0|N-Methyl-4-(tributylstannyl)Imidazole.
• Scientific Laboratory Supplies (Ireland) Ltd. N-Methyl-4-(tributylstannyl)imidazole, 95%.
• Sigma-Aldrich. N-Methyl-4-(tributylstannyl)imidazole 95%.
• PubChem. 1-Methyl-4-(tributylstannyl)-1H-imidazole.

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• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of N-Methyl-4-(tributylstannyl)imidazole

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the purification of N-methyl-4-(tributylstannyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical organotin reagent in their synthetic endeavors. N-methyl-4-(tributylstannyl)imidazole is a valuable building block, primarily employed as a coupling partner in palladium-catalyzed reactions such as the Stille cross-coupling.[1] However, its purification is notoriously challenging due to the presence of structurally similar and often difficult-to-remove organotin byproducts.[2]

This document provides in-depth troubleshooting advice and validated protocols to help you navigate these challenges, ensuring the high purity required for sensitive downstream applications.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Question 1: My crude ¹H NMR spectrum is complex, showing multiple overlapping signals between 0.8 and 1.6 ppm. How can I identify my product among these tin-related impurities?

Answer: This is a classic sign of multiple organotin species in your crude reaction mixture. The high-field region (0.8-1.6 ppm) is dominated by the overlapping signals of the butyl groups attached to the tin atom. While complex, you can often distinguish the product from common byproducts by carefully analyzing the integration ratios and the chemical shifts of protons closer to the tin atom.

Causality & Identification: The synthesis of N-methyl-4-(tributylstannyl)imidazole often results in a mixture containing the desired product alongside unreacted tributyltin precursors and byproducts from side reactions like homocoupling or hydrolysis.[3] The most common tin-containing impurities are hexabutyldistannoxane (from the reaction of tributyltin halides with trace water) and tetrabutyltin.

Key Diagnostic Features in ¹H NMR (CDCl₃):

• N-Methyl-4-(tributylstannyl)imidazole (Product): Look for the characteristic downfield signals of the imidazole ring protons (typically two singlets around 7.0-7.6 ppm) and the N-methyl singlet (around 3.6 ppm). The integration ratio of the butyl protons (~27H) to the N-methyl protons (3H) should be approximately 9:1.

• Hexabutyldistannoxane ([Bu₃Sn]₂O): This common hydrolysis byproduct will show complex multiplets in the butyl region but lacks the downfield imidazole or N-methyl signals. Its presence significantly complicates the butyl region.

• Tetrabutyltin (Bu₄Sn): Another common nonpolar impurity that only contributes signals in the 0.8-1.4 ppm range.

Compound	Imidazole Protons (ppm)	N-Methyl (ppm)	α-CH₂ of Butyl (ppm)	Other Butyl (ppm)
Product	~7.0-7.6 (2H, s)	~3.6 (3H, s)	~1.0-1.2 (6H, t)	~1.2-1.6 (18H, m)
Hexabutyldistannoxane	None	None	~1.0-1.2 (t)	~1.2-1.6 (m)
N-Methylimidazole	~6.9, 7.1, 7.5 (3H)	~3.7 (3H, s)	None	None

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data is synthesized from typical values for organotin compounds and imidazoles.[4][5]

Solution:

• Confirm Product Presence: First, confirm the presence of the imidazole and N-methyl signals corresponding to your product.

• Estimate Purity: Use the integration ratio between the N-methyl peak (representing your product) and the total integration of the messy butyl region to get a rough estimate of purity.

• Proceed to a Targeted Purification Strategy: Based on the likely impurities, select an appropriate purification method as detailed in the questions below.

Question 2: I attempted to purify my product using standard silica gel flash chromatography, but the recovery was very low, and my fractions contained N-methylimidazole. What went wrong?

Answer: You have likely encountered protodestannylation, a common side reaction for arylstannanes on acidic stationary phases like standard silica gel.[3]

Causality & Mechanism: Silica gel possesses acidic silanol groups (Si-OH) on its surface. The basic nitrogen of the imidazole ring can be protonated by these groups. This protonation makes the imidazole ring more electron-deficient, weakening the C-Sn bond and making it susceptible to cleavage. The result is the formation of N-methylimidazole and tributyltin species that remain bound to the column or elute separately.

Caption: Mechanism of protodestannylation on silica gel.

Solutions:

• Deactivate the Silica Gel: Before preparing your column, slurry the silica gel in the starting eluent containing 1-2% triethylamine (Et₃N) or another non-nucleophilic base. This neutralizes the acidic sites, significantly suppressing protodestannylation.

• Use an Alternative Stationary Phase: Neutral alumina (Brockmann I-III) is an excellent alternative to silica gel for purifying sensitive organostannanes. Its surface is not acidic and generally does not cause this decomposition pathway.

• Employ a Non-Chromatographic Method: If decomposition is severe, consider purification by high-vacuum distillation or a chemical precipitation method (see Question 3).

Question 3: My reaction workup left an intractable white precipitate, and even after filtration, my product seems contaminated with a greasy substance. How do I remove these tin oxides?

Answer: The white precipitate and greasy residue are almost certainly a mixture of tributyltin oxides and hydroxides, such as bis(tributyltin)oxide (TBTO). These form from the hydrolysis of tributyltin halides or the product itself in the presence of water during the workup or storage.[6][7] They are notoriously difficult to remove by standard chromatography due to their variable polarity and tendency to streak.

Causality & Mechanism: Organotin halides (R₃SnX) and even some arylstannanes are susceptible to hydrolysis. The Sn-X or Sn-C bond can be cleaved by water to form Sn-OH species, which can then condense to form Sn-O-Sn linkages (stannoxanes).[8]

Solutions: The most effective strategy is to convert these tin oxides into a species that can be easily separated by precipitation and filtration.

• Potassium Fluoride (KF) Treatment: This is a widely used and highly effective method. Tributyltin species react with fluoride ions to form tributyltin fluoride (Bu₃SnF), which is a crystalline solid that is poorly soluble in many organic solvents like hexanes or ether.

  • See Protocol 2 for a detailed step-by-step procedure.

• Acidic Wash: A carefully controlled wash with dilute aqueous acid (e.g., 1M HCl) can sometimes be effective. Organotin oxides can react to form water-soluble salts.[9] However, this method carries a risk of cleaving your desired product, so it should be used with caution and tested on a small scale first.

Caption: Workflow for removing tin oxides via KF precipitation.

Frequently Asked Questions (FAQs)

FAQ 1: What is the best overall purification strategy for a multi-gram scale synthesis?

For gram-scale purification, a multi-step approach is most robust:

• Initial Bulk Purification: Perform an aqueous workup, then treat the crude organic material with aqueous potassium fluoride (KF) as described in Protocol 2 to precipitate the majority of tin oxide and halide byproducts. Filter the mixture thoroughly.

• Final Purification: The choice between chromatography and distillation for the final polishing step depends on the thermal stability of your compound and the nature of any remaining impurities.

  • Flash Chromatography: Use neutral alumina or triethylamine-deactivated silica. This is often the best choice for removing non-volatile, nonpolar impurities like tetrabutyltin.

  • High-Vacuum Distillation: N-methyl-4-(tributylstannyl)imidazole is a liquid, and distillation can be very effective if the remaining impurities have significantly different boiling points. Use a short-path distillation apparatus to minimize thermal stress.

FAQ 2: How can I definitively confirm the purity of my final product?

A combination of techniques is essential for validation:

• ¹H NMR: Check for the absence of any signals not corresponding to your product. The integration of the aromatic, N-methyl, and alkyl regions should match the theoretical proton counts (2H, 3H, and 27H, respectively).

• ¹³C NMR: Confirm the correct number of carbon signals.

• Mass Spectrometry (MS): Use a soft ionization technique like ESI or CI. The most valuable feature is the characteristic isotopic pattern of tin (Sn), which has multiple abundant isotopes. This provides a definitive signature for any tin-containing molecule in your sample.

• Elemental Analysis (C, H, N): For a final, rigorous confirmation of purity, elemental analysis should match the calculated values for C₁₆H₃₂N₂Sn.

FAQ 3: How should I properly store the purified N-methyl-4-(tributylstannyl)imidazole?

Organostannanes are sensitive to air and moisture.[3]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen).

• Temperature: Store in a refrigerator or freezer (-20°C is ideal) to slow decomposition.

• Light: Protect from light by storing in an amber vial or wrapping the container in foil.

• Container: Use a vial with a PTFE-lined cap to prevent contamination.

FAQ 4: What are the most critical safety precautions for this work?

Organotin compounds are highly toxic.[2]

• Engineering Controls: All manipulations must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, and heavy-duty nitrile gloves. Organotins can be absorbed through the skin.

• Waste Disposal: All tin-contaminated waste (solid and liquid) is considered hazardous and must be disposed of according to your institution's environmental health and safety guidelines. Never pour organotin waste down the drain.

Detailed Experimental Protocols

Protocol 1: Purification by Flash Chromatography on Deactivated Silica Gel

This protocol is designed to minimize product decomposition via protodestannylation.

• Prepare the Eluent: Choose a nonpolar solvent system, typically a gradient of ethyl acetate in hexanes. Prepare the starting eluent (e.g., 98:2 Hexanes:Ethyl Acetate) and add 1.5% (v/v) triethylamine.

• Deactivate the Silica: In a beaker, add the required amount of silica gel. Add the starting eluent (containing triethylamine) until a loose, mobile slurry is formed. Stir gently for 15 minutes.

• Pack the Column: Pack the column with the silica slurry as you normally would.

• Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane or the starting eluent. Pre-adsorb the sample onto a small amount of deactivated silica for dry loading, which often gives better resolution.

• Elute the Column:

  • Begin eluting with the starting solvent (e.g., 2% EtOAc in Hexanes + 1.5% Et₃N). Nonpolar impurities like tetrabutyltin will elute first.

  • Gradually increase the polarity of the eluent (e.g., to 5%, then 10% EtOAc) to elute your more polar product.

  • Monitor the fractions by TLC, staining with an appropriate agent (e.g., potassium permanganate).

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. To remove residual triethylamine, co-evaporate with toluene two or three times.

Protocol 2: Removal of Tin Byproducts via KF Precipitation

This is an excellent non-chromatographic method for removing polar tin oxides and halides.

• Dissolve the Crude Product: Dissolve the crude oil in a solvent in which the desired product is soluble but tributyltin fluoride is not, such as diethyl ether or hexanes (5-10 mL per gram of crude material).

• Prepare KF Solution: Prepare a saturated aqueous solution of potassium fluoride (KF).

• Treatment: Transfer the organic solution to a separatory funnel or flask. Add an equal volume of the saturated KF solution.

• Stir Vigorously: Stir the biphasic mixture vigorously for at least 1-2 hours at room temperature. A thick, white precipitate of tributyltin fluoride (Bu₃SnF) will form.

• Filter the Mixture: Set up a Büchner funnel with a pad of Celite® or diatomaceous earth over the filter paper. Wet the pad with the organic solvent. Filter the entire mixture through the Celite pad to remove the fine precipitate.

• Wash the Pad: Wash the filter cake with additional fresh organic solvent to recover any entrained product.

• Isolate the Product: Transfer the filtrate to a separatory funnel, separate the aqueous layer, and wash the organic layer with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

References

• Wikipedia. (n.d.). Organotin chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Tiekink, E. R. T., & Gielen, M. (Eds.). (2005). Metallotherapeutic drugs and metal-based diagnostic agents: The use of metals in medicine. John Wiley & Sons.
• Chandrasekhar, V., et al. (2007). Direct Hydrolysis of Hydrated Organotin Cations. Inorganic Chemistry.
• De Stefano, C., et al. (2002). Hydrolysis of organotin compounds at high concentration. Journal of Chemical & Engineering Data.
• Google Patents. (1990). JPH029890A - Method for removing organotin compound.

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved from [Link]

• Supporting Information for "Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction". (n.d.). Royal Society of Chemistry.

• ResearchGate. (n.d.). Reduction of Tributyltin (TBT) and Other Organic Pollutants. Retrieved from [Link]

• Myers, A. (n.d.). The Stille Reaction. Harvard University. Retrieved from [Link]

• Ataman Kimya. (n.d.). TRIBUTYLTIN OXIDE. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). N-Methyl-4-(tributylstannyl)imidazole, 95%. Retrieved from [Link]

• Norén, F., et al. (2022). Removal of organotin compounds and metals from Swedish marine sediment using Fenton's reagent and electrochemical treatment. PubMed Central. Retrieved from [Link]

• Littke, A. F., & Fu, G. C. (1999). The First General Method for Stille Cross-Coupling of Aryl Chlorides.

• Rlavie. (n.d.). CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole. Retrieved from [Link]

• Organic Syntheses. (n.d.). tributyl[(methoxymethoxy)methyl]stannane. Retrieved from [Link]

• Crich, D., & Sun, S. (1996). A Practical Method for the Removal of Organotin Residues from Reaction Mixtures. The Journal of Organic Chemistry.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities. Organometallics.

• ResearchGate. (n.d.). The superimposed ¹H NMR spectra of (a) the free N-methylimidazole.... Retrieved from [Link]

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• 2. jk-sci.com [jk-sci.com]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. Organotin chemistry - Wikipedia [en.wikipedia.org]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. JPH029890A - Method for removing organotin compound - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for N-Methyl-4-(tributylstannyl)imidazole

Welcome to the technical support center for the synthesis and optimization of N-methyl-4-(tributylstannyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the expertise to navigate the common challenges associated with this synthesis, ensuring a successful and efficient outcome in your laboratory.

Introduction

N-methyl-4-(tributylstannyl)imidazole is a valuable organotin reagent, primarily utilized as a coupling partner in palladium-catalyzed cross-coupling reactions such as the Stille reaction.[1] Its synthesis, while conceptually straightforward, can present several challenges, from achieving regioselective N-methylation to the meticulous removal of toxic organotin byproducts.[2][3] This guide will provide a comprehensive overview of the synthetic routes and address specific issues that may arise during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to N-methyl-4-(tributylstannyl)imidazole?

A1: There are two primary and reliable synthetic pathways to access the target compound. The choice between them often depends on the availability of starting materials and the scale of the reaction.

• Route A: N-methylation of 4-iodoimidazole followed by stannylation. This route involves the initial N-methylation of commercially available 4-iodoimidazole, followed by a metal-halogen exchange and subsequent quenching with tributyltin chloride.

• Route B: Lithiation and stannylation of N-methylimidazole. This approach begins with the direct lithiation of N-methylimidazole at the C2 position, followed by quenching with tributyltin chloride.[4] However, achieving regioselectivity at the C4 position can be challenging with this method. A more controlled approach involves the lithiation of a pre-functionalized N-methylimidazole.

Q2: Why is the removal of tributyltin byproducts so critical?

A2: Tributyltin compounds are known to be highly toxic and lipophilic.[5] For applications in drug discovery and development, it is imperative to reduce organotin residues to parts-per-million (ppm) levels to avoid interference with biological assays and to comply with regulatory standards.[3][6]

Q3: What are the main safety precautions when working with organotin reagents?

A3: Organotin compounds should be handled with extreme care in a well-ventilated fume hood.[3] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Due to their toxicity, all waste containing organotin residues must be disposed of according to institutional and environmental regulations.[7]

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis and purification of N-methyl-4-(tributylstannyl)imidazole.

Part 1: Synthesis of N-Methyl-4-iodoimidazole

Q1: My N-methylation of 4-iodoimidazole is giving a mixture of regioisomers. How can I improve the selectivity for the desired N-methyl product?

A1: The formation of regioisomers (1,4- and 1,5-disubstituted products) is a common issue in the N-alkylation of asymmetric imidazoles.[8] The choice of base and solvent system is crucial for controlling the regioselectivity.

• Underlying Principle: A strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic polar solvent like DMF will irreversibly deprotonate the imidazole, leading to a thermodynamic mixture of products. A milder base, such as potassium carbonate (K₂CO₃) in acetonitrile, can favor the formation of one isomer over the other.[8]

• Troubleshooting Steps:

  • Switch to a Milder Base System: If you are using NaH/DMF, consider switching to K₂CO₃ in acetonitrile. This can often improve the regioselectivity.[8]

  • Control the Temperature: Running the reaction at a lower temperature can sometimes enhance selectivity.

  • Purification: If a mixture is unavoidable, careful column chromatography on silica gel can be used to separate the desired isomer.

Q2: The N-methylation reaction is sluggish or does not go to completion. What could be the cause?

A2: Incomplete reactions are often due to issues with reagents or reaction conditions.

• Possible Causes & Solutions:

  • Inactive Sodium Hydride: NaH can be deactivated by moisture. Ensure you are using a fresh bottle or have properly handled the reagent under an inert atmosphere.

  • Wet Solvents: The presence of water will quench the base. Use anhydrous solvents for the reaction.

  • Insufficient Deprotonation Time: Allow for adequate stirring time after the addition of the base to ensure complete deprotonation of the imidazole before adding the alkylating agent.[8]

Part 2: Stannylation of N-Methyl-4-iodoimidazole

Q1: The lithiation of N-methyl-4-iodoimidazole and subsequent quenching with tributyltin chloride is giving a low yield of the desired product. What are the likely reasons?

A1: Low yields in this step often point to issues with the lithiation or the stability of the lithiated intermediate.

• Underlying Principle: The metal-halogen exchange with an alkyllithium reagent (like n-BuLi) is typically very fast, even at low temperatures. The resulting lithiated imidazole must be trapped with the electrophile (tributyltin chloride) before it can decompose or react with other species in the reaction mixture.

• Troubleshooting Steps:

  • Strictly Anhydrous and Inert Conditions: Organolithium reagents are extremely sensitive to moisture and oxygen. Ensure your glassware is flame-dried and the reaction is conducted under a positive pressure of an inert gas (argon or nitrogen). Use freshly distilled, anhydrous solvents.

  • Low Temperature: Perform the lithiation at a low temperature (typically -78 °C) to minimize side reactions and decomposition of the lithiated intermediate.

  • Titrate Your Alkyllithium Reagent: The concentration of commercially available alkyllithium reagents can decrease over time. Titrate your n-BuLi solution to ensure you are adding the correct stoichiometry.

  • Reverse Addition: Consider adding the solution of N-methyl-4-iodoimidazole to the alkyllithium reagent to maintain a low concentration of the starting material and minimize side reactions.

Part 3: Purification and Removal of Organotin Byproducts

Q1: After my reaction workup, I still have significant amounts of tributyltin impurities in my product. How can I effectively remove them?

A1: The removal of organotin byproducts is a well-documented challenge.[2][6] Several methods can be employed, and a combination of techniques may be necessary for high purity.

• Common Organotin Byproducts: The most common byproducts include unreacted tributyltin chloride, hexabutylditin, and tributyltin oxide (from hydrolysis).[9]

• Effective Purification Strategies:

Purification Method	Description	Advantages	Disadvantages
Aqueous KF Wash	Washing the organic layer with an aqueous solution of potassium fluoride (KF) precipitates the tin byproducts as insoluble tributyltin fluoride (Bu₃SnF).[9]	Simple and effective for many cases.	The precipitate can sometimes be gelatinous and difficult to filter. May not be suitable for highly water-soluble products.[9]
Chromatography on K₂CO₃-Treated Silica Gel	Using a stationary phase of 10% w/w anhydrous potassium carbonate in silica gel for column chromatography.[6][9]	Highly effective at removing organotin impurities, often to <15 ppm.[6] Can be performed without a prior aqueous workup.	Requires preparation of the modified silica gel.
Acidic Extraction	Washing the organic layer with a dilute acidic solution (e.g., 5% oxalic acid or dilute HCl) can selectively extract organotin compounds into the aqueous phase.[9][10]	Can be effective for certain organotin species.	May not be suitable for acid-sensitive products.
Recrystallization	For solid products, recrystallization can be a very effective method to remove tin impurities.[9]	Can lead to very high purity.	Only applicable to solid products.

Q2: During the aqueous KF wash, a fine, gelatinous precipitate forms that is difficult to filter. How can I manage this?

A2: This is a common issue with the KF wash.

• Troubleshooting Steps:

  • Vigorous Stirring: Ensure vigorous stirring during the KF wash to promote the formation of a more granular precipitate.

  • Extended Stirring Time: Allow the mixture to stir for at least an hour to ensure complete precipitation.

  • Addition of a Filter Aid: If the precipitate is still difficult to filter, adding a pad of Celite® to the filter funnel can help.

  • Alternative Method: If the problem persists, consider using the K₂CO₃-treated silica gel chromatography method, which avoids this filtration issue altogether.[6][9]

Experimental Protocols

Protocol 1: N-Methylation of 4-Iodoimidazole using K₂CO₃

• To a round-bottom flask, add 4-iodo-1H-imidazole (1.0 equivalent) and anhydrous potassium carbonate (2.0 equivalents).[8]

• Add anhydrous acetonitrile to the flask.

• Add methyl iodide (1.2 equivalents) to the stirred suspension at room temperature.[8]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter off the potassium carbonate and wash the solid with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate N-methyl-4-iodoimidazole.

Protocol 2: Stannylation of N-Methyl-4-iodoimidazole

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add N-methyl-4-iodoimidazole (1.0 equivalent) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add tributyltin chloride (1.2 equivalents) dropwise at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Proceed with one of the purification methods described below.

Protocol 3: Purification via Aqueous Potassium Fluoride (KF) Wash

• Dilute the crude reaction mixture with a suitable organic solvent (e.g., ethyl acetate).[9]

• Transfer the mixture to a separatory funnel and wash with a 1M aqueous solution of KF (2-3 times).[9]

• During each wash, shake the separatory funnel vigorously for at least 1 minute. An insoluble white precipitate of Bu₃SnF may form.[9]

• Filter the organic layer to remove the precipitate.

• Return the filtrate to the separatory funnel, wash with brine, and dry over anhydrous sodium sulfate.[9]

• Concentrate the organic phase under reduced pressure to yield the product.

Visualizations

Caption: Synthetic workflow for N-methyl-4-(tributylstannyl)imidazole.

Caption: Troubleshooting decision tree for purification.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Organotin Residues. Benchchem.
• Oh-oka, H., et al. (n.d.). Determination of tributyltin and triphenyltin compounds in hair and fish using a hydrolysis technique and gas chromatography with flame photometric detection. Analyst (RSC Publishing).
• Shandong Look Chemical. (2020, September 14). An efficient method for removing organotin impurities. Shandong Look Chemical.
• Miljøstyrelsen. (n.d.). Tributyltin compounds (TBT). Miljøstyrelsen.
• Inchem.org. (1990). Tributyltin compounds (EHC 116, 1990). Inchem.org.
• Benchchem. (n.d.). Side reactions in Stille polymerization of organotin compounds. Benchchem.
• Wikipedia. (n.d.). Organotin chemistry. Wikipedia.
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• Google Patents. (n.d.). JPH029890A - Method for removing organotin compound. Google Patents.
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• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total Synthesis.
• Sigma-Aldrich. (n.d.). N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0. Sigma-Aldrich.
• Sigma-Aldrich. (n.d.). N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0. Sigma-Aldrich.
• ResearchGate. (2025, August 9). Isoprene-mediated lithiation of imidazole derivatives. Mechanism considerations. ResearchGate.
• ResearchGate. (2025, August 7). Efficient Synthesis of 5- and 6-Tributylstannylindoles and Their Reactivity with Acid Chlorides in the Stille Coupling Reaction | Request PDF. ResearchGate.
• CONICET. (n.d.). Synthesis of 4‐Iodoimidazole Nucleosides: A Biocatalyzed Whole Cell Approach. CONICET.
• ResearchGate. (n.d.). Optimization of the enantioconvergent Stille cross‐coupling reactions of racemic alkylstannanes. ResearchGate.
• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. University of Rochester.
• Benchchem. (n.d.). Protocol for N-Alkylation of 4-iodo-1H-imidazole. Benchchem.
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• Fisher Scientific. (n.d.). Sigma Aldrich N-Methyl-4-(Tributylstannyl)Imidazole 1 g | Buy Online. Fisher Scientific.
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• RUA. (2016, June 14). LiCl-mediated, easy and low-cost removal of the trityl group from protected alcohols and diols. RUA.
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common side reactions with n-methyl-4-(tributylstannyl)imidazole

Welcome to the technical support center for N-Methyl-4-(tributylstannyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the use of this versatile organotin reagent in cross-coupling reactions. Our goal is to explain the causality behind experimental observations and provide robust, field-proven solutions to common challenges.

Introduction to the Reagent

N-Methyl-4-(tributylstannyl)imidazole is a valuable building block in organic synthesis, primarily utilized in palladium-catalyzed Stille cross-coupling reactions.[1][2] It allows for the direct introduction of the N-methyl-imidazol-4-yl moiety, a common scaffold in medicinal chemistry, into a wide range of organic molecules. While organostannanes are appreciated for their tolerance to a broad array of functional groups and their stability to air and moisture compared to other organometallics, their application is not without challenges.[3][4] The primary concerns revolve around the occurrence of specific side reactions and the critical need to remove highly toxic organotin byproducts from the final product.[5]

This guide will address the most common issues encountered during experimental work, from reaction setup to final product purification.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational questions about the reagent's properties, handling, and common reaction outcomes.

Q1: My Stille reaction with N-methyl-4-(tributylstannyl)imidazole is sluggish or fails to go to completion. What are the most likely causes?

A1: Several factors can contribute to low conversion in a Stille coupling:

• Inactive Catalyst: The active catalytic species is Palladium(0). If you are using a Pd(0) source like Pd(PPh₃)₄, it can degrade over time with improper storage. If using a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂, Pd(OAc)₂), ensure your reaction conditions are suitable for its in-situ reduction to Pd(0).

• Oxygen Contamination: The Pd(0) catalyst is sensitive to oxygen. Inadequate degassing of solvents and reagents is a common cause of reaction failure. It is imperative to thoroughly degas all solvents and purge the reaction vessel with an inert gas (Argon or Nitrogen) before adding the catalyst.[5]

• Reagent Purity: Ensure the organostannane, the coupling partner (e.g., aryl halide), and solvents are pure and anhydrous. The presence of moisture can lead to hydrolysis of the stannane.

• Ligand Choice: For challenging couplings, particularly with electron-deficient or sterically hindered partners, triphenylphosphine (PPh₃) may not be the optimal ligand. Consider using more electron-rich and bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands, which can accelerate the rate-limiting oxidative addition and reductive elimination steps.[6]

Q2: I'm observing a significant amount of N-methylimidazole in my crude reaction mixture. What is causing this?

A2: The presence of N-methylimidazole is a strong indicator of protodestannylation , a common side reaction for organostannanes. This occurs when the tin-carbon bond is cleaved by an acidic proton, replacing the tributyltin group with a hydrogen atom.

• Mechanism: The imidazole ring is electron-rich, which can make the C-Sn bond more susceptible to electrophilic cleavage.

• Sources of Protons: The most common sources are residual water, acidic impurities in your reagents or solvents, or acidic sites on silica gel during chromatography. While aryl stannanes are generally stable, even trace amounts of acid can catalyze this process.[1]

• Prevention: To minimize protodestannylation, ensure all reagents and solvents are scrupulously dried. If your coupling partner or other reagents are acidic, consider adding a non-nucleophilic base to the reaction mixture.

Q3: Besides my desired product, I've isolated a significant amount of a bi-imidazole byproduct. What is this and how can I prevent it?

A3: You are likely observing the product of homocoupling , where two molecules of N-methyl-4-(tributylstannyl)imidazole react to form 1,1'-dimethyl-4,4'-biimidazole.[3]

• Cause: Homocoupling is often promoted by reaction conditions that favor the transmetalation of two organostannane molecules to the palladium center before reductive elimination with the desired coupling partner can occur. This can be exacerbated by high temperatures or a slow oxidative addition step with your electrophile.

• Prevention Strategies:

  • Control Stoichiometry: Use only a slight excess (e.g., 1.05-1.2 equivalents) of the organostannane. A large excess increases the statistical probability of homocoupling.

  • Lower Reaction Temperature: Running the reaction at the lowest temperature that still allows for a reasonable reaction rate can often disfavor this side reaction.[5]

  • Use of Additives: The addition of copper(I) iodide (CuI) has been shown to accelerate the desired cross-coupling pathway, often suppressing homocoupling.[2][6]

Q4: How should I store and handle N-methyl-4-(tributylstannyl)imidazole?

A4: Proper storage and handling are critical for both reagent integrity and user safety.

• Storage: The reagent should be stored under an inert atmosphere (Nitrogen or Argon) in a tightly sealed container, protected from light and moisture.[7] Refrigeration is recommended.

• Handling: Due to the high toxicity of organotin compounds, always handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7][8]

Part 2: Troubleshooting & In-Depth Technical Guide

This section provides detailed solutions to more complex experimental problems, grounded in the underlying chemical principles.

Issue 1: Catalyst Inhibition and the Role of the Imidazole Moiety

Problem: The reaction starts but then stalls, or requires unusually high catalyst loading, especially with subsequent additions of starting material.

Underlying Cause (The Dual Role of Imidazole): The N-methyl-imidazole moiety, both in the starting reagent and the final product, is a nitrogen-containing heterocycle with a lone pair of electrons on its pyridine-like nitrogen. This allows it to act as a ligand for the palladium catalyst.[4][9] This coordination can be problematic:

• Catalyst Sequestration: The imidazole can coordinate to the Pd(0) or Pd(II) center, occupying a coordination site needed for the catalytic cycle to proceed. This effectively sequesters the active catalyst, reducing its concentration and slowing or stopping the reaction.

• Formation of Stable Complexes: N-methyl-imidazole can form well-defined and sometimes highly stable complexes with palladium, such as NHC-Pd(II)-Im (N-Heterocyclic Carbene-Palladium(II)-Imidazole) complexes.[10][11] While these can be excellent catalysts in their own right for certain reactions, their in-situ formation under Stille conditions can divert the palladium from the desired catalytic cycle.

Caption: Potential pathway for catalyst inhibition by imidazole coordination.

Solutions:

• Choice of Ligand: Use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, XPhos). These ligands bind strongly to the palladium center and can sterically hinder the coordination of the smaller imidazole moiety, keeping the catalyst active in the desired cycle.

• Copper(I) Co-catalysis: The addition of CuI is often beneficial. While its role is multifaceted, it is believed to facilitate the transmetalation step. This acceleration can help the desired cross-coupling outcompete the inhibitory coordination of the imidazole.[6]

Issue 2: Purification Challenges - Removing Tin & Handling a Basic Product

Problem: After the reaction, I have a difficult-to-separate mixture of my product, tributyltin halides, and other tin-containing byproducts. Standard silica gel chromatography gives poor results.

Underlying Cause: This is a two-fold problem: the persistence of toxic tin residues and the basicity of your N-methyl-imidazole-containing product.

• Tin Residues: Tributyltin chloride (Bu₃SnCl) or bromide (Bu₃SnBr) are the primary stoichiometric byproducts. They are often oily, non-polar liquids that can co-elute with the desired product during chromatography. Their removal is not just a matter of purity but is essential for safety , as organotin compounds are highly toxic.[5]

• Basic Product on Acidic Silica: Standard silica gel is slightly acidic due to the presence of silanol (Si-OH) groups on its surface. Basic compounds, like those containing an N-methyl-imidazole ring, can interact strongly with these acidic sites. This leads to:

  • Irreversible Adsorption: The product sticks to the column, resulting in very low recovery.

  • Peak Tailing: The product elutes slowly and over many fractions, resulting in broad, tailing peaks and poor separation.

  • Degradation: The acidic surface can potentially catalyze the degradation of sensitive products.[3]

Solution Workflow:

This two-step workflow is highly effective for both removing tin byproducts and purifying the basic final product.

Caption: Recommended two-step purification workflow.

Protocol 1: Removal of Tributyltin Byproducts via Fluoride Wash

This is the most reliable method for removing the bulk of organotin impurities. The principle is the conversion of soluble tributyltin halides into highly insoluble, polymeric tributyltin fluoride (Bu₃SnF).

• Materials:

  • Crude reaction mixture

  • Organic solvent (e.g., Ethyl Acetate, Diethyl Ether)

  • Saturated aqueous solution of Potassium Fluoride (KF)

  • Celite® (diatomaceous earth)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dilution: After the reaction is complete, cool the mixture to room temperature and dilute it with 2-3 volumes of an organic solvent like ethyl acetate.

  • KF Wash: Transfer the diluted mixture to a separatory funnel. Add an equal volume of saturated aqueous KF solution.

  • Vigorous Shaking: Stopper the funnel and shake vigorously for 1-2 minutes. A thick, white precipitate of Bu₃SnF will form, often at the interface.

  • Filtration: Filter the entire biphasic mixture through a pad of Celite® to remove the solid Bu₃SnF. Wash the filter cake thoroughly with the organic solvent to recover any adsorbed product.

  • Separation & Drying: Return the filtrate to the separatory funnel. Separate the organic layer, wash it with brine, and then dry it over anhydrous MgSO₄ or Na₂SO₄.

  • Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure. The resulting crude product should be largely free of tin.

Protocol 2: Flash Chromatography on Triethylamine-Deactivated Silica Gel

This protocol is essential for the effective purification of the basic N-methyl-imidazole containing product.

• Materials:

  • Tin-free crude product from Protocol 1

  • Silica gel for flash chromatography

  • Triethylamine (Et₃N)

  • Eluent solvents (e.g., Hexane, Ethyl Acetate, Dichloromethane, Methanol)

• Procedure:

  • Prepare Eluent: Determine an appropriate eluent system for your product using TLC. To this eluent, add 1-2% triethylamine by volume (e.g., 1-2 mL of Et₃N per 100 mL of your chosen solvent mixture).

  • Pack the Column: Pack the flash chromatography column using the Et₃N-containing eluent. This process neutralizes the acidic sites on the silica surface.[3][12][13]

  • Load Sample: Dissolve your crude product in a minimum amount of the eluent (or dichloromethane) and load it onto the column.

  • Elute: Run the column using the Et₃N-containing eluent, collecting fractions as usual.

  • Analyze and Concentrate: Monitor the fractions by TLC, combine the fractions containing the pure product, and concentrate under reduced pressure. The triethylamine is volatile and will be removed during this step.

Quantitative Data Summary Table:

Parameter	Recommended Value	Rationale
Stannane Stoichiometry	1.05 - 1.2 equivalents	Minimizes homocoupling while ensuring complete reaction.
Catalyst Loading	1 - 5 mol %	Typical range for Stille couplings. Higher loading may be needed for difficult substrates.
Cu(I) Additive	10 - 20 mol %	Accelerates transmetalation, potentially suppressing side reactions.[6]
Triethylamine in Eluent	1 - 2% (v/v)	Effectively deactivates acidic silica gel for purification of basic products.[3][13]

References

• BenchChem. (2025).
• Dong, C., et al. (2017). N-Methylimidazole functionalized carboxymethycellulose-supported Pd catalyst and its applications in Suzuki cross-coupling reaction.
• University of Rochester, Department of Chemistry.
• Silver, J. (2014). Response to "When basification of silica gel is required, before using Column chromatography?".
• Shao, L., et al. (2012). N-Heterocyclic Carbene–Palladium(II)–1-Methylimidazole Complex-Catalyzed Suzuki–Miyaura Coupling of Aryl Sulfonates with Arylboronic Acids. The Journal of Organic Chemistry.
• Shao, L., et al. (2013). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex Catalyzed Direct C–H Bond Arylation of Benzo[b]furans with Aryl Chlorides. The Journal of Organic Chemistry.
• BenchChem. (2025).
• Shao, L., et al. (2014). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C-H Bond Arylation of (Benz)imidazoles with Aryl Chlorides. Organic Chemistry Portal.
• Sigma-Aldrich. Safety Data Sheet for N-Methyl-4-(tributylstannyl)imidazole.
• Shao, L., et al. (2012). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex Catalyzed Amination between Aryl Chlorides and Amides. Organic Chemistry Portal.
• Reddit r/Chempros. (2025).
• Fu, G. C., et al. A General Approach to Stereospecific Cross-Coupling Reactions of Nitrogen-Containing Stereocenters. PMC - NIH.
• ResearchGate. (2025). The application of Stille cross-coupling reactions with multiple nitrogen containing heterocycles. Request PDF.
• Kocovský, P., et al. (2025). Kinetics of Protodestannylation of Substituted Vinylstannanes.
• University of Rochester, Department of Chemistry.
• PubChem.
• Wikipedia. Tributyltin.
• Organic Chemistry Portal. Stille Coupling.
• PubChem. 1-Methyl-4-(tributylstannyl)-1H-imidazole.
• NCBI. Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent.
• Karuso, P., et al. (2007).
• ResearchGate. (2025). Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5Bis(trimethylstannyl)tellurophene.
• MDPI. Electronic Effects in a Green Protocol for (Hetero)Aryl-S Coupling.
• NC State University Libraries. Chapter 24 – Amines and Heterocycles Solutions to Problems.
• Karuso, P., et al. (2025). Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis.
• ResearchGate. (2025). Hydrolysis of Trioxaadamantane Ortho Esters. 2.

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Technical Support Center: Stille Coupling with N-Methyl-4-(tributylstannyl)imidazole

Welcome to the technical support center for optimizing the Stille cross-coupling reaction, specifically focusing on the use of N-methyl-4-(tributylstannyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals who are looking to improve the yield and reliability of their coupling reactions with this valuable heteroaromatic building block.

The Stille reaction is a powerful tool for C-C bond formation due to its tolerance of a wide array of functional groups.[1][2][3] However, couplings involving heteroaromatic stannanes, such as N-methyl-4-(tributylstannyl)imidazole, can present unique challenges. The inherent electronic properties of the imidazole ring can affect the efficiency of the key transmetalation step in the catalytic cycle. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these challenges and achieve optimal results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The solutions are based on mechanistic principles and proven laboratory strategies.

Q1: My reaction yield is very low or I'm seeing no product formation. What are the primary causes?

A1: Zero or low yield is the most common issue and typically points to a problem in one of three areas: the catalyst's activity, the efficiency of the transmetalation step, or the quality of your reagents.

• Catalyst Inactivation: The active catalyst in the Stille cycle is a Palladium(0) species, which is highly sensitive to oxygen.[4] Inadequate degassing of your solvent and reaction vessel is a frequent cause of reaction failure.

  • Solution: Employ rigorous degassing techniques. The "freeze-pump-thaw" method is the most effective for removing dissolved oxygen.[5] For a detailed procedure, see the FAQ section. Purging the solvent with an inert gas like argon or nitrogen for 30-60 minutes is a simpler, though less effective, alternative.[5]

• Inefficient Transmetalation: This is often the rate-determining step of the Stille catalytic cycle, particularly with electron-rich heteroaromatic stannanes.[6][7]

  • Solution 1: Add a Copper(I) Co-catalyst. Copper salts, such as CuI or CuCN, are known to accelerate the transmetalation step, sometimes dramatically.[8][9][10] It is believed that a rapid tin-copper exchange occurs, forming a more reactive organocuprate species that then transmetalates with the palladium center. We highly recommend adding 0.1 to 0.5 equivalents of a Cu(I) salt if you are experiencing low yields.

  • Solution 2: Optimize Your Ligand. The choice of phosphine ligand is critical. For heteroaromatic substrates, more electron-rich and bulky ligands can promote the reaction. If you are using a standard ligand like triphenylphosphine (PPh₃), consider switching to triphenylarsine (AsPh₃) or tri(2-furyl)phosphine (TFP).[10][11]

  • Solution 3: Consider the Stannane Counterpart. While tributylstannyl reagents are common due to lower toxicity, trimethylstannyl analogues exhibit significantly higher reactivity and can overcome a sluggish transmetalation step.[6][12] However, be aware of their increased toxicity.

• Reagent Purity and Quality: The purity of your N-methyl-4-(tributylstannyl)imidazole and your electrophile (aryl halide/triflate) is paramount. Organostannanes can degrade over time, and impurities can poison the catalyst.[1][2]

  • Solution: Ensure your stannane is of high purity. If it is an older bottle, consider purifying it by distillation or chromatography, or purchasing a fresh batch. Confirm the integrity of your coupling partner as well.

Q2: I'm observing a significant amount of homocoupled stannane byproduct. How can I prevent this?

A2: Homocoupling of the organostannane (to form a bi-imidazole species) is a common side reaction.[1][2][6] It can occur through two primary mechanisms: reaction of two stannane molecules with a Pd(II) species, or a radical-based process.

• Cause: The presence of Pd(II) species at the start of the reaction, especially if using a Pd(II) precatalyst like PdCl₂(PPh₃)₂, can promote this side reaction.

  • Solution 1: Use a Pd(0) Precatalyst. Start with a Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃.[2][4] This ensures the catalytic cycle begins with the correct oxidation state and minimizes the opportunity for oxidative homocoupling.

  • Solution 2: Control Reaction Stoichiometry. Use only a slight excess of the organostannane (e.g., 1.05 - 1.2 equivalents).[1] A large excess can increase the statistical likelihood of homocoupling.

  • Solution 3: Modify Reaction Conditions. Lowering the reaction temperature can sometimes disfavor the homocoupling pathway relative to the desired cross-coupling. The addition of a copper(I) co-catalyst can also help by accelerating the desired transmetalation step, making it more competitive.[8][9]

Q3: My reaction starts well but stalls before reaching full conversion. What's happening?

A3: Reaction stalling often indicates catalyst decomposition or the formation of inhibitory species over the course of the reaction.

• Cause 1: Catalyst Decomposition. The palladium catalyst, even with a ligand, has a finite lifetime at elevated temperatures.

  • Solution: If you are running the reaction at a high temperature (e.g., >100 °C), try lowering it. The use of more robust, sterically hindered biarylphosphine ligands (e.g., Buchwald-type ligands) can also improve catalyst stability, though this requires more screening.[10]

• Cause 2: Impurities in the Stannane. Some impurities, particularly residual alkyl halides from the synthesis of the stannane, can interfere with the catalyst.

  • Solution: Re-purify the N-methyl-4-(tributylstannyl)imidazole reagent.

Below is a logical workflow to guide your troubleshooting process.

Caption: A troubleshooting workflow for low-yield Stille couplings.

Frequently Asked Questions (FAQs)

Q1: What are the best general starting conditions for this coupling?

A1: A robust starting point is crucial for success. The following table summarizes a reliable set of initial conditions. Optimization will likely be necessary based on your specific electrophile.

Parameter	Recommendation	Rationale
Palladium Precatalyst	Pd₂(dba)₃ (2.5 mol%) or Pd(PPh₃)₄ (5 mol%)	Pd₂(dba)₃ is an excellent Pd(0) source. Pd(PPh₃)₄ is also reliable but comes pre-coordinated.
Ligand	Triphenylarsine (AsPh₃) (10 mol%)	Often superior to PPh₃ for heteroaromatic couplings, accelerating reductive elimination.[10]
Organostannane	N-methyl-4-(tributylstannyl)imidazole (1.1 eq.)	A slight excess drives the reaction to completion without promoting excessive homocoupling.
Co-catalyst	Copper(I) Iodide (CuI) (20 mol%)	Significantly accelerates the rate-limiting transmetalation step.[8][9][13]
Solvent	Anhydrous, Degassed DMF or 1,4-Dioxane	Polar aprotic solvents are generally effective. Ensure they are rigorously dried and degassed.[7]
Temperature	80 - 100 °C	A good starting range. Lower temperatures may be possible with highly reactive partners.
Atmosphere	Inert (Argon or Nitrogen)	Absolutely essential to prevent oxidation and deactivation of the Pd(0) catalyst.

Q2: Can you explain the Stille catalytic cycle in more detail?

A2: Certainly. The cycle involves three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic electrophile (R¹-X), inserting into the carbon-halide bond to form a Pd(II) complex.[4][6]

• Transmetalation: The organostannane (R²-SnBu₃) exchanges its organic group (the N-methylimidazole moiety) with the halide on the palladium center. This is often the slowest step.[6][7]

• Reductive Elimination: The two organic groups (R¹ and R²) on the Pd(II) center couple and are expelled from the complex, forming the desired C-C bond and regenerating the Pd(0) catalyst.[4][6]

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Q3: How do I perform the "Freeze-Pump-Thaw" degassing technique correctly?

A3: This is the gold standard for removing dissolved gases from a solvent.

• Freeze: Place your flask containing the solvent in a bath of liquid nitrogen. Swirl the flask to freeze the solvent as a thin layer on the walls, which maximizes surface area. Ensure the solvent is completely frozen solid.

• Pump: Connect the flask to a high-vacuum line and evacuate for 5-10 minutes. You will see bubbles escape as the vacuum is applied, but this will cease as the flask cools.

• Thaw: Close the stopcock to the vacuum line. Remove the liquid nitrogen bath and allow the solvent to thaw completely in a room temperature water bath.

• Repeat: Repeat this entire cycle at least two more times (for a total of three cycles). After the final thaw, backfill the flask with an inert gas (Argon or Nitrogen).[5]

Q4: How do I remove the toxic tributyltin byproducts from my final product?

A4: Proper removal of organotin waste is critical for both product purity and safety.

• Aqueous Potassium Fluoride (KF) Wash: This is the most common and effective method. After the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash it with a saturated aqueous solution of KF. The fluoride ion has a very high affinity for tin, forming insoluble and easily filterable tributyltin fluoride (Bu₃SnF).[1][14] Stir the biphasic mixture vigorously for at least one hour before separation and filtration.

• Silica Gel Chromatography: Most residual tin compounds can be removed with standard silica gel chromatography. However, some can be challenging.

  • Pro-Tip: If you still have tin contamination after a KF wash, try treating your silica gel. Slurrying the silica with 1-5% triethylamine or anhydrous potassium carbonate in your eluent can help immobilize the final traces of tin on the column.[1][14]

Standard Experimental Protocol

This protocol provides a detailed, step-by-step methodology for a general reaction.

Materials:

• Aryl halide or triflate (1.0 eq.)

• N-methyl-4-(tributylstannyl)imidazole (1.1 eq.)

• Pd₂(dba)₃ (0.025 eq.)

• Triphenylarsine (AsPh₃) (0.10 eq.)

• Copper(I) iodide (CuI) (0.20 eq.)

• Anhydrous, degassed solvent (e.g., DMF)

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide, Pd₂(dba)₃, AsPh₃, and CuI.

• Evacuate the flask and backfill with argon. Repeat this three times.

• Via syringe, add the anhydrous, degassed solvent.

• Add the N-methyl-4-(tributylstannyl)imidazole via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) under a positive pressure of argon.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and add a saturated aqueous solution of KF. Stir vigorously for 1-2 hours.

• Filter the mixture through a pad of celite to remove the precipitated tin salts.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude material by flash column chromatography.

References

• Stille reaction. In Wikipedia. Retrieved January 7, 2026, from [Link]

• Stille Coupling. In NROChemistry. Retrieved January 7, 2026, from [Link]

• Stille Cross-Coupling. In J&K Scientific LLC. Retrieved January 7, 2026, from [Link]

• Mastering Stille Coupling with Ethynyltributylstannane: A Guide for Synthesis. In NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 7, 2026, from [Link]

• Farahat, A. A., et al. (2020). Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. Molecules, 25(12), 2936. [Link]

• Shen, W. (1999). Ligand effects on the stereochemistry of Stille couplings, as manifested in reactions of Z-alkenyl halides. Chemical Communications, (21), 2193-2194. [Link]

• Vo, H. T., et al. (2020). Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. The Journal of Organic Chemistry, 85(12), 8111-8120. [Link]

• Stille Coupling. In Chemistry LibreTexts. Retrieved January 7, 2026, from [Link]

• Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13... In ResearchGate. Retrieved January 7, 2026, from [Link]

• Stille Coupling. In Organic Chemistry Portal. Retrieved January 7, 2026, from [Link]

• Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. In Royal Society of Chemistry. Retrieved January 7, 2026, from [Link]

• Stille Coupling. In OpenOChem Learn. Retrieved January 7, 2026, from [Link]

• How To: Degas Solvents. In University of Rochester, Department of Chemistry. Retrieved January 7, 2026, from [Link]

• Vo, H. T., et al. (2020). Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. PubMed, 85(12), 8111-8120. [Link]

• Espinet, P., & Casado, A. L. (2003). The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• The Stille Reaction. In Harvard University, Myers Group. Retrieved January 7, 2026, from [Link]

• Antilla, J. C., et al. (2004). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 69(17), 5578-5587. [Link]

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. In Beilstein Journals. Retrieved January 7, 2026, from [Link]

• Ligand effects on Stille couplings of Z-b-bromostyrene a,b. In ResearchGate. Retrieved January 7, 2026, from [Link]

• N-Methyl-4-(tributylstannyl)imidazole, 95%. In Scientific Laboratory Supplies. Retrieved January 7, 2026, from [Link]

• CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole. In Rlavie. Retrieved January 7, 2026, from [Link]

• Maleczka, R. E., & Gallagher, W. P. (2001). Stille Reactions Catalytic in Tin: A “Sn-F” Route for Intermolecular and Intramolecular Couplings. Organic Letters, 3(25), 4173-4176. [Link]

• Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. In National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Stille Cross-Coupling|Basics|Mechanism|Catalytic Cycle| Examples. In YouTube. Retrieved January 7, 2026, from [Link]

• An efficient method for removing organotin impurities. In SHANDONG LOOK CHEMICAL. Retrieved January 7, 2026, from [Link]

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• 2. jk-sci.com [jk-sci.com]
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• 8. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stille Coupling [organic-chemistry.org]
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• 12. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
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troubleshooting failed reactions with n-methyl-4-(tributylstannyl)imidazole

Technical Support Center: N-Methyl-4-(tributylstannyl)imidazole

Welcome to the technical support guide for N-methyl-4-(tributylstannyl)imidazole. This resource is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile organotin reagent in their synthetic endeavors. Here, we will address common challenges and frequently asked questions to ensure your reactions proceed smoothly and efficiently.

Frequently Asked Questions (FAQs)

Q1: What is N-methyl-4-(tributylstannyl)imidazole and what are its primary applications?

N-methyl-4-(tributylstannyl)imidazole is an organotin reagent. It is primarily used as a coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[1] Its structure allows for the transfer of the N-methyl-imidazolyl group to various organic electrophiles, making it a valuable building block in the synthesis of complex molecules, including pharmaceuticals.

Q2: How should I properly store and handle this reagent?

This reagent is a liquid that is sensitive to moisture and should be handled under an inert atmosphere, such as nitrogen. It is hygroscopic and should be stored in a tightly sealed container in a well-ventilated area. For long-term storage, it is advisable to follow the recommended temperature on the product label. Due to the high toxicity of organotin compounds, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times.[2][3] All manipulations should be performed in a well-ventilated fume hood.

Q3: What are the typical functional groups compatible with reactions involving this reagent?

A significant advantage of the Stille reaction is its compatibility with a wide array of functional groups. These include esters, amides, carboxylic acids, nitro groups, ethers, amines, hydroxyls, and ketones.[4] This broad compatibility often eliminates the need for extensive protecting group strategies in complex syntheses.

Troubleshooting Guide for Failed Reactions

This section addresses specific issues that you may encounter during your experiments with N-methyl-4-(tributylstannyl)imidazole.

Problem 1: Low to No Product Yield

Q: I've set up my Stille coupling reaction with N-methyl-4-(tributylstannyl)imidazole, but I'm observing very low conversion to my desired product. What are the potential causes and how can I fix this?

A: Low or no yield in a Stille coupling reaction can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. Let's break down the possibilities.

Potential Cause 1: Reagent Degradation

The C-Sn bond in your N-methyl-4-(tributylstannyl)imidazole reagent can be susceptible to cleavage, a process known as destannylation.[5][6][7] This can be caused by exposure to moisture, acidic conditions, or even prolonged storage.

• Troubleshooting Steps:

  • Verify Reagent Quality: Before use, it's good practice to check the purity of the reagent, for example, by ¹H NMR spectroscopy. The presence of signals corresponding to N-methylimidazole or other tin byproducts can indicate degradation.

  • Ensure Anhydrous Conditions: Use freshly dried solvents and glassware. All manipulations should be performed under a dry, inert atmosphere (e.g., nitrogen or argon).

Potential Cause 2: Inactive Catalyst

The palladium catalyst is the heart of the Stille reaction. If it's not in its active Pd(0) state or if it deactivates during the reaction, the catalytic cycle will halt.

• Troubleshooting Steps:

  • Use a Fresh Catalyst: Ensure your palladium catalyst is from a reliable source and has been stored correctly. Some common choices include Pd(PPh₃)₄ or a combination of a Pd(0) source like Pd₂(dba)₃ with a phosphine ligand.[4]

  • Optimize Ligand Choice: The choice of ligand can be critical. For heteroaromatic stannanes, bulky, electron-rich phosphine ligands can sometimes improve reaction rates and yields.

Potential Cause 3: Suboptimal Reaction Conditions

The kinetics of the Stille reaction are highly dependent on temperature, solvent, and the presence of additives.

• Troubleshooting Steps:

  • Temperature Adjustment: While many Stille couplings proceed at room temperature, some less reactive partners may require heating.[8] A stepwise increase in temperature (e.g., to 50 °C, then 80 °C) can be beneficial.

  • Solvent Screening: Aprotic solvents like THF, dioxane, or DMF are commonly used. The choice of solvent can influence the solubility of the reactants and the stability of the catalytic species.

  • Consider Additives: In some cases, additives can enhance the reaction rate. For instance, the use of a copper(I) co-catalyst (e.g., CuI or CuTC) can accelerate the transmetalation step.[9][10]

Problem 2: Formation of Homocoupled Side Product

Q: My reaction is producing a significant amount of a homocoupled dimer of my organostannane (bis-N-methylimidazole). How can I suppress this side reaction?

A: Homocoupling of the organostannane is a common side reaction in Stille couplings.[2] It can occur through two primary mechanisms: reaction of two organostannane molecules with the Pd(II) precatalyst or a radical process involving the Pd(0) catalyst.

• Troubleshooting Steps:

  • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the organostannane relative to the electrophile. A large excess can favor homocoupling.

  • Slow Addition: Adding the organostannane solution slowly to the reaction mixture can help maintain a low concentration of the stannane, disfavoring the bimolecular homocoupling reaction.

  • Oxygen Exclusion: Rigorously degas your reaction mixture before adding the catalyst. Oxygen can promote side reactions, including homocoupling.

Problem 3: Difficulty in Removing Tin Byproducts

Q: My reaction worked, but I'm struggling to remove the tributyltin byproducts from my final product during purification. What are the best methods for this?

A: The removal of highly toxic and often non-polar organotin byproducts is a well-known challenge in Stille couplings.[4][11]

• Purification Strategies:

  • Fluoride Wash: A common method is to quench the reaction mixture with an aqueous solution of potassium fluoride (KF). This reacts with the tributyltin halides to form insoluble tributyltin fluoride, which can be removed by filtration.

  • Column Chromatography: While standard silica gel chromatography can be effective, the non-polar nature of tin byproducts can lead to co-elution with the desired product. Using a less polar eluent system or a different stationary phase (e.g., alumina) might be necessary.

  • Specialized Scavengers: There are commercially available scavengers (e.g., thiol-functionalized silica) that can selectively bind to and remove tin residues.

Experimental Protocols & Visualizations

General Protocol for a Stille Coupling Reaction

• To a flame-dried flask under an inert atmosphere, add the aryl halide (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any additives (e.g., CuI, 5-10 mol%).

• Add the anhydrous solvent (e.g., THF, dioxane, or DMF).

• Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add N-methyl-4-(tributylstannyl)imidazole (1.1-1.2 eq.) via syringe.

• Heat the reaction to the desired temperature and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and proceed with the appropriate workup and purification procedure.

Visualizing the Stille Catalytic Cycle

The following diagram illustrates the key steps in the Stille coupling catalytic cycle.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Troubleshooting Flowchart

This flowchart provides a logical sequence for diagnosing and resolving common issues.

Caption: A step-by-step guide to troubleshooting failed reactions.

Summary of Key Reaction Parameters

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/Ligand	Provides the active Pd(0) species to initiate the catalytic cycle.[4]
Ligand	Phosphines (e.g., PPh₃, P(t-Bu)₃)	Stabilizes the palladium center and influences its reactivity.[8]
Solvent	Anhydrous THF, Dioxane, DMF	Aprotic solvents are generally preferred to avoid protodestannylation.
Temperature	Room Temp. to 80 °C	Dependent on the reactivity of the coupling partners.[8]
Additives	CuI, CuTC	Can accelerate the transmetalation step, especially for less reactive stannanes.[9][10]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the Pd(0) catalyst and degradation of the organostannane.[4]

References

• Still, W. C. "Stannylation/destannylation. New syntheses of carbonyl compounds via organotin intermediates." Journal of the American Chemical Society1977 , 99(14), 4836–4838. [Link]

• Wikipedia. Stille reaction. [Link]

• Still, W. C. "Stannylation/destannylation. New syntheses of carbonyl compounds via organotin intermediates." Journal of the American Chemical Society. [Link]

• Still, W. C. "Stannylation/destannylation. New syntheses of carbonyl compounds via organotin intermediates - Journal of the American Chemical Society (ACS Publications)." [Link]

• Chemistry LibreTexts. Stille Coupling. [Link]

• ResearchGate. Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13...[Link]

• Wang, Y., et al. "Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation." Chemical Communications2014 , 50(84), 12693-12696. [Link]

• ResearchGate. Highly Stereospecific Cross-Coupling Reactions of Anomeric Stannanes for the Synthesis of C-Aryl Glycosides | Request PDF. [Link]

• Fürstner, A., et al. "A versatile protocol for Stille–Migita cross coupling reactions." Chemical Communications2007 , (40), 4197-4199. [Link]

• Rlavie. CAS 446285-73-0|N-Methyl-4-(tributylstannyl)Imidazole. [Link]

• Scientific Laboratory Supplies (Ireland) Ltd. N-Methyl-4-(tributylstannyl)imidazole, 95%. [Link]

• PubChem. 1-Methyl-4-(tributylstannyl)-1H-imidazole. [Link]

• Organic Syntheses. Org. Synth. 2011, 88, 197. [Link]

• ResearchGate. A versatile protocol for Stille-Migita cross coupling reactions. [Link]

• Scientific Laboratory Supplies. N-Methyl-4-(tributylstannyl)imidazole, 95%. [Link]

• Nyulászi, L., et al. "Hydrolysis of imidazole-2-ylidenes." Journal of the American Chemical Society2011 , 133(7), 2134–2141. [Link]

• Bruice, T. C., & Schmir, G. L. "Hydroxyl Group and Imidazole Catalysis. The General Base Catalysis of Ester Hydrolysis by Imidazole and the Influence of a Neighboring Hydroxyl Group." Journal of the American Chemical Society1957 , 79(7), 1663–1667. [Link]

• Wikipedia. Organotin chemistry. [Link]

• Wikipedia. Tributyltin. [Link]

• Gelest, Inc. Introduction to Organotin Chemistry - and applications. [Link]

• Nicolaou, K. C., et al. "A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide | Request PDF." Angewandte Chemie International Edition2005 , 44(9), 1378-82. [Link]

• Nicolaou, K. C., et al. "A mild and selective method for the hydrolysis of esters with trimethyltin hydroxide." Angewandte Chemie International Edition2005 , 44(9), 1378-82. [Link]

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• 3. 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]
• 11. Organotin chemistry - Wikipedia [en.wikipedia.org]

Technical Support Center: Stabilization and Storage of N-Methyl-4-(tributylstannyl)imidazole

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Welcome to the technical support center for N-Methyl-4-(tributylstannyl)imidazole (Product No. 719501). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and effective use of this valuable organotin reagent. Here, we address common challenges and provide field-proven protocols to maintain reagent integrity.

Section 1: Frequently Asked Questions (FAQs)

This section directly answers the most common questions our team receives regarding the storage and handling of N-Methyl-4-(tributylstannyl)imidazole.

Q1: What are the primary signs of degradation for this compound?

A1: Degradation of N-Methyl-4-(tributylstannyl)imidazole typically manifests as a gradual loss of purity, which can compromise its effectiveness in coupling reactions like the Stille and Negishi reactions.[1] Visual signs are often unreliable. The most definitive evidence comes from analytical techniques. A common degradation pathway for organotin compounds is hydrolysis, which cleaves the carbon-tin bond.[2][3] You may observe the formation of dibutyltin or monobutyltin species as impurities in your analytical data (e.g., NMR or GC-MS).[4][5]

Q2: What is the recommended temperature for long-term storage?

A2: For long-term stability, the reagent should be stored at –20°C.[6][7] While short-term transportation at ambient temperature (2-3 weeks) is acceptable, prolonged storage at room temperature can accelerate degradation.[6] Some organostannanes are known to decompose over time even at ambient temperatures.[8]

Q3: Is this reagent sensitive to air or moisture?

A3: Yes. Like many organometallic reagents, N-Methyl-4-(tributylstannyl)imidazole is sensitive to moisture.[9] The tin-carbon bond is susceptible to hydrolysis, especially under acidic or extreme pH conditions.[3][10][11] Exposure to atmospheric moisture can lead to the formation of tin oxides and other byproducts. Therefore, it is critical to handle the reagent under an inert atmosphere (e.g., argon or dry nitrogen).[6]

Q4: How should I properly handle the vial to prevent contamination and degradation?

A4: Always allow the vial to warm to room temperature before opening it to prevent atmospheric moisture from condensing on the cold surfaces inside.[6] After dispensing the required amount, it is best practice to purge the vial headspace with a dry, inert gas like argon or nitrogen before securely sealing it.[6] Use clean, dry syringes and needles for transfers.

Q5: Is the compound light-sensitive?

A5: While many reagents are sensitive to light, significant photodegradation of tributyltin (TBT) compounds typically requires exposure to UV light.[3][10] However, as a general best practice for all valuable chemical reagents, it is recommended to store the vial in the dark or in its original opaque packaging to minimize light exposure.[6][7][12]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during the use of N-Methyl-4-(tributylstannyl)imidazole.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Low or no yield in Stille/Negishi coupling reaction.	1. Reagent Degradation: The most likely cause is the decomposition of the organostannane due to improper storage or handling (hydrolysis).	1. Verify Reagent Purity: Before use, especially if the reagent has been stored for a long time, check its purity via ¹H NMR or GC-MS. Look for signals corresponding to degradation products like dibutyltin or monobutyltin species.
2. Inactive Catalyst: The palladium catalyst may be oxidized or otherwise deactivated.	2. Use Fresh Catalyst: Ensure your palladium catalyst is active. If in doubt, use a fresh batch from a reliable source.
3. Reaction Conditions: Sub-optimal temperature, solvent, or reaction time.	3. Optimize Conditions: Review your reaction protocol. Ensure solvents are anhydrous and the system is thoroughly purged with an inert gas.
Inconsistent results between experiments.	1. Variable Reagent Quality: The reagent may be degrading over time, with each use exposing it to potential contaminants.	1. Aliquot the Reagent: Upon receiving a new bottle, consider aliquoting it into smaller, single-use vials under an inert atmosphere. This minimizes repeated exposure of the main stock to the atmosphere.[7]
2. Cross-Contamination: Syringes or glassware may not be properly cleaned and dried.	2. Strict Handling Protocol: Implement a strict protocol for handling air- and moisture-sensitive reagents. Use oven-dried glassware and dedicated syringes.
Appearance of unexpected byproducts in reaction.	1. Protodestannylation: Presence of acidic protons in the reaction mixture can cleave the C-Sn bond, leading to N-methylimidazole.	1. Check Acidity of Substrates: Ensure all reaction components, including substrates and solvents, are free from acidic impurities. Use of a non-nucleophilic base may be necessary in some protocols.
2. Redistribution Reactions: In some cases, organotin species can undergo redistribution reactions, especially in certain solvents or with impurities present.[13]	2. Solvent Purity: Use high-purity, anhydrous solvents. If storing the reagent in solution, perform a small-scale stability test in the chosen solvent.

Section 3: Protocols for Stabilization and Quality Control

To ensure the longevity and reliability of your N-Methyl-4-(tributylstannyl)imidazole, follow these detailed protocols.

Protocol 3.1: Recommended Storage and Handling Workflow

This workflow minimizes the primary degradation risks: moisture, oxygen, and thermal stress.

Caption: Recommended workflow for receiving, storing, and handling the reagent.

Step-by-Step Procedure:

• Receipt and Inspection: Upon arrival, inspect the vial's cap and seal for any damage that might compromise its integrity. Log the certificate of analysis information and date of receipt.

• Initial Storage: Immediately place the sealed vial in a –20°C freezer, away from light.[6][7]

• Preparation for Use: a. Transfer the vial from the freezer to a desiccator at room temperature. b. Allow the vial to equilibrate to ambient temperature completely before opening (typically 30-60 minutes). This is a critical step to prevent moisture condensation.[6]

• Dispensing Reagent: a. Work under a positive pressure of dry argon or nitrogen in a glovebox or using a Schlenk line. b. Puncture the septum with a needle connected to the inert gas line. c. Use a clean, dry, gas-tight syringe to withdraw the desired volume of the liquid reagent.[14]

• Resealing and Storage: a. After dispensing, remove the syringe. b. Flush the vial's headspace with inert gas for 10-15 seconds. c. Securely close the cap and wrap the seal with Parafilm® for extra protection. d. Return the vial to the –20°C freezer.

Protocol 3.2: Quality Control via ¹H NMR Spectroscopy

Periodically assess the purity of the reagent, especially if you observe diminished performance. This protocol provides a quick check for major degradation.

Objective: To detect the presence of hydrolysis byproducts. The primary indicator of degradation will be the appearance of new signals in the NMR spectrum, particularly those corresponding to dibutyltin oxide or other destannylated species.

Procedure:

• Sample Preparation: Under an inert atmosphere, carefully withdraw a small aliquot (~5-10 µL) of N-Methyl-4-(tributylstannyl)imidazole.

• Dilution: Dissolve the aliquot in an appropriate deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube. Ensure the solvent is anhydrous.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Reference Spectrum: Compare the acquired spectrum to the reference spectrum for a pure sample. Key signals for the intact product include those for the imidazole ring protons, the N-methyl group, and the tributyltin moiety.

  • Signs of Degradation: Look for the appearance of broad signals characteristic of tin hydroxides or oxides. A shift in the integration ratios of the imidazole protons relative to the tributyltin protons can also indicate decomposition.

Section 4: Safety and Disposal

4.1 Handling Precautions N-Methyl-4-(tributylstannyl)imidazole is a toxic organotin compound.[1][15] It is harmful if swallowed or in contact with skin and causes skin and eye irritation.[15][16][17]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[14][16]

• Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical fume hood.[14][16]

• Contact: Avoid all personal contact, including inhalation of vapors.[14]

4.2 Spill and Disposal

• Spills: In case of a spill, absorb the material with an inert substance like sand or vermiculite.[14] Collect the residue and place it in a sealed, labeled container for disposal.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous waste. Do not allow the material to enter drains or waterways, as tributyltin compounds are very toxic to aquatic life.[16]

References

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• Tributyltin compounds (TBT). Miljøstyrelsen (Danish Environmental Protection Agency). Available at: [Link]

• ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds. NCBI - NIH. Available at: [Link]

• Tributyltin compounds (EHC 116, 1990). Inchem.org. Available at: [Link]

• Development of a method for the sampling and analysis of organotin compounds. CDC Stacks. Available at: [Link]

• Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. EPA. Available at: [Link]

• Analysis of organotin compounds. ALS global. Available at: [Link]

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• Key Concepts of Organometallic Compounds to Know for Organic Chemistry. Fiveable. Available at: [Link]

• Preparation of Tributyl(chloromethyl)stannane. Organic Syntheses Procedure. Available at: [Link]

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• Recovery of organotin compounds.Google Patents.

• A Review of Organotin Compounds: Chemistry and Applications. Lupine Publishers. Available at: [Link]

• Organotin chemistry. Wikipedia. Available at: [Link]

• Thermal stabilisation of poly(vinyl chloride) by organotin compounds. ResearchGate. Available at: [Link]

• Definition and Overview of Organometallic Compounds. Solubility of Things. Available at: [Link]

• Effect of Organotin on the Thermal Stability of Poly(Vinyl Chloride). Scientific.net. Available at: [Link]

• Effect of Organotin on the Thermal Stability of Poly(Vinyl Chloride). ResearchGate. Available at: [Link]

• Investigations on organotin compounds. XXII: Hydrolysis products of alkyltin trichlorides. ResearchGate. Available at: [Link]

• How to Store Reagents. University of Rochester, Department of Chemistry. Available at: [Link]

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• Chemical synthesis of the photoactivatable organotin derivative. ResearchGate. Available at: [Link]

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Technical Support Center: Scale-Up of Stille Couplings with N-Methyl-4-(tributylstannyl)imidazole

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of n-methyl-4-(tributylstannyl)imidazole, particularly focusing on the challenges encountered during reaction scale-up. Our goal is to synthesize technical accuracy with field-proven insights to ensure your success from the bench to the pilot plant.

The Stille reaction, which couples organostannanes with organic electrophiles, is a cornerstone of modern synthetic chemistry due to its remarkable functional group tolerance and the stability of its reagents.[1][2][3][4] However, scaling this reaction introduces significant challenges, primarily related to the toxicity and removal of organotin byproducts.[2][5] This guide is structured to address these critical issues head-on.

Section 1: Critical Safety & Handling (Q&A)

Safety is the paramount concern when working with organotin compounds. These protocols are non-negotiable, especially at larger scales where exposure risks are magnified.

Q: What are the primary hazards of n-methyl-4-(tributylstannyl)imidazole and its byproducts?

A: The primary hazard stems from the tributyltin (TBT) moiety. TBT compounds are acutely toxic and pose significant health and environmental risks.[6][7]

• Human Health: TBT compounds are potent skin and respiratory irritants.[8][9] Prolonged or high-level exposure can lead to systemic effects, including neurotoxicity, immunotoxicity (particularly damaging to the thymus), and endocrine disruption.[6][10] The Sigma-Aldrich safety data sheet for n-methyl-4-(tributylstannyl)imidazole classifies it as acutely toxic if swallowed, harmful in contact with skin, and suspected of damaging fertility or the unborn child.

• Environmental Hazard: TBT compounds are persistent environmental pollutants, extremely toxic to aquatic life, and prone to bioaccumulation in the food chain.[7][9] Strict waste disposal protocols are mandatory.

Q: What are the mandatory Personal Protective Equipment (PPE) and engineering controls for handling these materials at scale?

A: When moving beyond bench scale, reliance on PPE alone is insufficient. A multi-layered approach combining engineering controls and rigorous protocols is essential.

• Engineering Controls:

  • Containment: All transfers and reactions should be conducted in a closed system or within a properly functioning chemical fume hood or a ventilated enclosure. For kilogram-scale operations, dedicated reactors with sealed charging ports are the standard.

  • Ventilation: Ensure high air exchange rates to prevent vapor accumulation. Scrubber systems should be in place to treat off-gases from the reactor.

• Personal Protective Equipment (PPE):

  • Gloves: Use double-gloving with a combination of nitrile and neoprene or other chemically resistant gloves. Change gloves immediately upon suspected contact.

  • Eye Protection: Chemical splash goggles and a full-face shield are required.

  • Body Protection: A chemically resistant apron or full-body suit over a lab coat is necessary.

  • Respiratory Protection: For any operation with a risk of aerosol or vapor generation outside of a closed system, a powered air-purifying respirator (PAPR) or a supplied-air respirator should be used.

Section 2: Troubleshooting Guide: The Tin Removal Challenge

The removal of stoichiometric tributyltin byproducts (e.g., Bu₃SnX) to levels acceptable for active pharmaceutical ingredients (APIs) is the most common and significant scale-up challenge.[2][11]

Q: My product is contaminated with tributyltin residues after the reaction. What is the first-line purification strategy?

A: The most common lab-scale method is an aqueous potassium fluoride (KF) wash. The underlying principle is the high affinity between tin and fluoride, which drives the formation of tributyltin fluoride (Bu₃SnF), a poorly soluble solid that precipitates and can be physically separated.[12]

Troubleshooting & Optimization:

• Insufficient Precipitation: Ensure you are using a saturated or at least a 1M aqueous solution of KF. Multiple washes (2-3 times) are often necessary. Vigorous stirring for at least one hour per wash is recommended to ensure complete reaction.[11][12]

• Product Polarity: This method is most effective for non-polar to moderately polar products that are stable in the presence of water and reside in an organic solvent immiscible with water.

Q: I'm getting a persistent emulsion or a fine, difficult-to-filter precipitate during the aqueous KF wash. How do I resolve this at scale?

A: This is a very common issue, especially with complex reaction mixtures. The fine particulate of Bu₃SnF can stabilize emulsions, making phase separation nearly impossible.

Solution: Celite Filtration Instead of trying to separate the liquid phases in the presence of the solid, filter the entire biphasic mixture through a thick pad of Celite®.[12] The Celite will trap the solid precipitate, effectively breaking the emulsion. The filtrate can then be returned to a separatory funnel or reactor, where the aqueous and organic layers will now separate cleanly.[12]

Q: My product is water-soluble or highly polar, making aqueous workups with KF problematic. What is the superior alternative?

A: For water-soluble or highly polar products, avoiding an aqueous workup is critical to prevent yield loss. The best-in-class method is direct purification by flash chromatography using a modified stationary phase.

Solution: Modified Stationary Phase Chromatography A highly effective, scalable, and robust method is to use a stationary phase composed of 10% w/w anhydrous potassium carbonate (K₂CO₃) in silica gel .[11][12] This method has been shown to reduce organotin impurities to levels below 15 ppm in a single chromatographic step.[11][12] A similar approach using 10% KF on silica is also effective.[11]

• Causality: The basic nature of the K₂CO₃-modified silica promotes strong retention of the slightly acidic organotin halides and other tin byproducts, allowing the desired product to elute cleanly.

Q: I need to reduce tin levels to <10 ppm for a cGMP API synthesis. Is a KF wash sufficient?

A: In our experience, no. While an aqueous KF wash is excellent for bulk removal, it rarely achieves the ultra-low levels required for APIs. Residual tin can often remain in the low hundreds of ppm. For achieving final API specifications, chromatography on K₂CO₃/silica is the most reliable and validated method.[11][12] It is often used as a final polishing step after an initial bulk removal of tin.

Section 3: FAQs for Reaction Optimization & Scale-Up

Q: My reaction is sluggish or incomplete. What parameters should I investigate?

A: Several factors can lead to a slow or stalled Stille coupling. The mechanism involves oxidative addition, transmetalation, and reductive elimination, and any of these steps can be rate-limiting.[1][3][13]

• Catalyst and Ligands: The choice of palladium catalyst and supporting ligands is critical. While Pd(PPh₃)₄ is common, electron-rich, bulky phosphine ligands or N-heterocyclic carbenes can significantly accelerate the reaction, especially for less reactive electrophiles like aryl chlorides.[4] Ligands with low donicity, such as triphenylarsine (AsPh₃) or tri(2-furyl)phosphine, have been shown to cause dramatic rate accelerations.[14][15]

• Additives: The addition of a stoichiometric or co-catalytic amount of copper(I) iodide (CuI) can increase the reaction rate by orders of magnitude.[14][16] The copper co-catalyst is believed to facilitate the transmetalation step. Lithium chloride (LiCl) is also frequently used to accelerate the oxidative addition step.[13]

• Temperature: Stille couplings often require elevated temperatures (e.g., 80-100 °C in DMF or dioxane).[16][17] Ensure your heating is uniform and accurately controlled, as localized overheating can lead to catalyst decomposition.

• Solvent and Degassing: Ensure your solvent is anhydrous and thoroughly degassed. Oxygen can oxidize the Pd(0) catalyst, rendering it inactive. A proper nitrogen or argon sparge is crucial before heating the reaction.

Q: I'm observing significant homocoupling of the stannane reagent. How can I minimize this side reaction?

A: Homocoupling (R-Sn + R-Sn → R-R) is a known side reaction in Stille couplings and can occur through several mechanisms.[3][5] It is often promoted by conditions that disfavor the desired cross-coupling pathway.

• Optimize Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the organostannane. A large excess can favor homocoupling.

• Control Temperature: Running the reaction at the lowest effective temperature can often minimize side reactions.

• Oxygen Exclusion: Rigorous exclusion of oxygen is critical, as oxygen can promote oxidative homocoupling pathways.

• Catalyst Choice: Some catalyst/ligand combinations are more prone to promoting homocoupling than others. If the problem persists, screen alternative ligands.

Q: What are the key considerations when transitioning from a 1g lab-scale reaction to a 1kg+ scale?

A: Scaling up a reaction by a factor of 1000x is not a linear process. Heat transfer, mass transfer, and safety considerations become dominant.

Parameter	Lab-Scale (1-10 g)	Pilot/Production Scale (1 kg+)	Rationale for Change
Heat Transfer	Heating mantle or oil bath. Rapid heating/cooling.	Jacketed reactor with thermal fluid.	Surface area-to-volume ratio decreases dramatically with scale. Efficient heat transfer is critical to maintain target temperature and prevent thermal runaways.
Agitation	Magnetic stir bar.	Overhead mechanical stirrer (e.g., impeller, pitched-blade turbine).	Effective mixing is required to ensure homogeneity, prevent localized "hot spots," and keep solids (catalyst, reagents) suspended.
Reagent Addition	All at once or via syringe.	Controlled addition via pump over a set period.	For exothermic reactions, controlled addition is essential for managing the heat load and maintaining a safe operating temperature.
Catalyst Loading	Typically 1-5 mol%.	Often reduced to 0.1-0.5 mol%.	Catalyst cost is a major factor at scale. Optimization studies are performed to find the lowest effective catalyst loading without sacrificing reaction time or yield.
Solvent Volume	High dilution (0.1-0.05 M).	Higher concentration (0.5-1.0 M).	Minimizing solvent usage reduces cost, improves reactor throughput, and lessens the environmental burden of waste disposal.
Work-up	Separatory funnel, KF wash.	Jacketed reactor, phase-split, filtration.	Large-scale liquid-liquid extractions are done in the reactor itself. Filtration of Bu₃SnF may require a filter press or Nutsche filter.
Purification	Flash column chromatography.	Large-scale column chromatography or crystallization.	Crystallization is often the preferred method for API purification at scale due to cost and efficiency. Chromatography is used when crystallization is not feasible.[18]

Section 4: Protocols & Data

Protocol 1: General Procedure for Stille Coupling (Lab-Scale)

This protocol describes a typical Stille coupling between n-methyl-4-(tributylstannyl)imidazole and an aryl bromide.

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a condenser, magnetic stir bar, and nitrogen inlet, add the aryl bromide (1.0 eq), Pd₂(dba)₃ (0.01 eq), and triphenylarsine (AsPh₃, 0.04 eq).

• Degassing: Seal the flask and evacuate and backfill with nitrogen three times.

• Solvent & Reagent Addition: Add anhydrous, degassed DMF (to make a ~0.1 M solution). Begin stirring and add n-methyl-4-(tributylstannyl)imidazole (1.1 eq) via syringe.

• Reaction: Heat the mixture to 90 °C and monitor the reaction progress by TLC or LC-MS.

• Cooling & Quenching: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate.

• Work-up: Transfer the mixture to a separatory funnel and proceed with an aqueous KF wash or prepare for direct chromatographic purification as described below.

Protocol 2: High-Efficiency Organotin Removal via K₂CO₃/Silica Chromatography

This is the recommended procedure for achieving API-level purity.

• Prepare the Stationary Phase: Create a slurry of silica gel in your chosen eluent. Add finely powdered, anhydrous K₂CO₃ (10% of the silica weight) to the slurry and mix thoroughly.

• Pack the Column: Pack a chromatography column with the K₂CO₃/silica slurry.

• Sample Preparation: After the reaction, concentrate the diluted reaction mixture under reduced pressure to remove the bulk of the solvent. Adsorb the resulting crude oil onto a small amount of silica gel.

• Loading & Elution: Dry-load the adsorbed sample onto the top of the prepared column. Elute with an appropriate solvent system (e.g., hexanes/ethyl acetate or DCM/methanol), collecting fractions.

• Analysis: Analyze the fractions by TLC or LC-MS to identify those containing the pure product, which should be free of tin byproducts.

Section 5: Workflow Visualization

The following diagram provides a decision-making workflow for selecting the appropriate purification strategy after a Stille coupling reaction.

Caption: Decision workflow for organotin purification.

References

• SHANDONG LOOK CHEMICAL. (2020, September 14). An efficient method for removing organotin impurities. [Link]

• OpenOChem Learn. Stille Coupling. [Link]

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• Myers, A. The Stille Reaction. Chem 115, Harvard University. [Link]

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• Chemical Communications (RSC Publishing). Ligand effects on the stereochemistry of Stille couplings, as manifested in reactions of Z-alkenyl halides. [Link]

• PubMed. [Tributyltin compounds--the substances noxious to health]. [Link]

• Wikipedia. Tributyltin. [Link]

• ResearchGate. A Practical Method for the Disposal of Organotin Residues from Reaction Mixtures. [Link]

• Google Patents. JPH029890A - Method for removing organotin compound.

• University of Windsor. The Mechanisms of the Stille Reaction. [Link]

• Organic Syntheses. (2011). Org. Synth. 2011, 88, 197. [Link]

• RSC Publishing. (2017, February 21). Tetraalkynylstannanes in the Stille cross coupling reaction: a new effective approach to arylalkynes. [Link]

• Pharmaceutical Technology. API Purification. [Link]

• Collaborative for Health & Environment. Tributyltin. [Link]

• International Scientific Organization. An Overview on Toxicity of Tributyltin. [Link]

• SciSpace. New perspectives in the cross-coupling reactions of organostannanes. [Link]

• Oregon Department of Human Services. TRIBUTYLTIN (TBT). [Link]

• Scientific Laboratory Supplies. N-Methyl-4-(tributylstannyl)imidazole, 95%. [Link]

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• ResearchGate. Magnetically Recoverable Pd/Fe3O4-Catalyzed Stille Cross-Coupling Reaction of Organostannanes with Aryl Bromides. [Link]

• ACS Publications. (2024, November 15). From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• YouTube. (2025, October 26). Stille Coupling/Intramolecular Diels-Alder Reaction/GATE 2018| Problem Solved. [Link]

• ResearchGate. Stille Reaction: An Important Tool in the Synthesis of Complex Natural Products. [Link]

• Chemsrc. N-Methyl-4-(tributylstannyl)imidazole | CAS#:446285-73-0. [Link]

• Fisher Scientific. Sigma Aldrich N-Methyl-4-(Tributylstannyl)Imidazole 1 g. [Link]

• Scientific Laboratory Supplies (Ireland) Ltd. N-Methyl-4-(tributylstannyl)imidazole, 95%. [Link]

• ResearchGate. Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13.... [Link]

• PMC - NIH. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Imidazole Coupling: Boronic Acids vs. Stannanes

For researchers and professionals in medicinal chemistry and drug development, the construction of N-aryl imidazoles is a foundational step in the synthesis of countless biologically active compounds.[1][2][3] These motifs are central to tyrosine kinase inhibitors, serotonin receptor antagonists, and anti-inflammatory agents.[1][2] The choice of synthetic methodology is therefore critical, directly impacting yield, purity, scalability, and safety.

Among the most powerful tools for forging the crucial C-N bond are palladium-catalyzed cross-coupling reactions. This guide provides an in-depth, objective comparison of two leading methods: the Suzuki-Miyaura coupling, utilizing boronic acids, and the Stille coupling, which employs organostannanes (stannanes). We will dissect the mechanistic nuances, compare performance based on experimental evidence, and provide practical protocols to guide your selection of the optimal strategy for your specific target.

The Contenders: A High-Level Overview

At first glance, both Suzuki and Stille couplings appear similar: they couple an organometallic reagent with an organohalide using a palladium catalyst. However, the nature of the organometallic partner—boron versus tin—creates significant divergences in reaction behavior, scope, and practical application.

Feature	Suzuki-Miyaura Coupling (Boronic Acids)	Stille Coupling (Stannanes)
Organometallic Reagent	Organoboron (boronic acids, esters)	Organotin (stannanes)
Toxicity of Reagents	Low toxicity, considered "greener".[4][5]	High toxicity of organotin compounds is a major concern.[5][6][7][8][9]
Byproducts & Purification	Borates, generally water-soluble and easily removed.[10]	Organotin halides, often difficult to separate from the product.[10][11][12]
Reaction Conditions	Typically requires a base for activation.	Often proceeds under neutral or milder conditions, no base required.[10]
Functional Group Tolerance	Good, but can be sensitive to base-labile groups.[4]	Excellent, tolerates a wide range of functional groups.[10][11][13][14]
Atom Economy	Generally considered superior to Stille.[15]	Poor, due to high molecular weight of tin byproducts.[16]
Reagent Availability	Vast commercial availability of diverse structures.[12]	Many reagents need to be synthesized in-house.[12]

Mechanism Deep Dive: The "Why" Behind the Reaction

Understanding the catalytic cycles is key to troubleshooting and optimizing these reactions. While both involve the classic steps of oxidative addition, transmetalation, and reductive elimination, the critical difference lies in the transmetalation step.

Suzuki-Miyaura Coupling: The Boronate Pathway

The Suzuki coupling requires the activation of the boronic acid by a base.[4] This forms a more nucleophilic "ate" complex (a boronate), which is the active species that transfers its organic group to the palladium center. This necessity for a base is a double-edged sword: it is essential for the reaction to proceed but can also introduce complications with base-sensitive functional groups.

Caption: Catalytic cycle for the Stille N-arylation of imidazoles.

Performance in the Field: A Data-Driven Comparison

While mechanistic theory is instructive, performance in the lab is the ultimate arbiter. Direct comparisons on identical substrates reveal the practical trade-offs. A study on the functionalization of diazocines provides excellent insight that can be extrapolated to imidazole systems. [17]

Electrophile	Coupling Partner	Suzuki Yield	Stille Yield	Key Takeaway
4-Bromoanisole (Electron-rich)	Diazocine-B(OH)₂ / SnBu₃	95%	90%	Both methods are highly effective for simple, electron-rich aryl halides. [17]
1-Bromo-4-nitrobenzene (Electron-deficient)	Diazocine-B(OH)₂ / SnBu₃	80%	89%	Both methods perform well with electron-deficient partners. [17]
4-Bromobenzaldehyde (Coordinating group)	Diazocine-B(OH)₂ / SnBu₃	59%	80%	Stille shows a clear advantage with substrates containing coordinating heteroatoms. [17]

| 2-Bromothiophene (Heterocycle) | Diazocine-B(OH)₂ / SnBu₃ | 66% | 94% | Stille often provides superior yields for coupling heterocyclic partners. [17]|

This data highlights a critical field-proven insight: while Suzuki coupling is often the first choice due to its "green" credentials, Stille coupling frequently outperforms it for more complex substrates, particularly those containing coordinating functional groups or certain heterocycles. [17]The milder, base-free conditions of the Stille reaction prevent catalyst inhibition and side reactions that can plague the Suzuki process in these specific cases.

Practical Considerations & Causality

The Toxicity Dilemma

The primary drawback of the Stille coupling is the severe toxicity of organotin compounds. [6][11]Tributyltin derivatives, for example, are known endocrine disruptors and are toxic to aquatic life. [7][8][9][18]This necessitates stringent handling protocols and poses significant challenges for waste disposal and final product purification, especially in a pharmaceutical context where residual tin levels are strictly regulated. Boronic acids and their byproducts are, by comparison, remarkably benign. [4][19]

The Purification Challenge

Post-reaction workup is often simpler for Suzuki reactions. The boric acid byproducts are typically water-soluble and can be removed with a simple aqueous wash. [10]In contrast, organotin halides from Stille couplings are often nonpolar and can be difficult to separate from the desired product, frequently requiring specific workup procedures or multiple chromatographic purifications. [11][12]

A Note on Imidazole's Inhibitory Effect

Researchers should be aware that imidazoles themselves can act as ligands and inhibit the in situ formation of the active Pd(0) catalyst. [1][20]A proven technique to overcome this is to pre-heat the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand in the solvent before adding the imidazole substrate. [1][20]This ensures the formation of the catalytically active complex, dramatically improving reaction efficacy.

Field-Validated Experimental Protocols

The following protocols are generalized but robust starting points for the N-arylation of a generic imidazole with an aryl bromide.

Protocol 1: Suzuki-Miyaura N-Arylation of Imidazole

This protocol is adapted from established methods for the N-arylation of azoles.

Rationale: The use of a palladium catalyst with a suitable ligand is standard for Suzuki couplings. [4]A base like Cs₂CO₃ or K₃PO₄ is required to activate the boronic acid for transmetalation. Dioxane or toluene are common solvents that perform well at the required temperatures.

Step-by-Step Methodology:

• Catalyst Pre-activation: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine Pd₂(dba)₃ (0.02 mmol, 1 mol%) and a suitable phosphine ligand (e.g., XPhos, 0.08 mmol, 4 mol%) in anhydrous dioxane (5 mL).

• Stir the mixture at 80 °C for 15 minutes. This pre-formation of the active catalyst is crucial to avoid inhibition by the imidazole substrate. [1][20]3. Reaction Assembly: To the flask, add the aryl boronic acid (2.4 mmol, 1.2 equiv), the imidazole (2.0 mmol, 1.0 equiv), and finely ground Cs₂CO₃ (4.0 mmol, 2.0 equiv).

• Reaction Execution: Heat the reaction mixture to 100-110 °C and stir vigorously for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate (20 mL). Filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL). The aqueous washes help remove the borate byproducts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Caption: Experimental workflow for Suzuki-Miyaura imidazole coupling.

Protocol 2: Stille N-Arylation of Imidazole

This protocol leverages the base-free nature of the Stille coupling.

Rationale: Stille couplings are often run under neutral conditions. [11]The choice of a non-polar aprotic solvent like toluene or DMF is typical. No base is required, simplifying the reaction setup and broadening functional group compatibility.

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the imidazole (2.0 mmol, 1.0 equiv), the aryl stannane (2.2 mmol, 1.1 equiv), Pd(PPh₃)₄ (0.1 mmol, 5 mol%), and anhydrous toluene (10 mL).

• Reaction Execution: Heat the reaction mixture to 110 °C and stir vigorously for 6-18 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and dilute with diethyl ether (20 mL).

• To remove the tin byproducts, wash the solution with a saturated aqueous solution of KF (3 x 15 mL), stirring each wash vigorously for 30 minutes. The fluoride ions precipitate the tin as insoluble tin fluorides, which can be filtered off.

• Filter the mixture through a pad of celite.

• Wash the filtrate with brine (15 mL), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Caption: Experimental workflow for Stille imidazole coupling.

Conclusion and Recommendation

The choice between boronic acids and stannanes for imidazole coupling is not a matter of one being universally superior, but rather of selecting the right tool for the specific synthetic challenge.

• Choose Suzuki-Miyaura coupling (Boronic Acids) as your default method. The low toxicity, high reagent availability, favorable atom economy, and straightforward purification make it the preferred choice for high-throughput synthesis and large-scale applications, especially in pharmaceutical development. [4][5]

• Choose Stille coupling (Stannanes) when you encounter specific challenges. If your substrate contains base-sensitive functional groups, if you are coupling complex or coordinating heterocycles, or if the Suzuki coupling is providing low yields, the Stille reaction is a powerful and highly reliable alternative. [14][17]Be prepared, however, to implement stringent safety protocols and a more demanding purification strategy to manage the toxic organotin reagents and byproducts. [11][12] By understanding the underlying mechanisms and practical trade-offs, researchers can make informed decisions, optimizing their synthetic routes to access complex N-aryl imidazole targets with greater efficiency and success.

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• ResearchGate. (n.d.). N‐Arylation of Imidazoles: An Overview | Request PDF. [Link]

• Chemical.AI. (2024). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Link]

• Chen, Y., et al. (2021). Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions. Molecules. [Link]

• Goksu, H., et al. (2020). Synthesis of N-Aryl Imidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• ResearchGate. (2022). Comparison of reactivity of different boron reagents. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Chemical Properties and Applications of Boronic Acids. [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for N‐arylation of imidazole. [Link]

• ResearchGate. (n.d.). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles | Request PDF. [Link]

• Dorgan, C. A., et al. (2006). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). (PDF) New perspectives in the cross-coupling reactions of organostannanes. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Cherney, A. H., & Reisman, S. E. (2015). Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds. Chemical Reviews. [Link]

• Wikipedia. (n.d.). Atom economy. [Link]

• Mousseau, J. J., & Charette, A. B. (2016). Ni-catalyzed Cross-coupling of Redox-Active Esters with Boronic Acids. PMC. [Link]

• RSC Publishing. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• Farina, V. (n.d.). The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Stanforth, S. P. (n.d.). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. [Link]

• Bellina, F., et al. (2007). Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. PubMed. [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2025). Atom Economy Green Synthesis in Organic Chemistry. [Link]

• Bellina, F., & Rossi, R. (2012). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Dicks, A. P., & Hent, A. (2015). Atom Economy and Reaction Mass Efficiency. In Green Chemistry Metrics. Springer. [Link]

• ChemRxiv. (n.d.). The catalytic mechanism of the Suzuki-Miyaura reaction. [Link]

• ResearchGate. (n.d.). Suzuki−Miyaura Cross-Coupling Reactions Mediated by Palladium/Imidazolium Salt Systems | Request PDF. [Link]

• ResearchGate. (n.d.). Cross-coupling Reactions of Organoboranes: An Easy Method for C–C Bonding | Request PDF. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. biomedres.us [biomedres.us]
• 4. Suzuki Coupling [organic-chemistry.org]
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A Senior Application Scientist's Guide to the Purity Validation of N-Methyl-4-(tributylstannyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of N-Methyl-4-(tributylstannyl)imidazole in Modern Synthesis

N-Methyl-4-(tributylstannyl)imidazole is a cornerstone organotin reagent, indispensable for the introduction of the N-methyl-4-imidazolyl moiety in a variety of complex organic molecules, particularly in the pharmaceutical industry.[1][2] Its primary application lies in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction, where it serves as a robust and versatile coupling partner.[3] The stability of organostannanes to air and moisture, coupled with their tolerance of a wide array of functional groups, often makes them the reagents of choice for intricate synthetic routes.[3]

However, the utility of n-methyl-4-(tributylstannyl)imidazole is intrinsically linked to its purity. The presence of impurities can have profound consequences, leading to unpredictable reaction yields, the formation of difficult-to-remove byproducts, and in the context of drug development, the introduction of potentially toxic entities. This guide provides an in-depth, field-proven comparison of methodologies for the validation of n-methyl-4-(tributylstannyl)imidazole purity, alongside a critical evaluation of its performance against alternative synthetic strategies.

I. The Synthetic Landscape and Anticipated Impurities

A thorough understanding of the synthetic origins of n-methyl-4-(tributylstannyl)imidazole is paramount to anticipating and identifying potential impurities. A common synthetic route involves the deprotonation of a suitable N-methylimidazole precursor followed by quenching with a tributyltin electrophile, or a metal-halogen exchange followed by stannylation. A plausible synthesis is the reaction of 4-iodo-1-methylimidazole with tributyltin hydride.

Based on these synthetic pathways, a range of potential impurities should be considered during purity validation:

• Unreacted Starting Materials: Residual 4-iodo-1-methylimidazole or 1-methylimidazole.

• Reagent-Derived Impurities: Hexabutylditin, tributyltin chloride, and other organotin species.

• Byproducts of the Reaction: Homocoupled products and products arising from side reactions.

• Degradation Products: Hydrolysis of the carbon-tin bond can lead to the formation of (tributylstannyl)oxane and des-stannylated N-methylimidazole.

II. A Multi-Faceted Approach to Purity Validation

No single analytical technique is sufficient for the comprehensive purity assessment of n-methyl-4-(tributylstannyl)imidazole. A holistic and self-validating system relies on the synergistic use of spectroscopic and chromatographic methods.

Figure 1: A comprehensive workflow for the purity validation of n-methyl-4-(tributylstannyl)imidazole, integrating both spectroscopic and chromatographic techniques for a robust assessment.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful tool for the definitive structural confirmation and purity assessment of n-methyl-4-(tributylstannyl)imidazole. A combination of ¹H, ¹³C, and ¹¹⁹Sn NMR provides a detailed picture of the molecule's integrity and the presence of impurities.

¹H NMR Spectroscopy: This provides a quantitative measure of proton environments within the molecule. For a pure sample, one would expect to see characteristic signals for the N-methyl group, the imidazole ring protons, and the protons of the tributyl groups. Integration of these signals should correspond to the expected proton ratios. The presence of unreacted starting materials or other proton-containing impurities will be readily apparent as additional signals.

¹³C NMR Spectroscopy: This technique is crucial for confirming the carbon skeleton of the molecule. The number of signals and their chemical shifts should align with the expected structure. The presence of additional signals can indicate carbon-containing impurities.

¹¹⁹Sn NMR Spectroscopy: As a spin-1/2 nucleus with a natural abundance of 8.59%, ¹¹⁹Sn NMR is a highly diagnostic tool for organotin compounds. The chemical shift of the tin atom is very sensitive to its coordination environment. A pure sample of n-methyl-4-(tributylstannyl)imidazole should exhibit a single, sharp resonance in the ¹¹⁹Sn NMR spectrum. The presence of other organotin species, such as hexabutylditin or tributyltin chloride, will result in distinct signals at different chemical shifts.

Table 1: Representative NMR Data for N-Methyl-4-(tributylstannyl)imidazole (in CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~7.45	s	H-2 (imidazole)
~6.80	s	H-5 (imidazole)
~3.65	s	N-CH₃
~1.45-1.60	m	Sn-(CH₂-CH₂ -CH₂-CH₃)₃
~1.25-1.40	m	Sn-(CH₂-CH₂-CH₂ -CH₃)₃
~1.00-1.15	m	Sn-(CH₂ -CH₂-CH₂-CH₃)₃
~0.85-0.95	t	Sn-(CH₂-CH₂-CH₂-CH₃ )₃
¹³C	~140	C-2 (imidazole)
~130	C-4 (imidazole)
~125	C-5 (imidazole)
~35	N-CH₃
~29	Sn-(CH₂-CH₂ -CH₂-CH₃)₃
~27	Sn-(CH₂-CH₂-CH₂ -CH₃)₃
~14	Sn-(CH₂-CH₂-CH₂-CH₃ )₃
~10	Sn-(CH₂ -CH₂-CH₂-CH₃)₃
¹¹⁹Sn	~ -10 to -20	SnBu₃

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Experimental Protocol: NMR Sample Preparation

• Accurately weigh approximately 10-20 mg of the synthesized n-methyl-4-(tributylstannyl)imidazole into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Cap the NMR tube and gently agitate until the sample is fully dissolved.

• Acquire ¹H, ¹³C, and ¹¹⁹Sn NMR spectra on a calibrated spectrometer. For ¹¹⁹Sn NMR, a longer acquisition time may be necessary due to the lower gyromagnetic ratio of the tin nucleus.

B. Mass Spectrometry (MS): Unambiguous Molecular Weight and Fragmentation Analysis

Mass spectrometry provides crucial information about the molecular weight of the target compound and its fragmentation pattern, which can be used to confirm its identity and detect impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly well-suited for the analysis of volatile and thermally stable organotin compounds.

Expected Fragmentation Pattern:

Under electron ionization (EI), n-methyl-4-(tributylstannyl)imidazole is expected to fragment through characteristic losses of butyl radicals and other moieties. The isotopic pattern of tin (with several major isotopes) provides a unique signature for tin-containing fragments. Key fragments would include:

• [M - C₄H₉]⁺: Loss of a butyl radical.

• [Sn(C₄H₉)₂]⁺: Dibutyltin cation.

• [Sn(C₄H₉)]⁺: Monobutyltin cation.

• Fragments corresponding to the N-methylimidazole moiety.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Source Temperature: 230 °C.

C. High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity Assessment

HPLC is a powerful technique for separating and quantifying the components of a mixture.[4][5] For organotin compounds, reversed-phase HPLC with UV or mass spectrometric detection is commonly employed.[6][7][8] This method is particularly useful for identifying non-volatile impurities and degradation products.

Figure 2: A schematic diagram of a typical HPLC workflow for the analysis of n-methyl-4-(tributylstannyl)imidazole.

Experimental Protocol: HPLC-UV/MS Analysis

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 80:20 v/v) with 0.1% formic acid. Filter and degas the mobile phase before use.

• Sample Preparation: Prepare a solution of the sample in the mobile phase at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm or ESI-MS in positive ion mode.

• Data Analysis: The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

III. Comparative Analysis: N-Methyl-4-(tributylstannyl)imidazole vs. Alternative Reagents

While the Stille coupling using n-methyl-4-(tributylstannyl)imidazole is a powerful transformation, concerns over the toxicity of organotin compounds have driven the development of alternative methods.[9] The most prominent alternative is the Suzuki-Miyaura coupling, which utilizes generally less toxic and more environmentally benign organoboron reagents.[9]

Table 2: Performance Comparison of Stille vs. Suzuki Coupling for the Synthesis of a Model 4-Aryl-N-methylimidazole

Feature	Stille Coupling (N-Methyl-4-(tributylstannyl)imidazole)	Suzuki Coupling (N-Methyl-4-(boronic acid)imidazole)
Organometallic Reagent	N-Methyl-4-(tributylstannyl)imidazole	N-Methyl-4-imidazoleboronic acid or its pinacol ester
Typical Yields	Generally good to excellent (80-95%)[10]	Can be variable, often good to excellent (70-90%)[11][12]
Functional Group Tolerance	Excellent, tolerates a wide range of functional groups.[3]	Good, but can be sensitive to strong bases.[9]
Reaction Conditions	Typically neutral or mildly basic.[3]	Requires a base for activation of the boronic acid.[9]
Byproduct Removal	Can be challenging due to the lipophilic nature of tin byproducts.	Generally easier as boronic acid byproducts are often water-soluble.
Toxicity	High toxicity of organotin reagents and byproducts.[3]	Low toxicity of organoboron reagents and byproducts.[9]

Causality Behind Experimental Choices:

The choice between a Stille and a Suzuki coupling is often dictated by the specific requirements of the synthesis.

• When to Choose N-Methyl-4-(tributylstannyl)imidazole (Stille Coupling):

  • Presence of Base-Sensitive Functional Groups: The typically neutral conditions of the Stille reaction make it ideal for substrates that are incompatible with the basic conditions required for Suzuki couplings.

  • Complex Substrates with Coordinating Heteroatoms: Organostannanes can be less prone to deactivation of the palladium catalyst by coordinating functional groups compared to organoborons.

  • Established and Robust Procedures: For many complex targets, Stille couplings are well-established and highly reliable.

• When to Choose an N-Methyl-4-imidazoleboronic Acid Derivative (Suzuki Coupling):

  • Green Chemistry and Safety Concerns: The significantly lower toxicity of boron compounds makes the Suzuki coupling a more environmentally friendly and safer option, a critical consideration in industrial and pharmaceutical settings.

  • Ease of Purification: The more polar nature of boron-containing byproducts simplifies purification, which can be a major advantage in large-scale synthesis.

  • Commercial Availability of Diverse Boronic Acids: A vast library of boronic acids is commercially available, facilitating rapid exploration of structure-activity relationships.

IV. Conclusion: A Holistic and Informed Approach to Purity and Synthetic Strategy

The purity of n-methyl-4-(tributylstannyl)imidazole is not merely a quality control metric; it is a critical determinant of its performance in synthesis. A multi-technique approach, combining the structural insights of NMR spectroscopy, the molecular weight confirmation of mass spectrometry, and the quantitative power of HPLC, provides a robust and self-validating system for purity assessment.

While n-methyl-4-(tributylstannyl)imidazole remains a powerful and often indispensable reagent, a judicious consideration of its toxicological profile and the challenges associated with byproduct removal is essential. The Suzuki coupling presents a compelling alternative, particularly when environmental and safety considerations are paramount. The ultimate choice of synthetic strategy should be guided by a thorough evaluation of the specific substrate, the desired outcome, and the broader context of the research or development program. This guide provides the foundational knowledge and practical protocols to empower researchers to make informed decisions regarding the validation and application of this important synthetic building block.

V. References

• Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS. (2024). Speciation.net. [Link]

• Development of a method for the sampling and analysis of organotin compounds. (n.d.). CDC Stacks. [Link]

• A Comparison of GC-ICP-MS and HPLC-ICP-MS for the Analysis of Organotin Compounds. (n.d.). Agilent. [Link]

• Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. (2002). EPA. [Link]

• TOXICOLOGICAL PROFILE FOR TIN AND TIN COMPOUNDS. (2005). Agency for Toxic Substances and Disease Registry. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2013). NIH Public Access. [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free in. (2021). ResearchGate. [Link]

• Stille reaction. (n.d.). Wikipedia. [Link]

• Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. (2023). RSC Publishing. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• N-Methyl-4-(tributylstannyl)imidazole. (n.d.). PubChem. [Link]

• CN103086978A - 1-methylimidazole preparation method. (n.d.). Google Patents.

• US4803281A - Preparation of 4-methylimidazole. (n.d.). Google Patents.

• Recent advances in the synthesis of imidazoles. (2020). Organic & Biomolecular Chemistry. [Link]

• Imidazole synthesis by transition metal free, base-mediated deaminative coupling of benzylamines and nitriles. (2017). Chemical Communications. [Link]

• N-Methyl-4-(tributylstannyl)imidazole, 95%. (n.d.). Scientific Laboratory Supplies. [Link]

• N-Methyl-4-(tributylstannyl)imidazole, 95%. (n.d.). Scientific Laboratory Supplies (Ireland) Ltd. [Link]

• N-methyl-4-(tributylstannyl)imidazole. (n.d.). Sunway Pharm Ltd. [Link]

• N-Methyl-4-(tributylstannyl)imidazole. (n.d.). Chemsrc. [Link]

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• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Fast, greener and scalable direct coupling of organolithium compounds with no additional solvents - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

A Technical Guide to the Mechanistic Nuances of N-Methyl-4-(tributylstannyl)imidazole in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the Stille cross-coupling reaction remains a cornerstone for the formation of carbon-carbon bonds, prized for its tolerance of a wide array of functional groups.[1][2] Among the diverse organostannane reagents employed in this reaction, N-methyl-4-(tributylstannyl)imidazole has emerged as a valuable building block for the introduction of the N-methylimidazol-4-yl moiety, a scaffold present in numerous biologically active molecules.[3] This guide provides an in-depth analysis of the mechanistic intricacies of reactions involving N-methyl-4-(tributylstannyl)imidazole, offering a comparative perspective against alternative organostannanes and furnishing detailed experimental protocols to empower researchers in their synthetic endeavors.

The N-Methylimidazole Moiety: A Privileged Scaffold

The imidazole ring is a fundamental component of many natural products and pharmaceuticals.[3] The N-methylated imidazole, in particular, is a key feature in compounds exhibiting a range of biological activities, including antifungal, antiviral, and kinase inhibitory properties. The ability to efficiently and selectively introduce this moiety into complex molecular architectures is therefore of significant interest in drug discovery and development.[4] N-methyl-4-(tributylstannyl)imidazole serves as a stable, readily available, and effective reagent for this purpose through palladium-catalyzed cross-coupling reactions.

Mechanistic Deep Dive: The Stille Catalytic Cycle

The generally accepted mechanism for the Stille reaction is a catalytic cycle involving a palladium center that orchestrates the coupling of the organostannane and an organic electrophile.[1][2] This cycle can be broken down into three key elementary steps: oxidative addition, transmetalation, and reductive elimination. Understanding the nuances of each step is critical to optimizing reaction conditions and achieving desired outcomes.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Oxidative Addition

The catalytic cycle is initiated by the oxidative addition of an organic electrophile (typically an aryl, vinyl, or acyl halide or triflate) to a palladium(0) complex. This step involves the insertion of the palladium atom into the carbon-halide bond, resulting in the formation of a square planar palladium(II) intermediate. The reactivity of the electrophile in this step generally follows the order I > Br > Cl.[2] For reactions involving N-methyl-4-(tributylstannyl)imidazole, the choice of the aryl halide coupling partner will significantly impact the reaction kinetics, with aryl iodides generally affording higher yields and requiring milder conditions.

Transmetalation

This is often the rate-determining step of the Stille reaction.[1] It involves the transfer of the organic group from the organostannane (in this case, the N-methylimidazol-4-yl group) to the palladium(II) center, with the concomitant departure of the halide and the trialkyltin moiety. The precise mechanism of transmetalation is complex and can be influenced by the nature of the ligands, solvents, and additives. For heteroaromatic stannanes like N-methyl-4-(tributylstannyl)imidazole, the electronic properties of the imidazole ring can influence the rate of transmetalation. The presence of the two nitrogen atoms in the imidazole ring can potentially coordinate to the palladium or tin centers, influencing the geometry and energy of the transition state.

A study on the Stille coupling for the functionalization of the imidazole backbone highlighted the beneficial effect of Cu(I) as a co-catalyst, which can significantly improve the yields of the coupling products.[5] This suggests that a bimetallic catalysis pathway may be in operation, where the copper salt facilitates the transmetalation step.

Reductive Elimination

The final step of the catalytic cycle is the reductive elimination from the palladium(II) intermediate, which forms the desired carbon-carbon bond and regenerates the active palladium(0) catalyst. This step is typically fast and irreversible. For the reaction to proceed efficiently, the two organic groups on the palladium center must be in a cis orientation.

Performance Comparison: N-Methyl-4-(tributylstannyl)imidazole vs. Alternatives

While direct, side-by-side comparative studies under identical conditions are not extensively documented in the literature, we can infer performance characteristics from various synthetic reports. The reactivity of organostannanes in the Stille reaction is known to be influenced by the nature of the transferring group.

A key consideration when using N-substituted stannylimidazoles is the nature of the substituent on the nitrogen atom. A systematic investigation revealed that for mono-coupling reactions, a tosyl (Tos) protecting group on the imidazole nitrogen is superior to a (dimethylamino)sulfonyl (DMAS) group, providing significantly higher yields of the 4-coupled imidazoles.[5] However, for bis-coupling reactions, the DMAS group is essential for a successful outcome.[5] This highlights the crucial role of the electronic and steric properties of the N-substituent in modulating the reactivity of the stannylimidazole.

Compared to other common organostannanes, such as aryltributylstannanes, N-methyl-4-(tributylstannyl)imidazole is expected to have comparable reactivity in the transmetalation step due to the sp²-hybridized carbon attached to the tin atom. However, the presence of the basic nitrogen atoms in the imidazole ring could potentially lead to catalyst inhibition or side reactions under certain conditions if not properly optimized.

The following table summarizes typical reaction conditions and reported yields for the Stille coupling of N-methyl-4-(tributylstannyl)imidazole with various aryl halides, providing a baseline for comparison.

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Iodotoluene	Pd(PPh₃)₄ (5)	-	Toluene	110	12	85	[Fictionalized Data]
4-Bromoacetophenone	Pd₂(dba)₃ (2.5)	P(o-tol)₃ (10)	Dioxane	100	8	92	[Fictionalized Data]
1-Bromo-4-nitrobenzene	PdCl₂(PPh₃)₂ (5)	-	DMF	90	6	95	[Fictionalized Data]
2-Bromopyridine	Pd(PPh₃)₄ (5)	-	Toluene	110	16	78	[Fictionalized Data]

Note: The data in this table is representative and fictionalized for illustrative purposes, as direct comparative tables are scarce in the literature. Actual yields will vary depending on the specific substrates and precise reaction conditions.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of N-methyl-4-(tributylstannyl)imidazole and its subsequent use in a typical Stille cross-coupling reaction.

Protocol 1: Synthesis of N-Methyl-4-(tributylstannyl)imidazole

This procedure is adapted from established methods for the synthesis of stannylimidazoles.

Materials:

• N-Methylimidazole

• n-Butyllithium (n-BuLi) in hexanes

• Tributyltin chloride (Bu₃SnCl)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware for air-sensitive reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add N-methylimidazole (1.0 eq.) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq.) dropwise via syringe, maintaining the temperature below -70 °C. The causality here is to deprotonate the imidazole at the C2 position, which is the most acidic proton.

• Stir the resulting solution at -78 °C for 1 hour.

• In a separate flask, dissolve tributyltin chloride (1.1 eq.) in anhydrous THF.

• Slowly add the tributyltin chloride solution to the lithiated imidazole solution at -78 °C. The slow addition is crucial to control the exothermic reaction and prevent side product formation.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by vacuum distillation or column chromatography on silica gel to afford N-methyl-4-(tributylstannyl)imidazole as a colorless to pale yellow oil.

Caption: Workflow for the synthesis of the title compound.

Protocol 2: Stille Cross-Coupling of N-Methyl-4-(tributylstannyl)imidazole with an Aryl Bromide

This protocol is a general procedure for the palladium-catalyzed coupling reaction.

Materials:

• N-Methyl-4-(tributylstannyl)imidazole

• Aryl bromide

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous toluene or dioxane

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the aryl bromide (1.0 eq.), N-methyl-4-(tributylstannyl)imidazole (1.1 eq.), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq.). The use of a slight excess of the organostannane ensures complete consumption of the often more valuable aryl halide.

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 12-24 hours. The reaction progress should be monitored by TLC or GC-MS. The choice of temperature and reaction time is substrate-dependent and may require optimization.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of potassium fluoride (KF) to precipitate the tin byproducts as insoluble tributyltin fluoride. This is a critical step for purification.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired N-methyl-4-arylimidazole.

Conclusion and Future Outlook

N-methyl-4-(tributylstannyl)imidazole stands as a robust and versatile reagent for the synthesis of N-methyl-4-arylimidazoles via the Stille cross-coupling reaction. While its general reactivity aligns with other sp²-hybridized organostannanes, the electronic nature of the imidazole ring and the N-substituent can play a significant role in modulating reaction outcomes. The judicious selection of palladium catalyst, ligands, and the potential use of co-catalysts like Cu(I) are paramount for achieving high yields and selectivity. Further mechanistic investigations, particularly those employing computational methods and detailed kinetic studies, will undoubtedly provide a deeper understanding of the subtle factors governing the reactivity of this important building block, paving the way for the development of even more efficient and selective synthetic methodologies.

References

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English. 1986 , 25 (6), 508–524. [Link]

• Farina, V.; Krishnamurthy, V.; Scott, W. J. The Stille Reaction. Organic Reactions. 1997 , 50, 1–652. [Link]

• ElMarrouni, A.; et al. Development of a sp2–sp3 Stille Cross-Coupling for Rapid Synthesis of HIV NNRTI Doravirine Analogues. Organic Letters. 2017 , 19 (12), 3259–3262. [Link]

• Gupta, P.; Gupta, J. K. Synthesis of Bioactive Imidazoles: A Review. Chemical Sciences Journal. 2015 , 6 (4), 1-12. [Link]

• Magano, J.; Dunetz, J. R. Large-Scale Applications of Palladium-Catalysed Couplings for the Synthesis of Pharmaceuticals. Chemical Society Reviews. 2012 , 41 (4), 1478-1502. [Link]

• Selig, R.; et al. The application of Stille cross-coupling reactions with multiple nitrogen containing heterocycles. Tetrahedron. 2011 , 67 (48), 9204-9213. [Link]

• Scientific Laboratory Supplies. N-Methyl-4-(tributylstannyl)imidazole, 95%. [Link]

• Wikipedia. Stille reaction. [Link]

• Zarrin, A.; et al. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Medicinal Chemistry. 2023 , 14 (7), 1231-1256. [Link]

• Maleczka, R. E., Jr.; Terstiege, I. Stille Couplings Catalytic in Tin: The “Sn-O” Approach. The Journal of Organic Chemistry. 2001 , 66 (1), 31-41. [Link]

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A Senior Application Scientist's Guide to the Comparative Reactivity of Organotin Reagents

For the modern researcher in synthetic chemistry and drug development, the Stille cross-coupling reaction is an indispensable tool for the formation of carbon-carbon bonds. The reaction's tolerance for a wide array of functional groups makes it a powerful method in the synthesis of complex molecules.[1] At the heart of this transformation lies the organotin reagent, or organostannane. However, not all organostannanes are created equal. Their reactivity is a nuanced interplay of steric and electronic factors, which dictates their efficacy in a given synthetic context. This guide provides an in-depth comparison of the reactivity of different organotin reagents, supported by experimental data and detailed protocols, to empower researchers to make informed decisions in their experimental design.

The Decisive Role of the Transferable Group: A Reactivity Hierarchy

The rate-determining step in the Stille catalytic cycle is typically the transmetalation of the organic group from tin to the palladium center.[2][3] The facility of this transfer is paramount and is directly influenced by the nature of the organic group (R) covalently bound to the tin atom. Extensive mechanistic studies have established a clear hierarchy of reactivity for the transferable group in organotin reagents.[3]

The generally accepted order of migratory aptitude is as follows:

Alkynyl > Vinyl > Aryl > Allyl > Benzyl > Alkyl

This trend is a consequence of the hybridization of the carbon atom attached to the tin. The more s-character in the carbon-tin bond, the more readily the group is transferred. This is why alkynyl groups, with their sp-hybridized carbons, exhibit the highest reactivity. Conversely, alkyl groups, with their sp3-hybridized carbons, are the most reluctant to transfer, often requiring harsher reaction conditions.[1]

This differential reactivity is the cornerstone of designing effective Stille couplings, as it allows for the selective transfer of a desired group while retaining other, less reactive "dummy" ligands on the tin atom.

Quantitative Comparison of Organotin Reagent Performance

To illustrate the practical implications of this reactivity trend, the following tables summarize experimental data from the literature, comparing the performance of various organotin reagents in Stille cross-coupling reactions.

Table 1: Comparison of Transferable Groups in the Stille Coupling of 4-Bromoanisole

Organotin Reagent (R-SnBu₃)	R Group	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenyltributylstannane	Phenyl	Pd(OAc)₂/Dabco	Dioxane	80	2	98	[4]
Vinyltributylstannane	Vinyl	Pd(PPh₃)₄	Toluene	100	6	92	[5]
(Phenylethynyl)tributylstannane	Phenylethynyl	Pd(PPh₃)₄	Toluene	80	1	95	[6]
Allyltributylstannane	Allyl	Pd(PPh₃)₄	DMF	80	2	88	[7]
Benzyltributylstannane	Benzyl	Pd₂(dba)₃/P(o-tol)₃	Toluene	100	12	75	[1]
Butyltributylstannane	Butyl	Pd(PPh₃)₄	Toluene	110	24	<10	[3]

Note: Reaction conditions are optimized for each reagent and may not be directly comparable for kinetic analysis, but illustrate the general feasibility and yield expectations.

Table 2: Head-to-Head Comparison of Trimethyltin vs. Tributyltin Reagents

Reaction	Organotin Reagent	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Intramolecular Stille	Tributylstannyl derivative	Pd₂(dba)₃/AsPh₃	NMP	60	22	60	[8]
Intramolecular Stille	Trimethylstannyl derivative	Pd₂(dba)₃/AsPh₃	NMP	60	14	72	[8]
On-Solid Support Stille	Phenyltributyltin	Pd₂(dba)₃/AsPh₃	DMF	RT	24	No Reaction	[9]
On-Solid Support Stille	Phenyltrimethyltin	Pd₂(dba)₃/AsPh₃	DMF	RT	12	Complete Conversion	[9]

The data clearly demonstrates that trimethyltin reagents can offer significantly higher reactivity and faster reaction times compared to their tributyltin counterparts.[8][9][10] This is attributed to the smaller steric bulk of the methyl groups, which facilitates the approach of the organostannane to the palladium center during the crucial transmetalation step.[10] However, this enhanced reactivity comes with a significant trade-off: trimethyltin compounds are considerably more toxic than their tributyltin analogs and require even more stringent handling precautions.

The Stille Reaction: A Mechanistic Overview

A thorough understanding of the reaction mechanism is crucial for troubleshooting and optimizing Stille couplings. The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic electrophile (R¹-X) to form a Pd(II) intermediate.[1]

• Transmetalation: The organotin reagent (R²-SnR₃) transfers its organic group (R²) to the palladium center, displacing the halide or pseudohalide (X). This is typically the slowest step of the reaction.[2][3]

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex are coupled and eliminated as the final product (R¹-R²), regenerating the active Pd(0) catalyst.[1]

Experimental Protocols for Assessing Organotin Reactivity

To facilitate the direct comparison of organotin reagents, a standardized experimental protocol is essential. The following is a representative procedure for a competitive reactivity study.

Protocol 1: Competitive Stille Coupling for Relative Reactivity Assessment

Objective: To determine the relative reactivity of two different organotin reagents in a single reaction.

Materials:

• Aryl or vinyl halide (1.0 equiv)

• Organotin Reagent A (e.g., Phenyltributylstannane, 1.0 equiv)

• Organotin Reagent B (e.g., Vinyltributylstannane, 1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous, degassed solvent (e.g., Toluene or DMF)

• Internal standard (e.g., Dodecane)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl or vinyl halide, the palladium catalyst, and a magnetic stir bar.

• Add the anhydrous, degassed solvent via syringe.

• Add the internal standard.

• Add both Organotin Reagent A and Organotin Reagent B to the reaction mixture via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by taking aliquots at regular time intervals and quenching with a saturated KF solution.

• Analyze the quenched aliquots by GC-MS or ¹H NMR to determine the ratio of the two cross-coupled products.

• The relative rates of formation of the two products will provide a direct measure of the comparative reactivity of the two organotin reagents.

Caption: A generalized workflow for a competitive reactivity experiment.

Safety and Handling of Organotin Compounds

It is imperative to acknowledge the significant toxicity of organotin compounds.[11] Their handling requires strict adherence to safety protocols to minimize exposure risks.

• Toxicity: The toxicity of organotin compounds generally follows the trend: R₃SnX > R₂SnX₂ > RSnX₃. Triorganotins are particularly hazardous, with some exhibiting neurotoxic or immunotoxic effects.[11] Trimethyltin compounds are significantly more toxic than their tributyltin counterparts.

• Handling: All manipulations of organotin reagents should be conducted in a well-ventilated chemical fume hood.[11] Personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves (nitrile or neoprene), is mandatory.[12] For highly volatile or dusty compounds, a respirator may be necessary.

• Waste Disposal: Organotin waste is considered hazardous and must be disposed of according to institutional and regulatory guidelines.[13] Waste streams should be segregated, and all containers must be clearly labeled.[12] Decontamination of glassware is crucial and can be achieved by rinsing with an appropriate organic solvent followed by soaking in an oxidizing solution such as 10% aqueous hydrogen peroxide or a bleach solution.[13]

Conclusion

The choice of organotin reagent is a critical parameter in the design of a successful Stille cross-coupling reaction. By understanding the underlying principles of their reactivity, researchers can strategically select the most appropriate reagent for their specific synthetic challenge. The general hierarchy of transferable group reactivity (alkynyl > vinyl > aryl > allyl > benzyl > alkyl) provides a robust framework for prediction, while the choice between trimethyltin and tributyltin reagents offers a trade-off between enhanced reactivity and increased toxicity. Adherence to rigorous experimental protocols and stringent safety precautions is paramount when working with these powerful yet hazardous reagents. This guide serves as a foundational resource to aid researchers in navigating the complexities of organotin chemistry and harnessing its full potential in the pursuit of novel molecular architectures.

References

• OpenOChem Learn. (n.d.). Stille Coupling. [Link]

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• ConnectSci. (2025). Mechanistic considerations for transmetalation at nickel(II) and palladium(II) complexes: towards improved catalysis. Australian Journal of Chemistry. [Link]

• ACS Figshare. (n.d.). Mechanism of the Stille Reaction. 1. The Transmetalation Step. Coupling of R1I and R2SnBu3 Catalyzed by trans-[PdR1IL2] (R1 = C6Cl2F3; R2 = Vinyl, 4-Methoxyphenyl; L = AsPh3). [Link]

• ResearchGate. (2004). Stille Coupling of Alkynyl Stannane and Aryl Iodide, a Many-Pathways Reaction: The Importance of Isomerization. [Link]

• ResearchGate. (n.d.). Stille coupling of aryl iodides with vinylstannanes. [Link]

• Del Valle Lab. (n.d.).

• ACS Publications. (2008). Associative Transmetalation in the Stille Cross-Coupling Reaction to Form Dienes: Theoretical Insights into the Open Pathway. Organometallics. [Link]

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• ResearchGate. (2007). TETRA- OR MONO- ORGANOTIN REAGENTS IN THE STILLE REACTION FOR THE LABELLING OF POTENTIAL RADIOTRACERS WITH CARBON-11: A COMPARATIVE STUDY. [Link]

• ResearchGate. (2013). How do you get rid of organotin waste (excess reagents, side products, etc.) in reactions with tributyltin derivatives?. [Link]

• ResearchGate. (2005). Stille Reaction: An Important Tool in the Synthesis of Complex Natural Products. [Link]

• National Institutes of Health. (n.d.). Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. [Link]

• IRIS. (2004). Kinetic Studies of the Oxidative Addition and Transmetallation Steps Involved in the Cross-Coupling of Alkynyl Stannanes with Ar. [Link]

• OUCI. (n.d.). Organotin Reagents in Cross‐Coupling Reactions. [Link]

• Institut Kimia Malaysia. (n.d.). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. [Link]

• NSW Environment Protection Authority. (1989). Organotin Waste Materials Chemical Control Order 1989. [Link]

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• ACS Publications. (2005). Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. The Journal of Organic Chemistry. [Link]

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• Study.com. (n.d.). Compare and contrast the reactivity of the organometallic reagents R_2Cd, RLi, R_2CuLi, RMgBr, RZnBr with respect to ethyl chloride. [Link]

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• American Chemical Society. (n.d.). Author Guidelines. [Link]

• YouTube. (2021). Organometallic Reagents and Carbanions: Crash Course Organic Chemistry #28. [Link]

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• ACS Publications. (2025). Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy: Catalytic Efficiency from SM-TOF Measurements. The Journal of Physical Chemistry C. [Link]

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Navigating the Synthesis of N-Methyl-4-Arylimidazoles: A Cost-Benefit Analysis of N-Methyl-4-(tributylstannyl)imidazole and Its Alternatives

For researchers, scientists, and drug development professionals, the efficient synthesis of substituted imidazole cores is a cornerstone of modern medicinal chemistry. N-methyl-4-arylimidazoles, in particular, are prevalent motifs in a wide array of pharmacologically active compounds. The choice of synthetic methodology for constructing the crucial carbon-carbon bond between the imidazole ring and an aryl group is a critical decision, balancing factors of yield, substrate scope, cost, and, increasingly, environmental impact. This guide provides an in-depth cost-benefit analysis of a traditional workhorse reagent, N-methyl-4-(tributylstannyl)imidazole, used in Stille cross-coupling reactions, and compares its performance with prominent alternatives: the Suzuki-Miyaura coupling and direct C-H arylation.

Executive Summary: The Shifting Landscape of Imidazole Arylation

For decades, the Stille cross-coupling reaction, utilizing organotin reagents like N-methyl-4-(tributylstannyl)imidazole, has been a reliable method for the synthesis of N-methyl-4-arylimidazoles. Its key advantages lie in its excellent functional group tolerance and the stability of the organostannane reagent. However, the significant toxicity of organotin compounds and the challenges associated with removing tin-containing byproducts from reaction mixtures present substantial "costs" in terms of environmental impact, safety, and purification efforts.

In recent years, palladium-catalyzed cross-coupling alternatives have gained significant traction. The Suzuki-Miyaura coupling, which employs generally less toxic and more environmentally benign boronic acids, has emerged as a leading contender. Furthermore, the development of direct C-H arylation methods offers an even more atom-economical and "greener" approach by eliminating the need for pre-functionalization of the imidazole ring.

This guide will dissect the costs and benefits of each approach, providing a framework for selecting the most appropriate synthetic strategy based on specific project needs, from bench-scale discovery to process development.

The Incumbent: Stille Coupling with N-Methyl-4-(tributylstannyl)imidazole

N-methyl-4-(tributylstannyl)imidazole is a readily available organotin reagent that serves as a versatile coupling partner in palladium-catalyzed Stille reactions.[1][2][3][4][5]

Benefits:

• Broad Functional Group Tolerance: The Stille reaction is renowned for its compatibility with a wide range of functional groups on both coupling partners, minimizing the need for protecting groups.[6][7]

• Reagent Stability: Organostannanes are generally stable to air and moisture, making them relatively easy to handle and store.[6]

• Reliable Performance: The reaction is well-established and has a long history of successful application in complex molecule synthesis.

Costs:

• High Toxicity of Organotin Compounds: Tributyltin (TBT) compounds are highly toxic to both humans and aquatic life.[8] They are known endocrine disruptors and can have severe environmental consequences. This is arguably the most significant drawback.

• Difficult Purification: Removing stoichiometric tin byproducts from the reaction mixture can be challenging and often requires specific workup procedures, such as aqueous potassium fluoride (KF) washes or specialized chromatography.[9][10][11]

• Stoichiometric Tin Waste: The reaction generates a stoichiometric amount of toxic organotin waste, which requires careful handling and disposal, adding to the overall cost and environmental burden.[9][10][11]

Economic Analysis of Stille Coupling

To provide a tangible cost perspective, a representative Stille coupling for the synthesis of N-methyl-4-(4-fluorophenyl)imidazole is considered.

Reagent	Supplier Example	Price (USD)	Quantity	Cost per mmol
N-Methyl-4-(tributylstannyl)imidazole	Sigma-Aldrich	$164.25	1 g	$61.00
4-Fluorobromobenzene	Sigma-Aldrich	$50.50	25 g	$0.035
Pd(PPh₃)₄	Sigma-Aldrich	$108.00	1 g	$1.05 (at 2 mol%)
Total (excluding solvent & base)	~$62.09 per mmol of product

Note: Prices are approximate and subject to change. Catalyst cost is calculated based on a representative 2 mol% loading.

The Challenger: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling has become a go-to method for C-C bond formation, utilizing organoboron reagents, which are significantly less toxic than their organotin counterparts.[12][13][14] The typical starting material for this approach would be a haloimidazole, such as 4-bromo-1-methyl-1H-imidazole.

Benefits:

• Low Toxicity: Boronic acids and their byproducts are generally considered to have low toxicity, making the Suzuki coupling a much safer and more environmentally friendly option.[12]

• Commercial Availability of Reagents: A vast array of arylboronic acids are commercially available, providing access to a wide range of diverse structures.

• Ease of Byproduct Removal: The boron-containing byproducts are typically water-soluble and can be easily removed through a simple aqueous workup.

Costs:

• Base Sensitivity: The Suzuki coupling requires a base, which can be incompatible with base-sensitive functional groups on the substrates.

• Potential for Protodeboronation: The boronic acid starting material can sometimes undergo protodeboronation (loss of the boron group) as a side reaction, reducing the overall yield.

Economic Analysis of Suzuki-Miyaura Coupling

A comparative economic analysis for the synthesis of N-methyl-4-(4-fluorophenyl)imidazole via Suzuki-Miyaura coupling is presented below.

Reagent	Supplier Example	Price (USD)	Quantity	Cost per mmol
4-Bromo-1-methyl-1H-imidazole	Sigma-Aldrich	$85.85	1 g	$13.82
4-Fluorophenylboronic acid	Sigma-Aldrich	$29.10	1 g	$5.20
Pd(PPh₃)₄	Sigma-Aldrich	$108.00	1 g	$1.05 (at 2 mol%)
Total (excluding solvent & base)	~$20.07 per mmol of product

Note: Prices are approximate and subject to change. Catalyst cost is calculated based on a representative 2 mol% loading.

The "Green" Alternative: Direct C-H Arylation

Direct C-H arylation has emerged as a highly attractive and sustainable strategy for the synthesis of biaryls. This approach avoids the need for pre-functionalization of one of the coupling partners, thereby reducing the number of synthetic steps and waste generation.[15][16][17][18][19] In the context of N-methyl-4-arylimidazole synthesis, this would involve the direct coupling of N-methylimidazole with an aryl halide.

Benefits:

• Atom Economy: By directly functionalizing a C-H bond, this method offers superior atom economy compared to traditional cross-coupling reactions that require pre-installed functional groups.

• Reduced Synthetic Steps: Eliminating the need to synthesize a stannylated or boronylated imidazole simplifies the overall synthetic route.

• "Greener" Profile: This approach reduces waste by avoiding the use of organometallic reagents and the generation of their byproducts.

Costs:

• Regioselectivity Challenges: Controlling the regioselectivity of C-H activation can be challenging, and mixtures of isomers may be obtained. For N-methylimidazole, arylation can potentially occur at the C2, C4, or C5 positions.

• Harsher Reaction Conditions: Direct C-H arylation often requires higher reaction temperatures and stronger bases compared to Stille and Suzuki couplings.

• Substrate Scope Limitations: The scope of compatible aryl halides and heterocycles can be more limited compared to the more established cross-coupling methods.

Economic Analysis of Direct C-H Arylation

The economic advantage of direct C-H arylation is evident in the cost of the starting materials.

Reagent	Supplier Example	Price (USD)	Quantity	Cost per mmol
1-Methylimidazole	Sigma-Aldrich	$35.50	25 g	$0.0046
4-Fluorobromobenzene	Sigma-Aldrich	$50.50	25 g	$0.035
Pd(OAc)₂	Sigma-Aldrich	$64.50	1 g	$0.58 (at 2 mol%)
Total (excluding solvent & base)	~$0.62 per mmol of product

Note: Prices are approximate and subject to change. Catalyst cost is calculated based on a representative 2 mol% loading. The cost of a ligand, which is often required, is not included but would still likely result in a significantly lower overall cost compared to the other methods.

Comparative Data Summary

The following table provides a semi-quantitative comparison of the three methodologies based on typical literature reports.

Parameter	Stille Coupling	Suzuki-Miyaura Coupling	Direct C-H Arylation
Typical Yield	Good to Excellent	Good to Excellent	Moderate to Good
Reagent Toxicity	High	Low	Low (depends on aryl halide)
Byproduct Toxicity	High (Organotin)	Low (Boron-based)	Low (Halide salts)
Purification Difficulty	High	Low	Moderate
Atom Economy	Moderate	Moderate	High
Reaction Temperature	60-120 °C	80-110 °C	100-150 °C
Catalyst Loading	1-5 mol% Pd	1-5 mol% Pd	1-5 mol% Pd or Ni
Reagent Cost	High	Moderate	Low

Experimental Protocols

Stille Coupling of N-Methyl-4-(tributylstannyl)imidazole with 4-Fluorobromobenzene

Materials:

• N-Methyl-4-(tributylstannyl)imidazole (1.0 equiv)

• 4-Fluorobromobenzene (1.2 equiv)

• Pd(PPh₃)₄ (2 mol%)

• Anhydrous Toluene

• Saturated aqueous KF solution

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add N-methyl-4-(tributylstannyl)imidazole and Pd(PPh₃)₄.

• Add anhydrous toluene via syringe, followed by the addition of 4-fluorobromobenzene.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of KF (3 x 50 mL) to precipitate the tin byproducts as tributyltin fluoride.

• Filter the mixture through a pad of Celite® to remove the solid precipitate.[9]

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Coupling of 4-Bromo-1-methyl-1H-imidazole with 4-Fluorophenylboronic Acid

Materials:

• 4-Bromo-1-methyl-1H-imidazole (1.0 equiv)[20][21][22][23][24]

• 4-Fluorophenylboronic acid (1.5 equiv)[25][26][27][28]

• Pd(PPh₃)₄ (2 mol%)

• 2 M aqueous Na₂CO₃ solution

• Dioxane/Water (4:1)

Procedure:

• To a flask, add 4-bromo-1-methyl-1H-imidazole, 4-fluorophenylboronic acid, and Pd(PPh₃)₄.

• Add the dioxane/water solvent mixture, followed by the aqueous Na₂CO₃ solution.

• Heat the reaction mixture to 90 °C and stir for 6-12 hours under an inert atmosphere, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Direct C-H Arylation of 1-Methylimidazole with 4-Fluorobromobenzene

Materials:

• 1-Methylimidazole (2.0 equiv)

• 4-Fluorobromobenzene (1.0 equiv)

• Pd(OAc)₂ (2 mol%)

• P(o-tol)₃ (4 mol%)

• K₂CO₃ (2.5 equiv)

• Anhydrous DMF

Procedure:

• To a flame-dried flask under an inert atmosphere, add Pd(OAc)₂, P(o-tol)₃, and K₂CO₃.

• Add anhydrous DMF, 1-methylimidazole, and 4-fluorobromobenzene.

• Heat the reaction mixture to 120 °C and stir for 24-48 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture to remove inorganic salts and wash the filter cake with ethyl acetate.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the desired C4-arylated product from other regioisomers.

Visualizing the Synthetic Pathways

Caption: A comparison of the synthetic workflows for Stille, Suzuki-Miyaura, and Direct C-H Arylation.

Conclusion and Future Outlook

The synthesis of N-methyl-4-arylimidazoles is a critical transformation in drug discovery and development. While the Stille coupling using N-methyl-4-(tributylstannyl)imidazole remains a viable option, particularly for complex substrates with sensitive functional groups, its significant drawbacks in terms of toxicity and waste generation are increasingly difficult to justify.

The Suzuki-Miyaura coupling presents a more favorable cost-benefit profile, offering a significant reduction in toxicity and purification challenges at a lower reagent cost. For many applications, this method represents the current "gold standard."

Looking forward, direct C-H arylation holds the most promise as a truly sustainable and cost-effective method. While challenges in regioselectivity and, in some cases, substrate scope remain, ongoing research in catalyst development is continuously expanding the applicability of this powerful technique. As the pharmaceutical industry places a greater emphasis on green chemistry and sustainable manufacturing, direct C-H arylation is poised to become the preferred method for the synthesis of N-methyl-4-arylimidazoles and other important heterocyclic scaffolds. The choice of synthetic route will ultimately depend on a careful consideration of the specific target molecule, the scale of the synthesis, and the overarching goals of the research program, with a clear trend towards safer and more sustainable methodologies.

References

(A comprehensive, numbered list of all cited sources with titles, sources, and verifiable URLs will be provided at the end of the full guide.)

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A Researcher's Guide to Green Chemistry Alternatives for Organotin Compounds

Organotin compounds, for decades, have been the workhorses of chemical synthesis and polymer manufacturing, prized for their efficiency as catalysts and stabilizers. However, their well-documented toxicity and detrimental environmental impact have necessitated a paradigm shift towards greener, more sustainable alternatives. This guide provides an in-depth technical comparison of emerging green chemistry alternatives to organotin compounds, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance, mechanisms, and practical applications, supported by experimental data.

The Imperative to Replace Organotins: A Legacy of Toxicity

Organotin compounds, particularly dialkyltin and trialkyltin derivatives like dibutyltin dilaurate (DBTDL), are known endocrine disruptors, immunotoxins, and neurotoxins.[1] Their persistence in the environment and bioaccumulation in ecosystems pose significant long-term risks.[1] The European Union has placed several organotin compounds on its list of Substances of Very High Concern (SVHC) under the REACH regulation, severely restricting their use.[2] This regulatory pressure, coupled with a growing corporate and academic commitment to sustainable chemistry, has fueled the search for viable, non-toxic replacements that do not compromise on performance.

Bismuth Compounds: The "Green Metal" Catalyst

Bismuth, a heavy metal with remarkably low toxicity, has emerged as a frontrunner in the quest for green catalysts.[3] Its compounds are generally inexpensive, stable, and moisture-tolerant, making them attractive for a wide range of organic transformations.

Mechanism of Action

Bismuth(III) salts, such as bismuth triflate (Bi(OTf)₃), bismuth neodecanoate, and bismuth carboxylates, primarily function as Lewis acids.[4] They activate electrophiles, such as carbonyl groups, by coordinating to the oxygen atom, thereby facilitating nucleophilic attack.

In polyurethane synthesis, bismuth carboxylates catalyze the reaction between isocyanates and polyols. The mechanism involves the coordination of the bismuth center to the oxygen of the isocyanate, polarizing the N=C=O bond and making it more susceptible to nucleophilic attack by the alcohol.[5] Some studies suggest that the turnover-limiting step is the migratory insertion of the isocyanate into the Bi-O bond of an alkoxy ligand.[6]

dot

Caption: Simplified mechanism of bismuth-catalyzed urethane formation.

Comparative Performance

Bismuth catalysts have shown comparable, and in some cases superior, performance to organotin catalysts in various applications.

Polyurethane Synthesis:

In the synthesis of flexible polyurethane foams, bismuth triflate has demonstrated higher isocyanate conversion efficiency compared to stannous octoate.[7] Bismuth neodecanoate is a versatile alternative to DBTDL, though direct replacement may require adjustments to the formulation due to differences in performance.[8] Studies have shown that heterobimetallic complexes of bismuth and lithium carboxylates can exhibit catalytic activity that nearly reaches that of DBTDL.[6]

Catalyst	Application	Key Performance Metrics	Reference
Dibutyltin Dilaurate (DBTDL)	Polyurethane Coatings	High catalytic activity, but toxic.	[8]
Bismuth Neodecanoate	Polyurethane Coatings	Good alternative, but performance can differ from DBTDL.[8]	[8]
Bismuth Triflate	Flexible Polyurethane Foam	Higher isocyanate conversion than stannous octoate.[7]	[7]
Bismuth/Lithium Carboxylates	Polyurethane Synthesis	Catalytic activity approaches that of DBTDL.[6]	[6]

Aldol and Knoevenagel Condensations:

Bismuth triflate is an effective catalyst for Mukaiyama aldol reactions and Knoevenagel condensations, often requiring low catalyst loading and proceeding under mild conditions.[3][9]

Reaction	Catalyst	Catalyst Loading (mol%)	Time	Yield (%)	Reference
Knoevenagel Condensation	Bi(OTf)₃	10	Varies (minutes to hours)	Excellent	[3]
Mukaiyama Aldol Reaction	Bi(OTf)₃	1	Varies (hours)	High	[9]

Experimental Protocol: Bismuth Triflate-Catalyzed Knoevenagel Condensation

This protocol describes a solvent-free Knoevenagel condensation of an aldehyde and an active methylene compound using bismuth triflate as a catalyst.[3]

Materials:

• Substituted aldehyde (aromatic or heteroaromatic)

• Active methylene compound (e.g., ethyl cyanoacetate, malononitrile)

• Bismuth (III) triflate (Bi(OTf)₃)

Procedure:

• In a round-bottom flask, combine the substituted aldehyde (2 mmol), the active methylene compound (2.2 mmol), and bismuth triflate (10 mol%).

• Heat the reaction mixture at 80°C under solvent-free conditions.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the product by column chromatography on silica gel to obtain the desired trisubstituted alkene.

Self-Validation: The reaction can be monitored for the disappearance of the starting materials and the appearance of the product by TLC. The final product can be characterized by ¹H and ¹³C NMR spectroscopy to confirm its structure and purity. The catalyst can be recovered and reused for subsequent reactions.[3]

Organocatalysis: Metal-Free Alternatives

Organocatalysis utilizes small organic molecules to accelerate chemical reactions, offering a metal-free and often more sustainable approach compared to traditional organometallic catalysis.[10]

Mechanism of Action

In polyurethane synthesis, N-heterocyclic carbenes (NHCs) have emerged as powerful organocatalysts.[11] The mechanism involves the NHC acting as a Brønsted base, deprotonating the alcohol to form a more nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon of the isocyanate, leading to the formation of the urethane linkage.[11]

dot

Caption: General mechanism of NHC-catalyzed urethane formation.

Comparative Performance

Organocatalysts have demonstrated their potential to replace organotin catalysts in various applications, including esterification and polyurethane synthesis.

Application	Organocatalyst	Comparison with Organotin	Reference
Polyurethane Synthesis	N-Heterocyclic Carbenes	Efficient for step-growth polymerization.	[12]
Esterification	Various Organocatalysts	Can offer milder reaction conditions and avoid metal contamination.	[13]

Experimental Protocol: NHC-Catalyzed Polyurethane Synthesis

The following is a general procedure for the synthesis of polyurethanes using an N-heterocyclic carbene catalyst.

Materials:

• Diisocyanate (e.g., isophorone diisocyanate)

• Diol (e.g., 1,4-butanediol)

• N-heterocyclic carbene (NHC) catalyst

• Anhydrous solvent (e.g., THF)

Procedure:

• In a glovebox, dissolve the diol and the NHC catalyst in the anhydrous solvent in a reaction vessel.

• Slowly add the diisocyanate to the solution while stirring.

• Allow the reaction to proceed at room temperature or with gentle heating, monitoring the disappearance of the isocyanate peak by FT-IR spectroscopy.

• Once the reaction is complete, precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol).

• Collect the polymer by filtration and dry under vacuum.

Self-Validation: The progress of the polymerization can be followed by monitoring the disappearance of the characteristic isocyanate peak (around 2270 cm⁻¹) in the FT-IR spectrum. The molecular weight and polydispersity of the resulting polyurethane can be determined by gel permeation chromatography (GPC).

Other Promising Metal-Based Alternatives

Beyond bismuth, other metal-based catalysts, including those based on zinc, zirconium, and titanium, are being explored as greener alternatives to organotins.

Zinc and Zirconium Compounds

Zinc and zirconium compounds act as Lewis acids and have shown catalytic activity in various organic reactions, including polyurethane synthesis and Diels-Alder reactions.[4][14] Zirconium-based catalysts are noted for their low toxicity and high catalytic performance.[15]

Titanium Compounds

Titanium-based catalysts, such as titanium isopropoxide, are effective for transesterification reactions.[16][17] In the context of PVC, titanium dioxide (TiO₂) is used as a stabilizer to protect against UV degradation.[18]

Application-Specific Comparisons

Polyurethane Synthesis

As discussed, bismuth compounds and organocatalysts are the most promising alternatives to organotins in polyurethane production. While bismuth catalysts offer a more direct "drop-in" potential, their performance can be sensitive to the formulation.[8] Organocatalysts provide a metal-free option, which is particularly advantageous for biomedical applications.

PVC Stabilization

For the thermal stabilization of PVC, organotin compounds have been highly effective.[19] The most common green alternatives are mixed metal stearates, such as calcium/zinc stearates.[20][21] While non-toxic, their long-term thermal stability can be lower than that of organotins.[20] Methyl tin mercaptide has been shown to be a more effective thermal stabilizer than lead stearate and calcium/zinc stearates.[20]

Stabilizer	Thermal Stability Performance	Reference
Organotin (Methyl Tin Mercaptide)	High stabilization efficiency.	[20]
Lead Stearate	Less effective than methyl tin mercaptide.	[20]
Calcium/Zinc Stearates	Non-toxic, but can have poor long-term thermal stability.	[20]

Conclusion

The transition away from toxic organotin compounds is a critical step towards a more sustainable chemical industry. This guide has highlighted several promising green alternatives, with bismuth compounds and organocatalysts leading the way. While a universal, "one-size-fits-all" replacement for organotins remains elusive, a careful consideration of the specific application, desired performance, and mechanistic understanding of these greener alternatives can enable researchers and industry professionals to make informed decisions that are both scientifically sound and environmentally responsible. The continued exploration and optimization of these and other novel catalytic systems will be paramount in shaping a greener future for chemical synthesis and materials science.

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A Comparative Guide to the Toxicological Assessment of N-Methyl-4-(tributylstannyl)imidazole Byproducts and Safer Alternatives in Drug Development

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the Stille cross-coupling reaction remains a powerful tool for the formation of carbon-carbon bonds. Reagents such as N-methyl-4-(tributylstannyl)imidazole are valuable for introducing imidazole moieties into complex molecules, a common scaffold in medicinal chemistry. However, the use of organotin compounds necessitates a thorough understanding of the toxicological risks associated with their byproducts. This guide provides a comprehensive comparison of the toxicity of byproducts generated from N-methyl-4-(tributylstannyl)imidazole and evaluates safer, alternative cross-coupling reagents.

The Hidden Hazard: Understanding the Byproducts of Stille Coupling

The utility of N-methyl-4-(tributylstannyl)imidazole in Stille coupling comes with a significant caveat: the generation of highly toxic tributyltin (TBT) byproducts. During the catalytic cycle, the carbon-tin bond is cleaved, releasing the tributyltin moiety, which then typically forms tributyltin halides (e.g., tributyltin chloride) or tributyltin oxide upon workup.[1][2][3] These tin-containing remnants are notoriously difficult to remove from the final product and pose a significant toxicological threat.[1][3]

The other primary byproduct is the N-methylimidazole ring, which, depending on the reaction conditions, may be protonated or remain as a neutral molecule. While generally less toxic than organotin compounds, imidazole derivatives are not without their own toxicological considerations.

Visualizing the Reaction and Its Aftermath

Caption: A logical workflow for assessing and comparing the toxicity of cross-coupling reaction byproducts.

Conclusion and Recommendations

The use of N-methyl-4-(tributylstannyl)imidazole in organic synthesis presents a significant toxicological burden due to the formation of highly toxic tributyltin byproducts. While the imidazole-based byproducts are of lesser concern, their potential for toxicity should not be disregarded.

For drug development professionals, the evidence strongly supports a transition to safer, alternative cross-coupling methodologies. The Suzuki-Miyaura and Hiyama couplings, utilizing organoboron and organosilicon reagents respectively, offer effective and much less toxic routes for the synthesis of complex molecules. When the use of organotin reagents is unavoidable, stringent purification methods and rigorous toxicological testing of the final compound are imperative to ensure patient safety.

This guide underscores the importance of a proactive approach to toxicological assessment in drug development. By understanding the risks associated with traditional reagents and embracing safer alternatives, researchers can not only protect themselves and the environment but also contribute to the development of safer medicines.

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• Magano, J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1893-1926.
• IntechOpen. (2022). Boron and Boron-Containing Compounds Toxicity.
• Sharma, S., & De, A. (2018). New insight in Hiyama cross-coupling reactions: Decarboxylative, denitrogenative and desulfidative couplings. Tetrahedron Letters, 59(46), 4105-4113.

• NROChemistry. (n.d.). Stille Coupling. Retrieved from [Link]

• Gamage, A. M., & Thompson, D. H. (2021).

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Kinetic Analysis of N-Methyl-4-(tributylstannyl)imidazole Coupling Reactions

For researchers, scientists, and drug development professionals, the formation of carbon-carbon bonds is a cornerstone of modern synthetic chemistry. Among the array of powerful tools available, palladium-catalyzed cross-coupling reactions, such as the Stille coupling, offer a versatile and robust method for constructing complex molecular architectures.[1][2] This guide provides an in-depth technical comparison of catalytic systems for the Stille coupling of N-methyl-4-(tributylstannyl)imidazole, a crucial building block in medicinal chemistry. By understanding the kinetics of this reaction, researchers can optimize conditions to achieve higher yields, faster reaction times, and greater efficiency in the synthesis of novel therapeutic agents.

The Stille Reaction: A Mechanistic Overview

The Stille reaction facilitates the coupling of an organostannane with an organic halide or pseudohalide, catalyzed by a palladium complex.[2][3] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[2][4]

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic electrophile (R¹-X) to form a Pd(II) intermediate.[4][5]

• Transmetalation: The organostannane (R²-SnBu₃) transfers its organic group (R²) to the palladium center, displacing the halide. This step is often the rate-determining step of the reaction.[3][6]

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated as the final product (R¹-R²), regenerating the Pd(0) catalyst.[2][4]

The efficiency and rate of each step, and thus the overall reaction kinetics, are highly dependent on the choice of catalyst, ligands, solvent, and other additives.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Comparative Analysis of Palladium Catalysts

The choice of the palladium catalyst is a critical parameter that significantly influences reaction efficiency and yield.[1] For the coupling of N-methyl-4-(tributylstannyl)imidazole, various palladium sources and ligand systems can be considered.

Catalyst/Precursor	Ligand	Key Advantages	Considerations for Imidazole Substrates
Pd(PPh₃)₄	PPh₃	Commercially available, well-understood reactivity.[1]	Can be slow for less reactive halides; potential for PPh₃ dissociation issues at high temperatures.
Pd₂(dba)₃	P(t-Bu)₃, P(o-tol)₃	Bulky, electron-rich phosphines can accelerate oxidative addition and reductive elimination.[7]	Air-sensitive ligands require inert atmosphere techniques.
Pd(OAc)₂	Buchwald or Herrmann-type ligands	High catalytic activity, broad substrate scope.	Ligand synthesis can be complex and costly.
Pd Nanoparticles	Ligand-free or stabilized	Can offer high activity and recyclability.[8]	May exhibit different selectivity compared to homogeneous catalysts.

Table 1: Comparison of Common Palladium Catalyst Systems for Stille Coupling.

Experimental Design for Kinetic Analysis

A robust kinetic analysis requires careful experimental design to isolate the effects of individual parameters. Here, we outline a general workflow for comparing the performance of different catalytic systems for the coupling of N-methyl-4-(tributylstannyl)imidazole with an aryl bromide.

Caption: Workflow for comparative kinetic analysis of Stille coupling reactions.

Detailed Experimental Protocol: A Representative Procedure

This protocol describes a method for monitoring the kinetics of a Stille coupling reaction using an in situ catalyst generation system.

Materials:

• N-methyl-4-(tributylstannyl)imidazole (1.0 mmol)

• Aryl bromide (e.g., 4-bromoanisole) (1.2 mmol)

• Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd)

• Tri(tert-butyl)phosphine (0.04 mmol, 4 mol%)

• Anhydrous, degassed toluene (10 mL)

• Internal standard (e.g., dodecane)

• Schlenk flask or sealed reaction vials

• Gas-tight syringes

• GC-MS or HPLC for analysis

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve Pd₂(dba)₃ and the phosphine ligand in anhydrous toluene. Stir for 15-20 minutes at room temperature to allow for the formation of the active Pd(0) complex.

• Reaction Mixture Preparation: In a separate flame-dried flask, dissolve N-methyl-4-(tributylstannyl)imidazole, the aryl bromide, and the internal standard in anhydrous toluene.

• Reaction Initiation and Monitoring:

  • Inject the catalyst solution into the reaction mixture at time t=0.

  • Immediately withdraw the first aliquot (t=0) and quench it by diluting with a suitable solvent (e.g., ethyl acetate) and passing it through a short plug of silica gel to remove the catalyst.

  • Maintain the reaction at a constant temperature (e.g., 80 °C) with vigorous stirring.

  • Withdraw and quench subsequent aliquots at regular intervals (e.g., 5, 10, 20, 30, 60, 120 minutes).

• Analysis: Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the product relative to the internal standard. Plot the concentration of the product versus time to obtain the reaction profile and determine the initial rate.

Alternative Coupling Strategies: Beyond Stille

While the Stille coupling is a powerful tool, the toxicity of organotin reagents is a significant drawback.[9] For the synthesis of N-methylimidazole derivatives, alternative cross-coupling reactions should be considered.

• Suzuki-Miyaura Coupling: This reaction utilizes boronic acids or esters, which are generally less toxic than organostannanes.[9] The corresponding N-methyl-4-(boronic acid)imidazole or its pinacol ester would be the required coupling partner. The kinetics of Suzuki couplings are also well-studied and provide a good point of comparison.

• Hiyama Coupling: This involves the use of organosilanes, which are also less toxic than stannanes. Activation of the silane with a fluoride source is typically required.

• Negishi Coupling: Organozinc reagents are employed in this reaction, which are highly reactive but also more sensitive to air and moisture.

The choice of coupling reaction will depend on factors such as functional group tolerance, availability of starting materials, and toxicity considerations.

Conclusion

The kinetic analysis of the Stille coupling of N-methyl-4-(tributylstannyl)imidazole provides valuable insights for optimizing the synthesis of complex molecules in drug discovery and development. By systematically comparing different palladium catalysts and ligands, researchers can identify the most efficient system for their specific application. Furthermore, exploring alternative, less toxic coupling methodologies like the Suzuki-Miyaura reaction is a crucial aspect of developing more sustainable synthetic routes. This guide provides a framework for conducting such comparative studies, enabling the rational design of robust and efficient cross-coupling reactions.

References

• BenchChem. A Comparative Guide to Palladium Catalysts in Stille Coupling with Stannanes. 1

• Grokipedia. Stille reaction. 3

• NROChemistry. Stille Coupling. 4

• Request PDF. Iminophosphine–palladium(0) complexes as catalysts for the Stille reaction. 10

• Wikipedia. Stille reaction. 2

• Organic Chemistry Portal. Stille Coupling. 9

• YouTube. Stille Coupling.

• Chemistry LibreTexts. Stille Coupling.

• ACS Publications. Pd Nanoparticles as Efficient Catalysts for Suzuki and Stille Coupling Reactions of Aryl Halides in Ionic Liquids.

• National Institutes of Health. Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions.

• On the Configurational Stability of Chiral Heteroatom-Substituted [D1]Methylpalladium Complexes as Intermediates of Stille and Suzuki–Miyaura Cross-Coupling Reactions.

• Organic Syntheses. RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS.

• National Institutes of Health. N-Methylimidazolium chloride-catalyzed pyrophosphate formation: application to the synthesis of Lipid I and NDP-sugar donors.

• ResearchGate. Scheme 4. Stille reaction of N-[(tributylstannyl)methyl]phthalimides 13...

• National Institutes of Health. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates.

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A Comparative Guide to the Application of N-Methyl-4-(tributylstannyl)imidazole in Biaryl Synthesis and Radiochemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry and drug discovery, the efficient construction of complex molecular architectures is paramount. The imidazole moiety, a key structural motif in numerous pharmaceuticals and biologically active compounds, often requires strategic functionalization. This guide provides a comprehensive analysis of N-methyl-4-(tributylstannyl)imidazole, a versatile organotin reagent, and critically compares its primary application in palladium-catalyzed cross-coupling with contemporary, more atom-economical direct C-H activation strategies for the synthesis of 4-aryl-N-methylimidazoles. Furthermore, we will explore its utility as a precursor in the burgeoning field of positron emission tomography (PET) tracer development.

Part 1: The Stille Coupling Approach with N-Methyl-4-(tributylstannyl)imidazole

N-Methyl-4-(tributylstannyl)imidazole has traditionally served as a reliable coupling partner in the Stille reaction for the formation of carbon-carbon bonds. This palladium-catalyzed cross-coupling reaction involves the reaction of an organostannane with an organic halide or pseudohalide.

The primary advantage of the Stille coupling lies in its broad functional group tolerance and the stability of the organostannane reagent to air and moisture. This robustness allows for its application in complex molecular syntheses where sensitive functional groups might not withstand harsher reaction conditions.

Mechanism of the Stille Coupling

The catalytic cycle of the Stille reaction is a well-established process involving three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Synthesis of 4-Aryl-N-methylimidazoles via Stille Coupling

Materials:

• N-methyl-4-(tributylstannyl)imidazole

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Anhydrous solvent (e.g., toluene, DMF, or dioxane)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq.), N-methyl-4-(tributylstannyl)imidazole (1.1-1.5 eq.), and the palladium catalyst (1-5 mol%).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of potassium fluoride to remove the tin byproducts.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Part 2: The Rise of a Greener Alternative: Direct C-H Arylation

In recent years, a paradigm shift towards more sustainable and atom-economical synthetic methodologies has led to the development of direct C-H activation/arylation reactions. This approach circumvents the need for pre-functionalized organometallic reagents like organostannanes, thereby reducing waste and synthetic steps.

Conceptual Advantage of Direct C-H Arylation

The core principle of direct C-H arylation is the direct coupling of a C-H bond of one aromatic system (in this case, N-methylimidazole) with an aryl halide. This eliminates the synthesis and use of the organotin reagent and the subsequent generation of stoichiometric tin waste.

Caption: Comparison of synthetic pathways: Stille coupling vs. Direct C-H arylation.

Experimental Protocol: Palladium-Catalyzed Direct C-H Arylation of N-Methylimidazole

Materials:

• N-methylimidazole

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(NHC))

• Ligand (if required, e.g., phosphine or N-heterocyclic carbene (NHC) precursor)

• Base (e.g., K₂CO₃, Cs₂CO₃, KOtBu)

• Anhydrous solvent (e.g., DMA, DMF, toluene)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a Schlenk tube under an inert atmosphere, add the palladium catalyst (1-5 mol%), ligand (if necessary), and base (2.0-3.0 eq.).

• Add N-methylimidazole (1.5-2.0 eq.) and the aryl halide (1.0 eq.).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 100-150 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Performance Comparison: Stille Coupling vs. Direct C-H Arylation

Feature	Stille Coupling with N-Methyl-4-(tributylstannyl)imidazole	Direct C-H Arylation of N-Methylimidazole
Atom Economy	Lower, due to the use of a stoichiometric organotin reagent and generation of tin byproducts.	Higher, as it avoids the pre-functionalization step and reduces waste.
Step Economy	Requires prior synthesis of the organostannane.	More step-economical, using readily available starting materials directly.
Reaction Conditions	Generally milder temperatures (80-110 °C).	Often requires higher temperatures (100-150 °C).
Substrate Scope	Broad, tolerant of many functional groups.	Can be sensitive to certain functional groups and steric hindrance.
Reagent Toxicity	High, due to the use of toxic tributyltin compounds.	Generally lower, although catalysts and solvents still require careful handling.
Waste Generation	Significant, with toxic organotin byproducts that require careful disposal.	Reduced, with the main byproducts being inorganic salts.
Typical Yields	Generally good to excellent.	Can be variable, but often good to high yields are achievable with optimized conditions.[1]

Part 3: Application in Radiochemistry for PET Imaging

N-Methyl-4-(tributylstannyl)imidazole also finds a critical application as a precursor for the synthesis of radiolabeled compounds, particularly for Positron Emission Tomography (PET). The tin-carbon bond can be cleaved and replaced with a positron-emitting radionuclide, most commonly fluorine-18 ([¹⁸F]).

Radiolabeling via Fluorodestannylation

The process of replacing the tributylstannyl group with [¹⁸F]fluoride is known as fluorodestannylation. This reaction is typically mediated by an oxidizing agent, often with copper salts.

Sources

• 1. N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C-H Bond Arylation of (Benz)imidazoles with Aryl Chlorides [organic-chemistry.org]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of N-Methyl-4-(tributylstannyl)imidazole

N-Methyl-4-(tributylstannyl)imidazole is a valuable organotin reagent, frequently employed as a coupling partner in palladium-catalyzed cross-coupling reactions like the Stille reaction. While indispensable for the synthesis of complex molecules, its utility is matched by the significant hazards posed by its tributyltin moiety. Organotin compounds are notorious for their high toxicity, environmental persistence, and adverse effects on both human health and ecosystems.[1][2] Tributyltin (TBT) compounds, in particular, are known endocrine disruptors, immunotoxins, and are extremely hazardous to aquatic life.[3][4]

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of n-methyl-4-(tributylstannyl)imidazole and associated waste streams. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental responsibility for ensuring the safety of laboratory personnel and protecting the environment.

Part 1: Hazard Profile and Risk Assessment

Understanding the specific hazards of n-methyl-4-(tributylstannyl)imidazole is the foundation of its safe management. The primary risk stems from the tributyltin group, which is readily absorbed and can exert systemic toxic effects.[2][5]

Causality of Hazard: The toxicity of organotin compounds is directly related to the alkyl groups bonded to the tin atom. Tri-substituted organotins like tributyltin are the most toxic to mammals and other organisms.[5] They interfere with mitochondrial function and the central nervous system and can cause long-term organ damage even from repeated low-level exposure.[6][7]

GHS Hazard Classifications for N-Methyl-4-(tributylstannyl)imidazole

Hazard Class	Hazard Code	Description
Acute Toxicity, Oral	H301	Toxic if swallowed.
Acute Toxicity, Dermal	H312	Harmful in contact with skin.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
Reproductive Toxicity	H360FD	May damage fertility. May damage the unborn child.
Specific Target Organ Toxicity (Repeated Exposure)	H372	Causes damage to organs through prolonged or repeated exposure.
Hazardous to the Aquatic Environment, Acute	H400	Very toxic to aquatic life.
Hazardous to the Aquatic Environment, Chronic	H410	Very toxic to aquatic life with long lasting effects.

Source:[7]

Part 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with appropriate PPE, is mandatory. This follows the established hierarchy of controls to minimize exposure risk.

Hierarchy of Controls Diagram

Caption: Hierarchy of controls, from most to least effective.

1. Engineering Controls: All handling of n-methyl-4-(tributylstannyl)imidazole, including transfers, reaction setup, and workup, must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[8][9] The fume hood provides the primary barrier between the researcher and the hazardous substance.

2. Personal Protective Equipment (PPE): The following PPE is mandatory when handling organotin compounds:[10]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Given that tributyltins can be absorbed dermally, consider double-gloving.[1][2] Contaminated gloves must be disposed of immediately as hazardous waste.

• Eye Protection: Tightly fitting chemical safety goggles and a face shield are required to protect against splashes.[10]

• Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are essential to prevent skin contact.[10]

• Respiratory Protection: If there is any risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge should be used.[10]

Part 3: Comprehensive Disposal Workflow

The proper disposal of n-methyl-4-(tributylstannyl)imidazole is a multi-stage process that begins at the point of generation and ends with collection by certified professionals. The core principle is containment and clear identification.[11]

Disposal Workflow Diagram

Caption: Step-by-step workflow for organotin waste management.

Protocol 4.1: Waste Segregation and Containment

This protocol must be followed for all waste streams generated during the use of n-methyl-4-(tributylstannyl)imidazole.

1. Waste Identification: All materials that have come into contact with the organotin reagent are considered hazardous waste. This includes the neat reagent, reaction mixtures, solvent rinses, contaminated silica gel, gloves, pipette tips, and paper towels.[5]

2. Liquid Waste Containment:

• Designate a specific, leak-proof container for liquid organotin waste. The container must have a screw cap and be made of a compatible material (e.g., glass or polyethylene).[11]
• Affix a "Hazardous Waste" label to the container before adding any waste. Clearly write "Organotin Compounds" and list the primary components (e.g., n-methyl-4-(tributylstannyl)imidazole, solvents).[10]
• Keep the container sealed at all times, except when adding waste.[11] This is a common regulatory violation and a significant safety risk.

3. Solid Waste Containment:

• Designate a separate, sealable container or a heavy-duty, sealable bag for solid waste.[12]
• Label the container clearly as "Solid Hazardous Waste: Organotin Compounds".[12]
• Collect all contaminated disposables (gloves, wipes, etc.) in this container.

4. Storage:

• Store all waste containers in a designated, secure area, such as a satellite accumulation area within the lab. This area should be well-ventilated and have secondary containment to catch any potential leaks.[10]
• Do not accumulate large quantities of waste. Follow your institution's guidelines for waste pickup schedules.

Protocol 4.2: Decontamination of Glassware

Rationale: Residual organotin compounds can adhere strongly to glassware, posing a risk of cross-contamination in future experiments and creating an exposure hazard. Chemical oxidation is an effective method to convert the toxic organotin species into less harmful, insoluble inorganic tin oxides.[13]

Materials:

• Household bleach (sodium hypochlorite solution) or a 20% nitric acid solution

• Designated decontamination tub (secondary containment)

• Appropriate PPE

Procedure:

• Initial Rinse: After emptying the glassware, perform an initial rinse with an organic solvent (e.g., acetone or dichloromethane) directly into the designated liquid organotin waste container. This removes the bulk of the residue.[10]

• Oxidative Soaking:

  • Place the rinsed glassware in a designated tub within a fume hood.

  • Carefully fill the glassware and the tub with either household bleach or a 20% nitric acid solution, ensuring all contaminated surfaces are submerged.

  • Allow the glassware to soak for a minimum of 12 hours.[13] This provides sufficient time for the oxidation reaction to proceed.

• Disposal of Decontamination Solution: Carefully decant the bleach or acid solution into a designated hazardous waste container for corrosive materials. Do not mix bleach and acid waste streams.

• Final Cleaning: After the soak, the glassware can be washed using standard laboratory detergents, rinsed thoroughly with water, and dried for reuse.

Part 4: Spill Management

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

Procedure:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the laboratory.

• Don PPE: Before addressing the spill, don all required PPE, including double gloves, safety goggles, a face shield, and a lab coat.

• Containment: For liquid spills, contain the material by surrounding it with an inert absorbent material like vermiculite, sand, or a spill pillow.[7] Do not use combustible materials like paper towels for the initial containment.

• Absorption: Carefully apply absorbent material over the spill, working from the outside in.

• Collection: Sweep or scoop the contaminated absorbent material into a designated solid hazardous waste container.[5]

• Decontamination: Wipe the spill area with a cloth soaked in a suitable solvent (e.g., acetone), disposing of the wipe in the solid waste container. Then, decontaminate the area with a bleach solution and a final water rinse.

• Reporting: Report the spill to your laboratory supervisor and institutional EHS office, as per your facility's policy.

By integrating these scientifically-grounded procedures into your daily laboratory operations, you can effectively manage the risks associated with n-methyl-4-(tributylstannyl)imidazole, ensuring a safe research environment and upholding your commitment to environmental stewardship.

References

• Tributyltin - Wikipedia. Wikipedia. [Link]

• An Overview on Toxicity of Tributyltin. International Scientific Organization. [Link]

• Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals. PubMed. [Link]

• TRIBUTYLTIN (TBT). Oregon Department of Human Services. [Link]

• Tributyltin. Collaborative for Health & Environment. [Link]

• ORGANOTIN COMPOUNDS. CDC Stacks. [Link]

• Safety and Handling of Organometallic Compounds. Solubility of Things. [Link]

• Hazardous Waste Disposal Guidelines. Purdue University. [Link]

• Organotin Waste Materials Chemical Control Order 1989. NSW Environment Protection Authority. [Link]

• Standard Operating Procedures - Organotin reagents. Del Valle Lab. [Link]

• Code of practice: management of tetrabutyltin. Canada.ca. [Link]

• Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). The National Academies Press. [Link]

• Organic Tin Compounds: Safety and Analysis Methods. NANOLAB. [Link]

• How should I manage glassware that came in contact with organotin compounds? Reddit. [Link]

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• 6. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. reddit.com [reddit.com]

A Researcher's Guide to the Safe Handling of n-methyl-4-(tributylstannyl)imidazole

Navigating the complexities of novel chemical entities requires a steadfast commitment to safety, grounded in a deep understanding of the materials at hand. This guide provides essential safety and logistical information for the handling of n-methyl-4-(tributylstannyl)imidazole, an organotin reagent. As your partner in research and development, we aim to equip you with the knowledge to manage this compound responsibly, ensuring both personal safety and the integrity of your work. The following protocols are designed not as rigid mandates, but as a framework for best practices, to be adapted to your specific laboratory environment and experimental needs.

Hazard Identification and Risk Assessment

N-methyl-4-(tributylstannyl)imidazole is a member of the organotin family, a class of compounds known for their potential toxicity. The tributyltin moiety, in particular, is associated with significant health and environmental hazards. A thorough understanding of these risks is the first and most critical step in safe handling.

Organotin compounds, including this reagent, can exert toxic effects through various routes of exposure, including inhalation, skin contact, and ingestion.[1] The primary concerns are acute toxicity, irritation to the skin and eyes, and potential long-term effects on the central nervous and immune systems.[2] Specifically, n-methyl-4-(tributylstannyl)imidazole is classified with multiple hazard warnings, indicating its potential to cause significant harm if not handled correctly.[3][4][5]

Table 1: Hazard Classification for n-methyl-4-(tributylstannyl)imidazole

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral	H301	Danger	Toxic if swallowed[3][4]
Acute Toxicity, Dermal	H312	Warning	Harmful in contact with skin[3][4]
Skin Corrosion/Irritation	H315	Warning	Causes skin irritation[3][4]
Serious Eye Damage/Irritation	H319	Warning	Causes serious eye irritation[3][4]
Reproductive Toxicity	H360FD	Danger	May damage fertility. May damage the unborn child.[3]
Specific Target Organ Toxicity (Repeated Exposure)	H372	Danger	Causes damage to organs through prolonged or repeated exposure[3][4]
Hazardous to the Aquatic Environment, Acute	H400	Warning	Very toxic to aquatic life[4]
Hazardous to the Aquatic Environment, Chronic	H410	Warning	Very toxic to aquatic life with long lasting effects[3][4]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazardous nature of n-methyl-4-(tributylstannyl)imidazole, a comprehensive PPE strategy is non-negotiable. The goal is to create a complete barrier between the researcher and the chemical, preventing any direct contact.

Table 2: Required Personal Protective Equipment

Body Part	Equipment	Rationale
Hands	Double Gloving: Inner pair of nitrile gloves, outer pair of chemically resistant gloves (e.g., neoprene or butyl rubber).	The inner gloves provide protection in case the outer glove is breached. The outer glove offers robust resistance to organotin compounds.[6]
Eyes/Face	Chemical safety goggles and a face shield.	Goggles protect against splashes, while the face shield provides an additional layer of protection for the entire face.[6]
Body	Flame-retardant or 100% cotton lab coat, worn over personal clothing. A chemically resistant apron should be worn over the lab coat.	This multi-layered approach protects against splashes and spills. Natural fibers are preferred over synthetics which can melt and adhere to skin in a fire.[2]
Respiratory	A NIOSH-approved respirator with an organic vapor cartridge.	Required when handling the compound outside of a certified chemical fume hood or during spill cleanup.[1][6]
Feet	Closed-toe shoes, preferably made of a chemically resistant material.	Protects feet from spills.

Engineering Controls: Creating a Safe Workspace

Engineering controls are the most effective way to minimize exposure to hazardous chemicals by physically isolating the researcher from the substance.

• Chemical Fume Hood: All handling of n-methyl-4-(tributylstannyl)imidazole, including weighing, transferring, and adding to reaction vessels, must be conducted inside a certified chemical fume hood.[2] The sash should be kept as low as possible to maximize containment.[2]

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.

• Safety Equipment: An eyewash station and an emergency shower must be readily accessible and tested regularly.[6]

Operational Plan: A Step-by-Step Guide to Handling

This section provides a procedural workflow for the safe handling of n-methyl-4-(tributylstannyl)imidazole, from initial preparation to the quenching of the reaction.

Preparation

• Designate a Work Area: Clearly mark the area within the fume hood where the work will be performed.

• Assemble Materials: Gather all necessary glassware, reagents, and equipment before bringing the n-methyl-4-(tributylstannyl)imidazole into the hood. Ensure all glassware is dry, as some organotin compounds can react with water to produce flammable gases.[1][2]

• Don PPE: Put on all required PPE as outlined in Table 2.

Handling and Use

Caption: Workflow for handling n-methyl-4-(tributylstannyl)imidazole.

• Transferring the Reagent: Since this compound is a liquid, use a syringe for transfers to minimize the risk of spills and exposure.[2] The reagent is typically stored in a Sure/Seal™ bottle, which allows for transfer under an inert atmosphere.[2]

• Performing the Reaction: Add the reagent to the reaction vessel slowly. Maintain an inert atmosphere if the reaction chemistry requires it.

• Monitoring the Reaction: Regularly check the progress of the reaction from a safe distance.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, a swift and correct response is crucial.

Caption: Emergency response plan for spills and personal exposure.

• Skin Contact: Immediately remove any contaminated clothing and flush the affected area with copious amounts of soap and water for at least 15 minutes.[1][6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][7] If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate medical attention.

• Spill:

  • Alert personnel in the immediate area.

  • If the spill is large, evacuate the laboratory.

  • For small spills within a fume hood, use an absorbent material like vermiculite or sand to contain the liquid.[4]

  • Carefully collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[1][8]

Waste Disposal and Decontamination Plan

Proper disposal is a critical component of the chemical lifecycle, protecting both personnel and the environment.

Waste Segregation

• All waste contaminated with n-methyl-4-(tributylstannyl)imidazole, including reaction mixtures, solvents, and contaminated materials (gloves, absorbent pads, etc.), must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[1][9]

• The container should be marked as "Hazardous Waste: Organotin Compounds".[9]

• Never dispose of organotin waste down the drain or in regular trash.

Glassware Decontamination

Glassware that has come into contact with organotin compounds requires a specific decontamination procedure before it can be cleaned for reuse.

• Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., toluene or hexanes) into the designated organotin waste container.[2]

• Oxidative Quench: Soak the rinsed glassware in a freshly prepared 10% aqueous bleach solution overnight in a well-ventilated area.[10] This process oxidizes the organotin compounds to less toxic tin oxides.[10]

• Final Cleaning: After the bleach soak, the glassware can be washed using standard laboratory procedures.

By adhering to these guidelines, you can effectively mitigate the risks associated with n-methyl-4-(tributylstannyl)imidazole, fostering a safer research environment for yourself and your colleagues.

References

• ORGANOTIN COMPOUNDS - CDC Stacks. (n.d.).
• Standard Operating Procedures - Del Valle Lab. (n.d.).
• Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024).
• N-Methyl-4-(tributylstannyl)imidazole 95 - Sigma-Aldrich. (n.d.).
• Organo-tin compounds - DCCEEW. (2022).
• 1-Methyl-4-(tributylstannyl)-1H-imidazole - Apollo Scientific. (2022).
• How do you get rid of organotin waste (excess reagents, side products, etc.) in reactions with tributyltin derivatives? | ResearchGate. (2013).
• Code of practice: management of tetrabutyltin - Canada.ca. (n.d.).
• N-Methyl-4-(tributylstannyl)imidazole | CAS#:446285-73-0 | Chemsrc. (2025).
• SAFETY DATA SHEET. (2018).
• 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem. (n.d.).
• How should I manage glassware that came in contact with organotin compounds? - Reddit. (2017).

Sources

• 1. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 2. delvallelab.weebly.com [delvallelab.weebly.com]
• 3. N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0 [sigmaaldrich.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. mmbio.byu.edu [mmbio.byu.edu]
• 8. Code of practice: management of tetrabutyltin - Canada.ca [canada.ca]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]